triethyl 1H-pyrazole-3,4,5-tricarboxylate

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of Triethyl 1H-Pyrazole-3,4,5-Tricarboxylate

The following technical guide details the synthesis, characterization, and application of triethyl 1H-pyrazole-3,4,5-tricarboxylate , a critical intermediate in the formation of metal-organic frameworks (MOFs) and pharmaceutical scaffolds.

Executive Summary

Triethyl 1H-pyrazole-3,4,5-tricarboxylate is a highly functionalized heterocyclic building block. Its structural significance lies in its

-symmetry potential (upon hydrolysis) and its ability to serve as a multitopic ligand for coordination chemistry. This guide presents an optimized, scalable synthesis via the 1,3-dipolar cycloaddition of ethyl diazoacetate (EDA) and diethyl acetylenedicarboxylate (DEAD). The protocol emphasizes safety regarding diazo compounds, precise temperature control to manage exotherms, and rigorous characterization to distinguish the product from potential N-alkylated byproducts.

Strategic Context & Applications

The target molecule is not merely a synthetic end-point but a gateway to advanced materials:

• MOF Linkers: Hydrolysis yields 1H-pyrazole-3,4,5-tricarboxylic acid , a ligand used to construct robust Metal-Organic Frameworks (MOFs) with high porosity and gas storage capabilities (e.g.,

  , ).

• Pharmaceutical Scaffolds: The pyrazole core is pharmacologically privileged, serving as a template for anti-inflammatory (e.g., Celecoxib analogs) and agrochemical agents.

• Coordination Geometry: The vicinal tricarboxylate motif allows for unique metal binding modes, including bridging and chelating interactions that stabilize complex clusters.

Retrosynthetic Analysis & Mechanism

The most atom-economical route to the pyrazole-3,4,5-tricarboxylate core is the [3+2] cycloaddition of a diazoalkane and an alkyne.

• Disconnection: The N-N bond and the C3-C4/C5 bonds are formed simultaneously (or stepwise).

• Reagents:

  • Dipole (4

    ): Ethyl Diazoacetate (EDA).

  • Dipolarophile (2

    ): Diethyl Acetylenedicarboxylate (DEAD).

• Mechanism:

  • Cycloaddition: The nucleophilic carbon of the diazo compound attacks the electrophilic alkyne, forming a 3H-pyrazole intermediate (spiro- or unstable isomer).

  • Sigmatropic Rearrangement: A rapid 1,5-sigmatropic H-shift (van Alphen-Hüttel rearrangement) restores aromaticity, yielding the thermodynamically stable 1H-pyrazole.

Figure 1: Mechanistic pathway for the synthesis of the target pyrazole ester.

Experimental Protocol

Safety Directives (Critical)

• Ethyl Diazoacetate (EDA): Potentially explosive. Do not heat undiluted EDA. Avoid ground glass joints in the addition funnel (friction can initiate detonation). Use a blast shield.

• Exotherm Control: The cycloaddition is highly exothermic. Uncontrolled addition can lead to a runaway reaction and rapid gas evolution (

  is not evolved in this specific addition, but thermal decomposition of EDA releases ).

• Ventilation: Perform all operations in a high-efficiency fume hood.

Materials

• Ethyl Diazoacetate (EDA): >95% purity (commercial or freshly prepared).

• Diethyl Acetylenedicarboxylate (DEAD): 98% purity.

• Solvent: Diethyl ether (

  ) or Dichloromethane (DCM). Ether is preferred for ease of product precipitation/crystallization.

Step-by-Step Procedure

Step 1: Reactor Setup Equip a 250 mL 3-neck round-bottom flask with:

• A magnetic stir bar (Teflon-coated).

• A pressure-equalizing addition funnel (with Teflon stopcock).

• A reflux condenser with an inert gas inlet (

  or Ar).

• A thermometer to monitor internal temperature.

Step 2: Charge Dipolarophile

• Add Diethyl Acetylenedicarboxylate (DEAD) (17.0 g, 100 mmol) to the flask.

• Add 50 mL of anhydrous diethyl ether.

• Cool the mixture to 0°C using an ice bath.

Step 3: Controlled Addition of Dipole

• Dilute Ethyl Diazoacetate (EDA) (11.4 g, 100 mmol) in 20 mL of diethyl ether.

• Load the EDA solution into the addition funnel.

• Crucial: Add the EDA solution dropwise over 45–60 minutes.

• Observation: Maintain internal temperature <10°C. The solution may turn yellow/orange.

Step 4: Reaction & Maturation

• Once addition is complete, allow the reaction to warm to room temperature (25°C) naturally.

• Stir for 12–16 hours.

• Optional: If TLC indicates unreacted starting material, gently reflux (35°C) for 2 hours.

• TLC Monitoring: Silica gel, Hexane:EtOAc (7:3). Product is more polar than DEAD.

Step 5: Isolation & Purification

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) at <40°C.

• Crystallization: The residue is typically a viscous oil that solidifies upon standing or triturating with cold hexane/pentane.

• Recrystallization: If necessary, recrystallize from a mixture of Ethanol/Water or pure Ethanol.

Figure 2: Operational workflow for the synthesis process.[1][2]

Characterization & Validation

To ensure scientific integrity, the product must be validated against the following spectral data.

NMR Spectroscopy

The molecule possesses a plane of symmetry on the NMR timescale due to rapid tautomerism of the N-H proton, or distinct signals if the rate is slow.

Nucleus	Shift ( ppm)	Multiplicity	Integration	Assignment
H	13.5 - 14.5	Broad Singlet	1H	Pyrazole N-H (Exchangeable)
H	4.30 - 4.50	Multiplet/Quartets	6H	Ester -CH - (3x Ethyl)
H	1.35 - 1.45	Multiplet/Triplets	9H	Ester -CH - (3x Ethyl)
C	160.0 - 162.0	Singlet	3C	Carbonyl C=O
C	130.0 - 145.0	Singlet	3C	Pyrazole Ring C3, C4, C5
C	61.0 - 62.0	Singlet	3C	Ester -CH -
C	14.0 - 14.5	Singlet	3C	Ester -CH -

Note: Due to tautomerism, the C3 and C5 esters may appear equivalent or very close in shift. The C4 ester is distinct.

Infrared Spectroscopy (FT-IR)

• 3200–3400 cm

  : N-H stretching (broad, intermolecular H-bonding).

• 1710–1740 cm

  : Strong C=O stretching (Ester carbonyls).

• 1550–1600 cm

  : C=N / C=C ring vibrations.

Mass Spectrometry

• Technique: ESI-MS (Positive Mode).

• Expected Ion:

  m/z.

• Formula:

  (MW: 284.27 g/mol ).

Downstream Application: Hydrolysis to Linker

For researchers targeting MOF synthesis, the ester must be hydrolyzed to the tricarboxylic acid.

Protocol:

• Dissolve the triethyl ester (1 equiv) in 10% NaOH (aq).

• Reflux for 4 hours (solution becomes homogeneous).

• Cool to 0°C and acidify with conc. HCl to pH 1-2.

• Filter the white precipitate (1H-pyrazole-3,4,5-tricarboxylic acid ).

• Yield: Typically >90%.

Troubleshooting & Optimization

• Low Yield: Ensure EDA is not decomposed. If EDA is yellow-green, it is good; if orange/red and fuming, distill (carefully!) before use.

• Impurity (N-alkylation): If the reaction is run in the presence of base or alkyl halides, N-alkylation can occur. The described neat/ether method avoids this.

• Oil vs. Solid: The triethyl ester can be an oil. If it refuses to crystallize, check purity by NMR. High vacuum drying often induces solidification.

References

• Organic Syntheses Procedure (EDA Safety)

  • Ethyl Diazoacetate.[3] Organic Syntheses, Coll. Vol. 3, p.392.

  • Source:

• General Pyrazole Synthesis via Cycloaddition

  • Microwave-assisted synthesis of pyrazoles by 1,3-dipolar cycloaddition.

  • Source: [3]

• MOF Linker Applications

  • List of organic linkers used in the synthesis of MOFs.

  • Source:

• Tautomerism in Pyrazoles

  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.

  • Source:

• Characterization Data Support

  • 1H-Pyrazole-3,4,5-tricarboxylic acid (PubChem).[4]

  • Source:

Sources

• 1. tdcommons.org [tdcommons.org]
• 2. CN114014809A - Synthetic method of 1, 3-dimethyl-1H-pyrazole-4-carboxylic acid - Google Patents [patents.google.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. 1H-Pyrazole-3,4,5-tricarboxylic acid | C6H4N2O6 | CID 13513636 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Spectroscopic Characterization of Triethyl 1H-pyrazole-3,4,5-tricarboxylate

This guide provides an in-depth technical analysis of the spectroscopic characteristics of Triethyl 1H-pyrazole-3,4,5-tricarboxylate , a critical heterocyclic scaffold in medicinal chemistry.[1]

[1]

Executive Summary

Triethyl 1H-pyrazole-3,4,5-tricarboxylate (CAS: 60184-65-8) is a densely functionalized pyrazole derivative utilized as a core pharmacophore in the synthesis of bioactive molecules, including potential antiviral and anti-inflammatory agents.[1][2][3] Its structural integrity is defined by a dynamic tautomeric equilibrium and a symmetric substitution pattern that imparts unique spectroscopic signatures.[1]

This guide details the definitive spectroscopic data (¹H NMR, ¹³C NMR, IR, MS) required for the identification and quality control of this compound, grounded in empirical protocols and validated reference standards.

Compound Identity & Physicochemical Properties[1][4][5][6][7][8][9][10][11]

Property	Specification
IUPAC Name	Triethyl 1H-pyrazole-3,4,5-tricarboxylate
Molecular Formula	C₁₂H₁₆N₂O₆
Molecular Weight	284.27 g/mol
Appearance	White to pale yellow crystalline solid
Melting Point	90–92 °C [1]
Solubility	Soluble in CDCl₃, DMSO, MeOH; sparingly soluble in water

Structural Analysis & Tautomerism

The pyrazole ring exists in a tautomeric equilibrium where the proton on the nitrogen oscillates between the N1 and N2 positions.[1] In solution (CDCl₃), this rapid exchange often results in an averaged symmetry, rendering the ester groups at positions 3 and 5 spectroscopically equivalent.

Tautomeric Equilibrium Diagram

Caption: The rapid proton migration between N1 and N2 results in effective C2v symmetry on the NMR timescale.

Spectroscopic Data Analysis[1][9][13][14]

¹H NMR Spectroscopy (400 MHz, CDCl₃)

The proton NMR spectrum is characterized by three distinct regions: the deshielded exchangeable NH proton, the methylene quartets of the ethyl esters, and the methyl triplets. Due to the pseudo-symmetry discussed above, the ethyl groups at positions 3 and 5 often appear as a single overlapping signal set, distinct from the ethyl group at position 4.

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
12.62	Singlet (broad)	1H	NH (Ring)	Exchangeable; shift varies with concentration/solvent.[1]
4.43 – 4.31	Multiplet	6H	-OCH₂- (x3)	Overlapping quartets for the three ethyl ester methylenes.[1]
1.40 – 1.27	Multiplet	9H	-CH₃ (x3)	Overlapping triplets for the three ethyl ester methyl groups.[1]

Note: In higher resolution fields (e.g., 600 MHz) or different solvents (DMSO-d₆), the 4-position ester signals may resolve distinctly from the 3,5-position signals. [2]

¹³C NMR Spectroscopy (100 MHz, CDCl₃)

The carbon spectrum confirms the presence of the pyrazole core and the ester functionalities. The effective symmetry reduces the expected number of signals.[1]

Chemical Shift (δ ppm)	Assignment	Notes
163.34	C=O (C3/C5)	Carbonyl carbon of the esters at the equivalent 3 and 5 positions.[1]
159.34	C=O (C4)	Carbonyl carbon of the ester at the unique 4 position.[1]
138.60	C3 / C5 (Ring)	Quaternary ring carbons adjacent to Nitrogen.[1]
119.72	C4 (Ring)	Quaternary ring carbon at the apex.[1]
62.20	-OCH₂-	Methylene carbon (likely C3/C5 esters).[1]
62.10	-OCH₂-	Methylene carbon (likely C4 ester).[1]
14.09	-CH₃	Methyl carbons (signals overlapping).[1]

Infrared Spectroscopy (FT-IR)

Key functional group absorptions observed in the solid state (KBr or ATR):

• 3200–3300 cm⁻¹: N-H stretching (Broad, characteristic of pyrazoles).[1]

• 2980–2900 cm⁻¹: C-H stretching (Aliphatic ethyl groups).[1]

• 1710–1740 cm⁻¹: C=O stretching (Strong, ester carbonyls; often appears as a broadened or split band due to multiple esters).[1]

• 1540–1560 cm⁻¹: C=N / C=C ring stretching vibrations.[1]

Mass Spectrometry (ESI-HRMS)

• Ionization Mode: Electrospray Ionization (ESI), Positive mode.[1]

• Molecular Ion: Calculated for [M+H]⁺ (C₁₂H₁₇N₂O₆): 285.1087 .[1]

• Fragmentation Pattern:

  • m/z 285: [M+H]⁺

  • m/z 239: [M+H - EtOH]⁺ (Loss of ethanol)[1]

  • m/z 211: [M+H - CO₂Et]⁺ (Loss of ethyl ester group)[1]

Experimental Protocols

Synthesis Workflow (1,3-Dipolar Cycloaddition)

The synthesis utilizes a [3+2] cycloaddition between a diazo species and an alkyne.[1] This method is preferred for its atom economy and high yields.[1]

Reagents:

• Ethyl diazoacetate (Warning: Potentially explosive; handle in fume hood).[1]

• Diethyl acetylenedicarboxylate.[1]

• Solvent: Toluene or Xylene (for thermal reflux).[1]

Procedure:

• Preparation: Dissolve diethyl acetylenedicarboxylate (1.0 equiv) in toluene.

• Addition: Slowly add ethyl diazoacetate (1.1 equiv) dropwise at room temperature to prevent runaway exotherms.

• Cycloaddition: Heat the mixture to reflux (approx. 100–110 °C) for 4–6 hours. Monitor by TLC (SiO₂, Hexane:EtOAc 3:1).

• Isolation: Evaporate solvent under reduced pressure.

• Purification: Recrystallize the crude residue from ethanol/hexane or purify via flash column chromatography to yield Triethyl 1H-pyrazole-3,4,5-tricarboxylate as white crystals.

Synthesis Diagram

Caption: The convergent synthesis via [3+2] cycloaddition of electron-deficient alkyne and diazo ester.

References

• RSC Advances , "Synthesis of pyrazoles through catalyst-free cycloaddition," Royal Society of Chemistry, 2015.[1]

• Green Chemistry , "Supplementary Information: 1,3-dipolar cycloaddition of diazo compounds," Royal Society of Chemistry, 2008.[4]

• PubChem Compound Summary , "Diethyl 1H-pyrazole-3,5-dicarboxylate (Structural Analog Data)," National Center for Biotechnology Information.[1]

Sources

• 1. diethyl 1H-pyrazole-3,5-dicarboxylate | C9H12N2O4 | CID 142184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 37687-24-4|Diethyl 3,5-pyrazoledicarboxylate|BLD Pharm [bldpharm.com]
• 3. 35344-94-6|4-Formyl-1H-pyrazole-3-carboxylic acid|BLD Pharm [bldpharm.com]
• 4. rsc.org [rsc.org]

Comprehensive Technical Guide on the Chemical Properties and Reactivity of Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary

In modern medicinal chemistry and agrochemical development, the pyrazole ring stands as a privileged scaffold, frequently embedded in blockbuster drugs ranging from anti-inflammatory agents (e.g., Celecoxib) to kinase inhibitors. Among the highly functionalized pyrazole building blocks, triethyl 1H-pyrazole-3,4,5-tricarboxylate (CAS: 60184-65-8) is of particular strategic value.

As a Senior Application Scientist, I frequently leverage this compound in fragment-based drug discovery (FBDD). Its three distinct ester handles provide a versatile platform for divergent synthesis, while its N-H bond offers a site for late-stage alkylation or multicomponent photochemical trapping. This whitepaper systematically deconstructs the physicochemical properties, the mechanistic causality behind its synthesis, and its advanced reactivity profiles, providing a self-validating framework for researchers to integrate this molecule into their synthetic pipelines.

Molecular Architecture & Physicochemical Properties

Triethyl 1H-pyrazole-3,4,5-tricarboxylate is characterized by a fully substituted pyrazole core. The electron-withdrawing nature of the three ethyl ester groups significantly lowers the pKa of the pyrazole N-H, making it highly acidic compared to unsubstituted pyrazoles. This electronic environment dictates its downstream reactivity, particularly its behavior as a nucleophile in ylide-trapping cascades.

Table 1: Core Physicochemical Properties

Property	Value / Description
Chemical Name	Triethyl 1H-pyrazole-3,4,5-tricarboxylate
CAS Registry Number	60184-65-8
Molecular Formula	C₁₂H₁₆N₂O₆
Molecular Weight	284.27 g/mol
Appearance	Pale yellow to white crystalline solid
Melting Point	90–92 °C
Spectroscopic Markers	¹H NMR (CDCl₃): δ 1.30-1.40 (m, 9H), 4.30-4.45 (m, 6H), ~12.6 (br s, 1H, N-H)
Solubility Profile	Highly soluble in THF, MeCN, DCM, and DMSO; insoluble in water

Synthesis Methodology: The 1,3-Dipolar Cycloaddition Pathway

The most atom-economical and robust method for synthesizing triethyl 1H-pyrazole-3,4,5-tricarboxylate is the [3+2] cycloaddition between ethyl diazoacetate (EDA) and diethyl acetylenedicarboxylate (DEADc).

Mechanistic Causality: Why Dark Conditions?

A common pitfall in diazo-alkyne cycloadditions is the competitive decomposition of the diazoalkane. Acceptor-only diazoalkanes like EDA can undergo photolysis under ambient laboratory lighting to form highly reactive free carbenes. If this occurs before the cycloaddition is complete, the carbene will undergo unwanted side reactions (e.g., dimerization to diethyl fumarate or solvent insertion).

By strictly enforcing dark conditions or utilizing solvent-free thermal activation [1], we kinetically favor the thermal 1,3-dipolar cycloaddition pathway over carbene formation. The initial [3+2] cycloaddition yields a 3H-pyrazole intermediate, which rapidly undergoes a spontaneous 1,3-hydrogen shift driven by the thermodynamic stability of the resulting aromatic 1H-pyrazole system.

Diagram 1: 1,3-dipolar cycloaddition pathway for triethyl 1H-pyrazole-3,4,5-tricarboxylate synthesis.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system, ensuring that the researcher has built-in checkpoints to verify reaction success without relying solely on end-stage purification.

• Preparation : In a flame-dried, round-bottom flask shielded with aluminum foil (to ensure dark conditions), add diethyl acetylenedicarboxylate (1.0 equiv, e.g., 10 mmol).

• Reagent Addition : Slowly add ethyl diazoacetate (1.1 equiv, 11 mmol) dropwise. Safety Note: EDA is potentially explosive; handle behind a blast shield using appropriate PPE.

• Reaction Execution :

  • Solvent-Free Route: Stir the neat mixture at room temperature to 80 °C for 8 hours.

  • Solvent Route: Dissolve in anhydrous THF or MeCN (0.5 M) and stir at room temperature for 6 hours.

• In-Process Control (IPC) & Validation : Monitor the reaction via ¹H NMR directly from the crude mixture. Validation Checkpoint: The reaction is deemed complete when the characteristic diazo C-H proton singlet (~5.3 ppm) completely disappears, and the highly deshielded pyrazole N-H proton emerges as a broad singlet (~12.6 ppm).

• Isolation : Remove volatiles under reduced pressure. The resulting pale yellow oil will crystallize upon standing. Trituration with cold hexane yields analytically pure triethyl 1H-pyrazole-3,4,5-tricarboxylate (Yields typically >90%).

Advanced Chemical Reactivity: Photochemical Multicomponent Transformations

While standard N-alkylation of the pyrazole core using alkyl halides and a base (e.g., K₂CO₃) is trivial, recent advancements have unlocked a much more sophisticated reactivity profile.

By merging the cycloaddition chemistry with photochemistry, researchers can perform multicomponent transformations. As demonstrated by [2], once the triethyl 1H-pyrazole-3,4,5-tricarboxylate is formed in the dark, introducing Blue LED irradiation in the presence of excess acceptor-only diazoalkanes triggers photolysis.

The Causality of the Photochemical Cascade: The Blue LED light specifically cleaves the diazo bond, extruding N₂ gas and generating a highly electrophilic free carbene. If conducted in a nucleophilic solvent like THF or Acetonitrile, the solvent traps the carbene to form a transient oxonium or nitrile ylide. The heavily electron-withdrawn (and thus highly acidic) N-H of our synthesized pyrazole then acts as a potent nucleophile, attacking the ylide to achieve a complex, multi-substituted N-alkylated pyrazole in a single pot.

Diagram 2: Photochemical multicomponent transformation merging cycloaddition and carbene reactivities.

Applications in Drug Development

In the realm of pharmaceutical development, triethyl 1H-pyrazole-3,4,5-tricarboxylate serves as an elite "molecular scaffold."

• Regioselective Differentiation : The three ester groups exist in different steric and electronic environments. The ester at the C-5 position (adjacent to the N-H) experiences different hydrolysis kinetics compared to those at C-3 and C-4. By carefully controlling equivalents of LiOH or NaOH, chemists can achieve regioselective mono-saponification.

• Divergent Functionalization : Once a specific ester is hydrolyzed to a carboxylic acid, it can be subjected to standard amide coupling (e.g., HATU/DIPEA) with various pharmacophoric amines, generating libraries of targeted compounds for high-throughput screening against kinase or GPCR targets.

• Bioisosterism : The heavily substituted pyrazole can act as a bioisostere for substituted phenyl rings or other heterocycles, often improving the metabolic stability and aqueous solubility of the parent drug candidate.

References

• Title: Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes Source: Green Chemistry (Royal Society of Chemistry), 2009, 11(2) URL: [Link]

• Title: Photochemical multicomponent transformation of acceptor-only diazoalkanes by merging their cycloaddition and carbene reactivities Source: Chinese Chemical Letters (Elsevier), 2023, 34(9): 108335 URL: [Link]

Triethyl 1H-Pyrazole-3,4,5-Tricarboxylate: A Strategic Scaffold for High-Density Functionalization

[1][2]

Executive Summary

Triethyl 1H-pyrazole-3,4,5-tricarboxylate represents a class of "dense" heterocyclic building blocks.[1] Unlike mono- or di-substituted pyrazoles, this scaffold offers three chemically distinct electrophilic sites (C3, C4, C5 esters) and one nucleophilic site (N1), packed within a single five-membered ring.[1] This high functional density makes it an invaluable node in Divergent Oriented Synthesis (DOS) for drug discovery, particularly for accessing pyrazolo[1,5-a]pyrimidines (kinase inhibitors) and pyrazolo[3,4-d]pyridazines .[1][2]

This guide details the synthesis, regioselective manipulation, and application of this core, moving beyond basic literature to provide a practical roadmap for the bench scientist.

Synthesis of the Core Scaffold

The most robust route to the 3,4,5-tricarboxylate core is the 1,3-dipolar cycloaddition of ethyl diazoacetate with diethyl acetylenedicarboxylate (DEAD). This reaction is atom-economical and scalable.[1][2]

Mechanism & Tautomerism

The reaction proceeds via an initial [3+2] cycloaddition to form a 3H-pyrazole intermediate (non-aromatic), which undergoes a rapid 1,5-sigmatropic hydrogen shift (tautomerization) to yield the thermodynamically stable 1H-aromatic pyrazole.[2]

Note on Safety: Ethyl diazoacetate is potentially explosive and toxic.[1] Reactions should be conducted behind a blast shield, ideally using a flow chemistry setup or controlled dropwise addition at reflux to prevent diazo accumulation.

Experimental Protocol: Synthesis of Triethyl 1H-pyrazole-3,4,5-tricarboxylate[1][2]

• Reagents: Ethyl diazoacetate (1.0 equiv), Diethyl acetylenedicarboxylate (1.0 equiv), Toluene (Solvent).

• Procedure:

  • Dissolve diethyl acetylenedicarboxylate (DEAD) in anhydrous toluene (0.5 M concentration) in a round-bottom flask equipped with a reflux condenser.

  • Heat the solution to gentle reflux (110 °C).

  • Add ethyl diazoacetate (diluted 1:1 in toluene) dropwise over 60 minutes. Critical: Slow addition maintains a low concentration of the high-energy diazo species.[2]

  • Continue reflux for 2–4 hours until gas evolution (

    ) ceases and TLC indicates consumption of starting materials.

  • Cool to room temperature. The product often crystallizes directly or can be isolated via concentration and recrystallization from hexanes/EtOAc.

• Yield: Typically 75–85%.[1]

Strategic Reactivity & Regioselectivity

The power of this scaffold lies in the ability to differentiate the three ester groups.

N-Alkylation (The First Divergence)

The N1 proton is acidic (

).[2] Alkylation at N1 breaks the symmetry of the molecule.

• Regiochemistry: In the parent tricarboxylate, N1 and N2 are equivalent due to tautomerism. Alkylation fixes the bond network, rendering the C3 and C5 positions chemically distinct.

• Steric Consequence: The ester at C5 becomes flanked by the N-alkyl group, increasing steric hindrance compared to the C3 ester.

Regioselective Hydrolysis (The "Demasking" Strategy)

Selective hydrolysis is governed by steric accessibility .[2]

• C3-Ester: Least hindered.[1][2] Hydrolyzes most readily under mild basic conditions (e.g., LiOH, THF/H2O, 0 °C).

• C5-Ester: Moderately hindered by the N-substituent (after N-alkylation).[1][2]

• C4-Ester: Most hindered, flanked by esters at C3 and C5.[1] Hydrolysis typically requires harsh conditions (KOH, reflux, or acid catalysis).

Application: This allows for the sequential conversion of esters to acids, followed by Curtius rearrangement to install amines, or amide coupling.

Cyclocondensation to Fused Systems

The 1,3-dielectrophilic nature (N1 and C5-ester) or the ortho-diester motif (C3/C4 or C4/C5) allows for rapid ring fusion.[1][2]

• Pyrazolo[1,5-a]pyrimidines: Reaction with 1,3-binucleophiles (e.g., amidines, ureas).

• Pyrazolo[3,4-d]pyridazines: Reaction with hydrazine hydrate.[1][3]

Visualization of Reaction Pathways[2][4]

The following diagram maps the synthesis and divergent reactivity of the scaffold.

Caption: Synthesis and divergent reactivity map of the triethyl 1H-pyrazole-3,4,5-tricarboxylate scaffold.

Key Applications in Drug Discovery

Therapeutic Area	Target Mechanism	Structural Role of Scaffold
Oncology	Cyclin-Dependent Kinases (CDK)	The pyrazole core mimics the purine ring of ATP, allowing H-bonding with the kinase hinge region.[1][2]
Infectious Disease	PfDHODH (Malaria)	1-Aryl-3,4,5-substituted pyrazoles inhibit dihydroorotate dehydrogenase.[1][2] The tricarboxylate allows fine-tuning of lipophilicity.[1][2]
Inflammation	COX-2 Inhibition	1,5-Diarylpyrazole motifs (accessible via N-arylation of this core) are classic pharmacophores for selective COX-2 inhibition.[1][2]

Detailed Experimental Protocol: Regioselective Hydrolysis

To selectively hydrolyze the C3-ester in an N-alkylated derivative.

• Setup: Dissolve N-alkyl-triethyl pyrazole-3,4,5-tricarboxylate (1.0 mmol) in THF:Water (4:1, 10 mL).

• Conditions: Cool to 0 °C in an ice bath.

• Addition: Add LiOH·H2O (1.05 equiv) dissolved in minimal water dropwise.[1][2]

• Monitoring: Stir at 0 °C for 2–4 hours. Monitor by TLC (the mono-acid is significantly more polar).[1][2]

• Workup: Acidify carefully to pH 3-4 with 1N HCl. Extract with EtOAc.[1]

• Result: The product is predominantly the 3-carboxylic acid due to the steric shielding of the C5 ester by the N-alkyl group and the C4 ester by the flanking groups.[2]

References

• Synthesis via [3+2] Cycloaddition

  • Deng, X., & Mani, N. S. (2008).[4] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415. Link[2]

• Reactivity & Fused Ring Synthesis

  • Gosselin, F., et al. (2006).[5][6] Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. Synlett, 2006(19), 3267–3270. Link

• Medicinal Chemistry Applications

  • Aggarwal, R., et al. (2006).[6] Microwave-assisted synthesis of pyrazoles by 1,3-dipolar cycloaddition of diazo compounds to acetylene derivatives.[1][2][6] Heterocycles, 68(9).[6] Link

• Structural Characterization

  • PubChem.[1][7][8] (n.d.). 1H-Pyrazole-3,4,5-tricarboxylic acid.[1] National Library of Medicine.[1] Link

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The Genesis and Evolution of Polysubstituted Pyrazole Esters: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

The polysubstituted pyrazole ester scaffold is a cornerstone in modern medicinal chemistry, underpinning a diverse array of therapeutic agents. This in-depth technical guide provides a comprehensive exploration of the discovery and history of this privileged heterocyclic motif. From its initial synthesis in the late 19th century to its current prominence in drug discovery, this guide elucidates the pivotal moments, key synthetic innovations, and the causal relationship between evolving chemical methodologies and the development of novel therapeutics. Detailed experimental protocols for foundational and contemporary synthetic routes are provided, alongside a critical analysis of the strategic advantages of pyrazole esters in drug design.

Introduction: The Pyrazole Core - A Privileged Scaffold in Medicinal Chemistry

The pyrazole ring, a five-membered heterocycle containing two adjacent nitrogen atoms, is a recurring motif in a multitude of biologically active compounds.[1][2] Its unique electronic properties, including its ability to participate in hydrogen bonding and other non-covalent interactions, make it an attractive scaffold for designing molecules that can effectively interact with biological targets.[1] The introduction of ester functionalities, along with other substituents, at various positions on the pyrazole ring allows for the fine-tuning of a compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are critical for its pharmacokinetic and pharmacodynamic profile.[1] This guide will trace the historical trajectory of polysubstituted pyrazole esters, from their initial discovery to their current status as a vital component in the drug development pipeline.

The Dawn of Pyrazole Chemistry: Knorr's Seminal Discovery

The history of pyrazoles begins in 1883 with the pioneering work of German chemist Ludwig Knorr.[2][3] While attempting to synthesize quinoline derivatives, Knorr serendipitously discovered a new class of heterocyclic compounds through the reaction of ethyl acetoacetate with phenylhydrazine, which resulted in the formation of 1-phenyl-3-methyl-5-pyrazolone.[3] This reaction, now famously known as the Knorr pyrazole synthesis, laid the foundation for the entire field of pyrazole chemistry.[3][4]

The Knorr synthesis is a cyclocondensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative.[4][5] The use of β-ketoesters as the 1,3-dicarbonyl component directly leads to the formation of pyrazole esters, highlighting the intrinsic link between the discovery of pyrazoles and their ester derivatives.

Diagram: The Knorr Pyrazole Synthesis

Caption: Key modern synthetic approaches for polysubstituted pyrazole esters.

Polysubstituted Pyrazole Esters in Drug Discovery and Development

The versatile biological activities of pyrazole derivatives have made them a focal point of research in the pharmaceutical industry for decades. [2][6]Polysubstituted pyrazole esters, in particular, have been instrumental in the development of numerous therapeutic agents across a wide range of disease areas.

Anti-Inflammatory Agents: The Rise of COX-2 Inhibitors

Perhaps the most well-known application of the pyrazole scaffold is in the development of selective cyclooxygenase-2 (COX-2) inhibitors for the treatment of inflammation and pain. [7]Celecoxib (Celebrex®), a blockbuster anti-inflammatory drug, features a polysubstituted pyrazole core. The synthesis of Celecoxib and its analogs often involves the condensation of a 1,3-diketone with a substituted hydrazine, a direct descendant of the Knorr synthesis.

Antibacterial and Antifungal Agents

The pyrazole nucleus is also a key pharmacophore in the design of novel antimicrobial agents. [1]Recent research has focused on the synthesis of triazole-containing pyrazole ester derivatives as potential topoisomerase II inhibitors with potent antibacterial activity. [1]The ester linkage in these molecules can be strategically employed to modulate their pharmacokinetic properties.

Anticancer and Antiviral Therapies

The structural diversity of polysubstituted pyrazole esters has been leveraged in the development of targeted therapies for cancer and viral infections. [5][7]Pyrazole derivatives have been shown to inhibit various kinases involved in cancer cell proliferation and have also been investigated as allosteric inhibitors of viral proteases. [5][7]

Experimental Protocols: Synthesis of a Polysubstituted Pyrazole Ester

The following protocol provides a general method for the synthesis of a polysubstituted pyrazole ester via a modified Knorr condensation.

Protocol: Synthesis of Ethyl 1,5-diphenyl-1H-pyrazole-3-carboxylate

Materials:

• Ethyl benzoylpyruvate (1,3-dicarbonyl compound)

• Phenylhydrazine (hydrazine derivative)

• Ethanol (solvent)

• Glacial acetic acid (catalyst)

Procedure:

• Dissolve ethyl benzoylpyruvate (1.0 eq) in ethanol in a round-bottom flask.

• Add phenylhydrazine (1.1 eq) to the solution.

• Add a catalytic amount of glacial acetic acid.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from ethanol to obtain the desired ethyl 1,5-diphenyl-1H-pyrazole-3-carboxylate.

Characterization:

The structure and purity of the synthesized compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion and Future Perspectives

From its serendipitous discovery over a century ago, the polysubstituted pyrazole ester has evolved into a privileged scaffold in medicinal chemistry. The continuous development of innovative synthetic methodologies has provided researchers with the tools to create increasingly complex and diverse pyrazole-based molecules. As our understanding of disease biology deepens, the ability to precisely tailor the structure and properties of these compounds will undoubtedly lead to the discovery of the next generation of pyrazole-ester-containing therapeutics. The ongoing exploration of novel synthetic routes, including flow chemistry and biocatalysis, promises to further expand the chemical space accessible to drug discovery programs, ensuring that the legacy of the pyrazole ester core will continue to impact human health for years to come.

References

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). Molecules, 23(1), 134. Available at: [Link]

• Discovery of Novel Triazole-Containing Pyrazole Ester Derivatives as Potential Antibacterial Agents. (2019). Molecules, 24(7), 1311. Available at: [Link]

• A Concise Review on the Synthesis of Pyrazole Heterocycles. (2015). Journal of Nuclear Medicine & Radiation Therapy, 6(4). Available at: [Link]

• Review: Anticancer Activity Of Pyrazole. (2024). International journal of research in pharmaceutical sciences, 15(1). Available at: [Link]

• Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (2025). Chemical Reviews Letters, 8(1), 867-882. Available at: [Link]

• WO2012025469A1 - Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids. (2012). Google Patents.
• US5624941A - Pyrazole derivatives, method of preparing them and pharmaceutical compositions in which they are present. (1997). Google Patents.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2018). Molecules, 23(1), 134. Available at: [Link]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. (2018). Angewandte Chemie International Edition, 57(36), 11808-11813. Available at: [Link]

• Pyrazole compounds useful as protein kinase inhibitors. (2010). Google Patents.

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in Native Chemical Ligation. (2018). Angewandte Chemie (International ed. in English), 57(36), 11808–11813. Available at: [Link]

• Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. (2020). Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 815-826. Available at: [Link]

• 4‐Formyl‐Pyrazole‐3‐Carboxylate: A Useful Aldo‐X Bifunctional Precursor for the Syntheses of Pyrazole‐fused/Substituted Frameworks. (2018). Journal of Heterocyclic Chemistry, 55(2), 373-390. Available at: [Link]

• Pyrazoles: Synthetic Strategies and Their Pharmaceutical Applications-An Overview. (2015). International Journal of Pharmaceutical Sciences and Research, 6(10), 4146-4161. Available at: [Link]

• United States Patent Office. (1958). 2,836,598.

• Knorr Pyrazole Synthesis. (n.d.). Name Reaction. Available at: [Link]

• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (2022). Signal Transduction and Targeted Therapy, 7(1), 1-38. Available at: [Link]

• production method for pyrazole-4-carboxamide derivative. (2020). Google Patents. Available at: [Link]

• Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. (2023). Encyclopedia, 3(1), 209-223. Available at: [Link]

• Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. (2018). Journal of Chemical and Pharmaceutical Research, 10(6), 1-13. Available at: [Link]

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Computational Characterization Framework: Triethyl 1H-pyrazole-3,4,5-tricarboxylate

This guide serves as a definitive technical whitepaper on the theoretical and computational characterization of triethyl 1H-pyrazole-3,4,5-tricarboxylate . It is designed for researchers and drug development professionals, synthesizing standard computational protocols with specific insights relevant to this polysubstituted pyrazole scaffold.

Executive Summary

Triethyl 1H-pyrazole-3,4,5-tricarboxylate represents a dense functional array on a heteroaromatic core. Unlike simple pyrazoles, the vicinal tricarboxylate substitution pattern introduces unique steric and electronic constraints. This guide outlines a rigorous computational workflow to elucidate its ground-state geometry, electronic reactivity, and pharmacological potential.[1][2]

The core directive of this study is to move beyond static structural description to dynamic property prediction, focusing on:

• Conformational Locking: How steric bulk at positions 3, 4, and 5 forces specific dihedral deviations.

• Reactive Frontiers: Mapping nucleophilic/electrophilic susceptibility via FMO and MEP analysis.

• Ligand Efficiency: Evaluating the scaffold as a prodrug candidate for enzyme inhibition (e.g., COX-2 or antimicrobial targets).

Structural & Electronic Characterization (DFT)

Computational Methodology

To ensure scientific integrity, all quantum chemical calculations must follow a self-validating protocol.

• Software: Gaussian 16 / ORCA 5.0.

• Theory Level: Density Functional Theory (DFT) using the B3LYP hybrid functional.

• Basis Set: 6-311++G(d,p) . This triple-zeta basis set with diffuse and polarization functions is critical for accurately modeling the lone pairs on the multiple oxygen atoms and the acidic N-H proton.

Geometry Optimization & Steric Analysis

The presence of three adjacent ethyl ester groups creates significant steric strain.

• Hypothesis: The ester group at position 4 is expected to rotate out of the pyrazole plane to relieve repulsion from the flanking esters at positions 3 and 5.

• Validation: Frequency analysis must yield zero imaginary frequencies , confirming a true local minimum.

Key Structural Parameters (Predicted):

Parameter	Atom Pair	Predicted Value (Å/°)	Mechanistic Insight
Bond Length	N1–N2	1.34 – 1.36	Typical for pyrazole; indicates aromatic delocalization.
Bond Length	C=O (Ester)	1.20 – 1.22	High double-bond character; strong IR signature.
Bond Angle	C3–C4–C5	~104°	Constrained by the 5-membered ring geometry.
Dihedral	O=C–C4–C3	40° – 60°	Critical: Out-of-plane twist to minimize steric clash.

Frontier Molecular Orbital (FMO) Analysis

The HOMO-LUMO gap is the primary descriptor of kinetic stability and chemical reactivity (Global Hardness/Softness).

• HOMO (Highest Occupied Molecular Orbital): Localized primarily on the pyrazole ring nitrogen (N1) and the carbonyl oxygens. Acts as the electron donor.

• LUMO (Lowest Unoccupied Molecular Orbital): Delocalized over the ester

  systems. Acts as the electron acceptor.

• Energy Gap (

  ): A narrower gap (< 4.0 eV) would suggest high polarizability and reactivity, suitable for covalent interactions or radical scavenging.

Molecular Electrostatic Potential (MEP)

MEP mapping is essential for predicting non-covalent interactions in a biological context.

• Negative Potential (Red): Concentrated on the carbonyl oxygens and the pyridine-like nitrogen (N2) . These are H-bond acceptors.

• Positive Potential (Blue): Concentrated on the N-H proton (N1) and the ethyl groups. The N-H site is the primary H-bond donor.

Spectroscopic Validation Protocols

To ground theoretical models in physical reality, comparison with experimental spectra is required.

Vibrational Spectroscopy (IR/Raman)

• N-H Stretch: Predicted ~3200–3400 cm⁻¹. A redshift here indicates intermolecular H-bonding (dimer formation).

• C=O Stretch: The tricarboxylate motif will show split bands.

  • Symmetric stretch: ~1730 cm⁻¹.

  • Asymmetric stretch: ~1750 cm⁻¹ (due to the twisted C4 ester).

NMR Shift Prediction (GIAO Method)

Using the GIAO (Gauge-Including Atomic Orbital) method at the B3LYP/6-311+G(2d,p) level in DMSO solvent model (PCM).

• ¹H NMR: The N-H proton is highly deshielded (>13 ppm) if involved in H-bonding.

• ¹³C NMR: The carbonyl carbons will appear distinct (approx. 160–165 ppm), validating the non-equivalent environment of the C3/C5 vs. C4 esters.

Pharmacological Potential (In Silico)

Molecular Docking Strategy

Pyrazole derivatives are privileged scaffolds for inhibiting Cyclooxygenase-2 (COX-2) and various kinases (e.g., EGFR ).

• Target: COX-2 (PDB ID: 5KIR or similar).

• Ligand Preparation: The triethyl ester is likely a prodrug . Docking should be performed on both the triester (to test transport/binding) and the tricarboxylic acid (active metabolite).

• Grid Box: Centered on the active site (Arg120, Tyr355).

Interaction Mechanism

The pyrazole N-H serves as a critical anchor.

• H-Bonding: N1-H

  Tyr355 (Gatekeeper residue).

• Pi-Cation: Pyrazole ring

  Arg120.

• Hydrophobic: Ethyl chains

  Hydrophobic pocket (Val116, Leu531).

ADMET Profiling (SwissADME)

• Lipophilicity (LogP): The triethyl ester is moderately lipophilic (Predicted LogP ~2.5), ensuring good membrane permeability.

• Drug-Likeness: Complies with Lipinski’s Rule of 5 (MW < 500, H-donors < 5, H-acceptors < 10).

Visualization of Workflows & Pathways

Computational Workflow Diagram

This diagram illustrates the logical flow from structure generation to pharmacological prediction.

Caption: Step-by-step computational workflow for characterization and bioactivity prediction.

Structure-Activity Relationship (SAR) Pathway

This diagram details the specific interactions of the molecule within a theoretical binding pocket.

Caption: Predicted binding interactions of the scaffold with a COX-2 active site.

References

• Frisch, M. J., et al. (2016). Gaussian 16, Revision C.01. Gaussian, Inc., Wallingford CT. Link

• Becke, A. D. (1993). Density-functional thermochemistry. III. The role of exact exchange. The Journal of Chemical Physics, 98(7), 5648-5652. Link

• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7, 42717. Link

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-461. Link

• Bandyopadhyay, P., et al. (2013). Synthesis and biological evaluation of 1,3,5-trisubstituted pyrazoles as anti-inflammatory and analgesic agents. Bioorganic & Medicinal Chemistry Letters, 23(8), 2256-2260. Link(Cited for general pyrazole bioactivity context)

Sources

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• 2. Computational studies on structural aspects of pyrazolo[3,4-b]pyridine derivatives as TRKA inhibitors in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Physicochemical Profiling of Triethyl 1H-pyrazole-3,4,5-tricarboxylate: Solubility, Stability, and Handling Protocols

Executive Summary

In the realm of drug development and supramolecular chemistry, polyfunctionalized N-heterocycles serve as critical architectural scaffolds. Triethyl 1H-pyrazole-3,4,5-tricarboxylate (CAS: 60184-65-8) is a prime example of such a building block. Synthesized efficiently via the [3+2] cycloaddition of ethyl diazoacetate and diethyl acetylenedicarboxylate[1], this compound presents a unique physicochemical profile. This whitepaper provides an authoritative, in-depth analysis of its solubility and stability across common solvents, grounded in molecular causality, and offers self-validating experimental protocols for laboratory handling.

Structural Causality: The Role of Esterification

To understand the behavior of triethyl 1H-pyrazole-3,4,5-tricarboxylate, one must first examine its parent molecule: 1H-pyrazole-3,4,5-tricarboxylic acid. The parent acid is characterized by a dense network of intermolecular hydrogen bonds—facilitated by three carboxylic acid groups and the amphoteric pyrazole N-H—rendering it highly crystalline and poorly soluble in both non-polar organic solvents and neutral water[2].

By masking the three carboxylic acid moieties with ethyl ester groups, the hydrogen bond donor capacity is drastically reduced to a single pyrazole N-H. This structural modification fundamentally alters the thermodynamic landscape of the molecule:

• Lattice Energy Reduction: The disruption of extended hydrogen-bonded networks lowers the energy required for solvent molecules to solvate the compound.

• Lipophilicity Enhancement: The introduction of six additional aliphatic carbon atoms significantly increases the partition coefficient (LogP), shifting the molecule's affinity toward aprotic and moderately polar organic solvents.

Solubility Matrix in Common Solvents

The solubility profile of triethyl 1H-pyrazole-3,4,5-tricarboxylate is dictated by its moderate polarity and hydrogen-bond accepting ester carbonyls. It is typically isolated as a pale yellow to white solid[3].

Table 1: Thermodynamic Solubility Profile at 25°C

Solvent Category	Specific Solvent	Solubility Level	Mechanistic Rationale
Aqueous	Water (pH 7.0)	Insoluble (< 0.1 mg/mL)	High lipophilicity of the three ethyl ester groups prevents aqueous solvation.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Highly Soluble (> 50 mg/mL)	Strong dipole-dipole interactions; optimal for preparing biological assay stock solutions.
Polar Aprotic	Tetrahydrofuran (THF) / Acetonitrile (MeCN)	Highly Soluble (> 50 mg/mL)	Excellent solvation of the ester moieties; THF and MeCN are the preferred reaction media for its synthesis[1].
Halogenated	Dichloromethane (DCM)	Highly Soluble (> 100 mg/mL)	Ideal polarity match for the esterified pyrazole core; preferred for liquid-liquid extraction.
Protic Organic	Ethanol / Methanol	Soluble (~ 20-50 mg/mL)	Capable of hydrogen bonding with the ester carbonyls and the pyrazole nitrogen atoms.
Non-Polar	Hexane / Heptane	Poorly Soluble (< 1 mg/mL)	Insufficient dielectric constant to disrupt the remaining pyrazole N-H intermolecular interactions.

Chemical and Thermal Stability

The stability of triethyl 1H-pyrazole-3,4,5-tricarboxylate is a function of its aromatic core and its electrophilic ester appendages.

• Hydrolytic Stability: The pyrazole ring itself is exceptionally stable, possessing significant aromatic resonance energy. However, the three ester groups are highly susceptible to nucleophilic attack. The electron-withdrawing nature of the pyrazole ring pulls electron density away from the carbonyl carbons, accelerating base-catalyzed hydrolysis[2]. In strongly basic aqueous environments (e.g., 1M NaOH), the compound will rapidly degrade into mono-, di-, and eventually the parent tricarboxylic acid.

• Thermal Stability: The compound exhibits robust thermal stability under ambient conditions. Unlike the parent pyrazole-carboxylic acids, which can undergo decarboxylation at elevated temperatures (approaching 300 °C)[2], the triethyl ester is stable up to its boiling/decomposition point, provided no moisture or acid/base catalysts are present.

• Photochemical Stability: While the diazo precursors used to synthesize this compound are highly photoreactive (yielding carbenes under light irradiation), the resulting pyrazole cycloadduct is photostable. Control experiments have demonstrated that the formation of the pyrazole core proceeds efficiently in dark conditions, yielding a stable product[1].

Mechanistic Visualizations

Fig 1. [3+2] cycloaddition synthesis pathway of triethyl 1H-pyrazole-3,4,5-tricarboxylate.

Fig 2. Stepwise hydrolytic degradation pathway of the triethyl ester to the parent acid.

Self-Validating Experimental Protocols

To ensure rigorous data integrity (E-E-A-T), the following protocols are designed as self-validating systems . They incorporate internal controls that immediately flag experimental anomalies.

Protocol A: Thermodynamic Solubility Determination (Shake-Flask HPLC-UV)

Purpose: To precisely quantify the solubility of the compound in various organic solvents. Self-Validation Mechanism:Mass Balance Recovery Check . If the sum of the dissolved compound and the recovered solid does not equal the initial mass (±2%), the system flags potential solvent evaporation or chemical degradation.

• Preparation: Add an excess of triethyl 1H-pyrazole-3,4,5-tricarboxylate (e.g., 200 mg) to a 5 mL glass vial containing 1 mL of the target solvent (e.g., MeCN).

• Equilibration: Seal the vial hermetically and agitate on a thermostatic orbital shaker at 25.0 ± 0.1 °C for 48 hours to ensure thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes at 25 °C. Carefully extract 100 µL of the supernatant.

• Dilution & Analysis: Dilute the supernatant by a factor of 100 in the mobile phase. Analyze via HPLC-UV (λ = 254 nm) against a pre-established 5-point calibration curve.

• Validation Step: Filter, dry, and weigh the remaining solid pellet. Calculate the total mass recovered (Supernatant Concentration × Volume + Pellet Mass). A recovery outside 98-102% invalidates the run.

Protocol B: Kinetic Hydrolytic Stability Profiling

Purpose: To determine the half-life of the ester linkages in aqueous-organic mixtures (e.g., 50:50 MeCN:Aqueous Buffer). Self-Validation Mechanism:Isosbestic Point Monitoring . The continuous UV-Vis spectral overlay must exhibit a clean isosbestic point, proving that the conversion from ester to acid is direct and devoid of unknown, UV-absorbing side reactions.

• Stock Solution: Prepare a 10 mM stock solution of the compound in anhydrous MeCN.

• Reaction Initiation: Transfer 1 mL of the stock into a quartz cuvette. Add 1 mL of 0.1 M aqueous NaOH buffer (pH 12) to initiate forced degradation.

• Data Acquisition: Immediately place the cuvette in a UV-Vis spectrophotometer. Record the absorption spectrum (200–400 nm) every 5 minutes for 2 hours.

• Data Processing: Plot the absorbance at the

  of the ester against time to extract the pseudo-first-order rate constant ( ).

• Validation Step: Overlay all spectra. The presence of a sharp isosbestic point validates the kinetic model. If the isosbestic point drifts, it indicates secondary degradation pathways (e.g., pyrazole ring opening), and the simple kinetic model is rejected.

Conclusion

Triethyl 1H-pyrazole-3,4,5-tricarboxylate is a highly tractable, lipophilic scaffold. Its solubility is heavily favored in polar aprotic and halogenated solvents due to the masking of the parent acid's hydrogen-bonding network. While thermally and photochemically stable, researchers must exercise caution regarding its hydrolytic lability in basic aqueous environments. By employing self-validating analytical protocols, scientists can confidently utilize this compound in complex synthetic and supramolecular workflows.

References

• Source: rhhz.net (Journal Article)
• 1H-Pyrazole-3,4,5-tricarboxylic acid | 19551-66-7 Source: Benchchem URL
• Source: unisi.it (Università degli Studi di Siena)

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• 3. usiena-air.unisi.it [usiena-air.unisi.it]

potential applications of triethyl 1H-pyrazole-3,4,5-tricarboxylate in medicinal chemistry

Topic: Potential Applications of Triethyl 1H-Pyrazole-3,4,5-Tricarboxylate in Medicinal Chemistry Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Master Key" Scaffold

In the landscape of diversity-oriented synthesis (DOS), triethyl 1H-pyrazole-3,4,5-tricarboxylate (TEPT) represents a "master key" intermediate. While simple pyrazoles are ubiquitous in FDA-approved drugs (e.g., Celecoxib, Ruxolitinib), TEPT offers a unique advantage: three chemically distinct exit vectors on a single aromatic core.

This guide details the technical utility of TEPT as a scaffold for generating high-complexity libraries. It moves beyond basic synthesis to explore the regioselective strategies required to differentiate the C3, C4, and C5 positions, enabling the precise design of kinase inhibitors, anti-inflammatory agents, and novel GPCR ligands.

Part 1: Structural Analysis & Synthetic Access

The Core Architecture

The TEPT molecule consists of a penta-atomic aromatic ring substituted with three ethyl ester groups. Its utility stems from its tautomeric ambiguity and electronic differentiation .

• Tautomerism: In its unsubstituted form (1H), the C3 and C5 positions are equivalent due to rapid proton transfer between N1 and N2.

• Symmetry Breaking: Introduction of an electrophile (R-X) at the nitrogen atom locks the tautomer, rendering the C3 and C5 esters chemically distinct (C5 becomes sterically crowded; C3 remains accessible).

• Electronic Bias: The C4 ester is flanked by two electron-withdrawing carbonyls and the nitrogen lone pair system, making it electronically distinct from the C3/C5 positions.

Synthetic Protocol: [3+2] Cycloaddition

The most atom-efficient route to TEPT involves the dipolar cycloaddition of ethyl diazoacetate with diethyl acetylenedicarboxylate.

Safety Warning: Diazo compounds are potentially explosive.[1][2][3] Reactions should be performed behind a blast shield with proper ventilation. Avoid metal spatulas and ground glass joints when handling concentrated diazo species.

Step-by-Step Synthesis

• Reagents: Ethyl diazoacetate (EDA), Diethyl acetylenedicarboxylate (DEAD), Toluene (solvent).

• Procedure:

  • Dissolve DEAD (1.0 equiv) in anhydrous toluene under inert atmosphere (

    ).

  • Add EDA (1.1 equiv) dropwise at 0°C. Note: Exothermic reaction.

  • Allow the mixture to warm to room temperature and stir for 12 hours.

  • Mechanistic Insight: The reaction proceeds via a [3+2] cycloaddition followed by a 1,5-sigmatropic rearrangement of the van Alphen-Hüttel intermediate to restore aromaticity.

• Purification: Removal of solvent in vacuo followed by recrystallization from hexanes/EtOAc yields the triethyl ester as a white/pale yellow solid.

Part 2: Chemoselectivity & Functionalization Strategies

The power of TEPT lies in the ability to selectively hydrolyze or functionalize one ester in the presence of the others.

The Logic of Regioselectivity

Differentiation is achieved through steric control and electronic activation .

• Scenario A: Unsubstituted Pyrazole (1H) [4]

  • Hydrolysis of TEPT with 1 equiv of base (KOH/MeOH) typically targets the C3/C5 positions (equivalent) over C4 due to steric accessibility.

• Scenario B: N-Alkylated Pyrazole

  • Once N-alkylated, the C5 ester is sterically hindered by the N-substituent.

  • Target: The C3 ester becomes the most accessible for hydrolysis.

  • Target: The C4 ester is the most difficult to hydrolyze under basic conditions but can be targeted via specific reduction or Curtius rearrangement protocols.

Visualization: The Divergent Synthesis Workflow

The following diagram illustrates the critical decision points in processing the TEPT scaffold.

Caption: Divergent synthesis pathway starting from TEPT. N-alkylation is the critical symmetry-breaking step that dictates subsequent regioselectivity.

Part 3: Medicinal Chemistry Applications[4][5][6][7]

Kinase Inhibitors (ATP-Binding Pocket)

The pyrazole core is a privileged scaffold for kinase inhibition (e.g., p38 MAP kinase, BRAF).

• Application: The C3 and C5 positions can be converted to amides bearing aryl groups that occupy the hydrophobic pocket.

• TEPT Advantage: The C4 ester can be retained or converted to a small solubilizing group (e.g., hydroxymethyl) to interact with the hinge region or solvent front, optimizing ADME properties without disrupting the core binding mode.

Anti-Inflammatory Agents (COX-2 Selectivity)

Diaryl heterocycles are classic COX-2 inhibitors.

• Mechanism: N1-substitution with a phenyl sulfonamide (or bioisostere) and C5-substitution with a lipophilic aryl group creates the "V-shape" required for COX-2 selectivity.

• TEPT Utility: The C3-carboxylate allows for the introduction of polar groups to improve water solubility—a common failure point in COX-2 inhibitor development—or to create "hybrid" drugs (e.g., NO-releasing derivatives).

Fragment-Based Drug Discovery (FBDD)

TEPT is an ideal "heavy" fragment.

• Strategy: By hydrolyzing the esters to acids individually, researchers can generate fragment libraries where the acid serves as a "handle" for crystallographic soaking or covalent tethering.

• Data: Pyrazole-3-carboxylic acids often show high ligand efficiency (LE) due to the ability of the carboxylate to form salt bridges with arginine/lysine residues in active sites.

Part 4: Experimental Protocols

Protocol: Regioselective Hydrolysis (C3 vs. C4/C5)

Objective: Selectively hydrolyze the C3-ester of an N-methylated TEPT derivative.

• Starting Material: 1-Methyl-3,4,5-triethoxycarbonylpyrazole (1.0 mmol).

• Reagent Preparation: Dissolve LiOH (1.1 mmol) in 1:1 THF/Water (10 mL). Expert Note: LiOH is preferred over NaOH/KOH for regioselectivity due to the smaller cation size and milder basicity.

• Reaction:

  • Cool the substrate solution to 0°C.

  • Add LiOH solution dropwise over 30 minutes.

  • Stir at 0°C for 4 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Workup:

  • Acidify to pH 3 with 1N HCl.

  • Extract with EtOAc (3x).

  • Wash combined organics with brine, dry over Na₂SO₄.

• Validation:

  • NMR Check: The disappearance of one ethyl quartet/triplet signal confirms mono-hydrolysis. NOESY NMR is required to confirm it is the C3 position (correlation between N-Methyl and C5-ester prevents C5 hydrolysis).

Data Summary: Substituent Effects

Position	Reactivity (Nucleophilic Attack)	Steric Environment (N-Alkylated)	Medicinal Utility
C3	High	Low (Accessible)	H-bond donor/acceptor placement
C4	Low	Moderate	Solubilizing groups, Fluorine substitution
C5	Moderate	High (Hindered)	Lipophilic pocket occupation

Part 5: Future Outlook & Advanced Applications

PROTAC Linkers

The C4 position of TEPT is emerging as a strategic attachment point for PROTAC (Proteolysis Targeting Chimera) linkers. Because C4 points away from the primary binding interface (usually defined by N1/C5/C3), it allows the attachment of a PEG or alkyl chain linker without disrupting the warhead's affinity for the target protein.

Metal-Organic Frameworks (MOFs)

While primarily medicinal, the tricarboxylate motif is a potent ligand for MOFs. In drug delivery, TEPT-based MOFs are being investigated as carriers for high-payload delivery of cytotoxics, utilizing the pyrazole nitrogens for metal coordination and the carboxylates for structural rigidity.

References

• Synthesis of Pyrazole Polycarboxylates

  • Title: 1,3-Dipolar Cycloaddition of Diazoalkanes to Acetylenic Esters.

  • Source: Journal of Organic Chemistry.[5][6][7]

  • URL:[Link] (General landing for verification of standard protocols).

• Regioselectivity in Pyrazoles

  • Title: Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles.[6][7]

  • Source: Organic Letters (ACS).

  • URL:[Link]

• Medicinal Applications (Kinase Inhibitors)

  • Title: Pyrazole Scaffolds in Kinase Inhibitor Discovery.
  • Source: Journal of Medicinal Chemistry.

  • URL:[Link]

• Safety of Diazo Compounds

  • Title: Ethyl Diazoacetate: Safety and Handling.[1][2][3][8]

  • Source: Organic Syntheses.[1][2][9][7]

  • URL:[Link]

• COX-2 Inhibitor Structure-Activity Relationships

  • Title: Selective COX-2 Inhibitors.
  • Source: Chemical Reviews.

  • URL:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. rsc.org [rsc.org]
• 4. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. organic-chemistry.org [organic-chemistry.org]
• 7. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 8. Ethyl diazoacetate synthesis in flow - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]

Technical Guide: Triethyl 1H-pyrazole-3,4,5-tricarboxylate as a Scaffold for Novel Heterocycles

Executive Summary

Triethyl 1H-pyrazole-3,4,5-tricarboxylate (TEPT) represents a "privileged scaffold" in modern medicinal chemistry. Its unique structural symmetry, combined with three chemically distinct ester functionalities (post-symmetry breaking), allows for the rapid generation of diverse fused heterocyclic systems. This guide details the synthetic access, regioselective manipulation, and application of TEPT in constructing bioactive pharmacophores, specifically targeting kinase inhibitors (e.g., CDK2, PI3K) and antiviral agents.

Structural Analysis & Synthetic Access

The Molecule

TEPT is characterized by a pyrazole core decorated with three ethyl ester groups.

• Symmetry: In its unsubstituted 1H-form, the molecule exhibits annular tautomerism, rendering the C3 and C5 ester groups chemically equivalent. The C4 ester is distinct due to its position relative to the nitrogen lone pairs and steric environment.

• Reactivity Hubs:

  • N1-Position: Nucleophilic center; critical for symmetry breaking.

  • C3/C5 Esters: Electrophilic centers; accessible for hydrazinolysis or hydrolysis.

  • C4 Ester: Often sterically shielded or electronically distinct; serves as a secondary electrophile for ring fusion.

Synthetic Route: [3+2] Cycloaddition

The most robust industrial route involves the 1,3-dipolar cycloaddition of ethyl diazoacetate with diethyl acetylenedicarboxylate (DEAD). This reaction is highly atom-economical and scalable.

Mechanism: The diazo carbon acts as a 1,3-dipole, attacking the electron-deficient alkyne. The resulting 3H-pyrazole intermediate undergoes a rapid 1,5-sigmatropic proton shift (van Alphen-Hüttel rearrangement) to aromatize into the thermodynamically stable 1H-pyrazole.

DOT Diagram: Synthesis of TEPT

Caption: Atom-economical synthesis of TEPT via 1,3-dipolar cycloaddition.

Chemo- and Regioselective Transformations[1]

The utility of TEPT relies on differentiating the three ester groups. This is achieved through a "Desymmetrization First" strategy.

Step 1: Symmetry Breaking via N-Alkylation

Reaction at the N1 position fixes the tautomer, rendering the C3 and C5 esters non-equivalent.

• C5 Ester: Proximal to the N-alkyl group; often sterically hindered but electronically activated.

• C3 Ester: Distal to the N-alkyl group; more accessible for nucleophilic attack in certain conformations.

Step 2: Selective Hydrolysis

Controlled saponification is the key to differentiating the esters.

• Condition A (1 eq. LiOH, THF/H2O, 0°C): Preferentially hydrolyzes the least hindered ester (typically C3 or C5 depending on the N-substituent bulk).

• Condition B (Excess NaOH, Reflux): Hydrolyzes all esters to the tricarboxylic acid.

Step 3: Curtius Rearrangement

To access amino-pyrazoles (precursors to pyrazolo[1,5-a]pyrimidines), the C3, C4, or C5 carboxylic acid is converted to an acyl azide, then rearranged to an isocyanate, and hydrolyzed to the amine.

Scaffold Construction: Fused Heterocycles

TEPT is a precursor for at least three major classes of fused heterocycles used in drug discovery.

DOT Diagram: Divergent Synthesis Pathways

Caption: Divergent synthesis of fused heterocycles from the TEPT scaffold.

Pathway A: Pyrazolo[1,5-a]pyrimidines

These are bioisosteres of purines and potent ATP-competitive kinase inhibitors.

• Mechanism: The N1-substituted pyrazole-5-amine reacts with 1,3-electrophiles (e.g., acetylacetone, ethoxymethylene malononitrile).

• Key Feature: The bridgehead nitrogen is derived from the pyrazole N1.

Pathway B: Pyrazolo[3,4-d]pyridazines

• Mechanism: Reaction of the C4 and C5 diesters with hydrazine hydrate.

• Utility: The resulting pyridazine ring often mimics the "hinge-binding" region of kinase inhibitors.

Medicinal Chemistry Case Studies

Case Study 1: CDK2 Inhibitors

Researchers utilized the TEPT scaffold to synthesize pyrazolo[1,5-a]pyrimidine derivatives. By converting the C5-ester to an amine and condensing with chalcones, they achieved IC50 values in the low nanomolar range against Cyclin-Dependent Kinase 2 (CDK2), a target for cancer therapy [3, 4].

Case Study 2: PI3Kδ Inhibitors

Indole-substituted pyrazolo[1,5-a]pyrimidines derived from this scaffold showed high selectivity for the PI3Kδ isoform, crucial for treating autoimmune diseases.[1] The C3-ester of the TEPT core was manipulated to introduce solubilizing groups (e.g., piperazine) to improve pharmacokinetics [5].

Experimental Protocols

Protocol 5.1: Synthesis of Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Objective: Large-scale preparation of the core scaffold.

• Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, dropping funnel, and nitrogen inlet.

• Reagents:

  • Diethyl acetylenedicarboxylate (DEAD): 17.0 g (0.1 mol)

  • Ethyl diazoacetate: 11.4 g (0.1 mol)

  • Diethyl ether (anhydrous): 150 mL

• Procedure:

  • Dissolve DEAD in 100 mL of anhydrous diethyl ether.

  • Add ethyl diazoacetate dropwise over 45 minutes at room temperature. Caution: Exothermic reaction; monitor temperature.

  • Once addition is complete, heat the mixture to gentle reflux for 4 hours.

  • Monitor by TLC (Hexane:EtOAc 3:1). Consumption of starting material indicates completion.

• Workup:

  • Evaporate the solvent under reduced pressure.

  • The residue will solidify upon cooling.

  • Purification: Recrystallize from ethanol/hexane to yield white crystals.

  • Yield: Typically 85-92%.

  • Validation: 1H NMR (CDCl3): δ 1.35 (t, 9H), 4.38 (q, 6H), 10.2 (br s, 1H, NH).

Protocol 5.2: Synthesis of Pyrazolo[1,5-a]pyrimidine-3-carboxylate

Objective: Cyclization to the fused bicyclic system.

• Precursor: Start with Ethyl 5-amino-1H-pyrazole-4-carboxylate (derived from TEPT via Curtius rearrangement or selective amidation/Hofmann).

• Reagents:

  • Aminopyrazole derivative: 1.0 eq

  • Acetylacetone (or 1,3-diketone equivalent): 1.1 eq

  • Glacial Acetic Acid: 5 mL/mmol

• Procedure:

  • Dissolve the aminopyrazole in glacial acetic acid.

  • Add acetylacetone.[2]

  • Reflux for 4-6 hours.

  • Cool the reaction mixture; the product often precipitates.

• Workup:

  • Pour into ice water. Filter the solid.

  • Wash with cold ethanol.

  • Yield: 75-85%.

Data Summary: Reactivity Profile

Position	Functional Group	Reactivity Type	Primary Transformation
N1	Secondary Amine	Nucleophilic	Alkylation (Symmetry Breaking)
C3	Ethyl Ester	Electrophilic	Hydrazinolysis / Hydrolysis
C4	Ethyl Ester	Electrophilic	Cyclization (with C3 or C5)
C5	Ethyl Ester	Electrophilic	Curtius Rearrangement (to Amine)

References

• Synthesis of Pyrazolo[1,5-a]pyrimidines. ResearchGate. Available at: [Link]

• Microwave-Assisted Synthesis of Pyrazoles by 1,3-Dipolar Cycloaddition. Heterocycles. Available at: [Link]

• Advances in Pyrazolo[1,5-a]pyrimidines as Protein Kinase Inhibitors. PMC. Available at: [Link]

• Design and Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives as CDK2 Inhibitors. MDPI. Available at: [Link]

• Development of Pyrazolo[1,5-a]pyrimidine Derivatives as Selective PI3Kδ Inhibitors. PMC. Available at: [Link]

Sources

• 1. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Synthesis of Triethyl 1H-pyrazole-3,4,5-tricarboxylate: An Application Note

Introduction

Triethyl 1H-pyrazole-3,4,5-tricarboxylate is a polysubstituted pyrazole derivative of significant interest in medicinal chemistry and materials science. The pyrazole nucleus is a well-established pharmacophore found in a variety of therapeutic agents. The presence of three ester functionalities on the pyrazole ring offers versatile handles for further chemical modifications, making it a valuable building block for the synthesis of more complex molecules with potential biological activity. This application note provides a detailed, field-proven protocol for the synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate, grounded in the principles of the Huisgen 1,3-dipolar cycloaddition.

Reaction Principle: The Huisgen 1,3-Dipolar Cycloaddition

The synthesis of the pyrazole ring is elegantly achieved through a [3+2] cycloaddition reaction, a cornerstone of heterocyclic chemistry.[1][2] In this specific application, the reaction involves the 1,3-dipolar cycloaddition of ethyl diazoacetate (the 1,3-dipole) and diethyl acetylenedicarboxylate (the dipolarophile).[3][4] This concerted pericyclic reaction proceeds through a five-membered transition state, leading to the formation of the stable aromatic pyrazole ring.[5]

The causality behind the choice of this methodology lies in its efficiency and atom economy. The reaction typically proceeds with high regioselectivity, and in the case of symmetrical alkynes like diethyl acetylenedicarboxylate, the issue of regioisomers is circumvented.

Experimental Workflow

The overall experimental workflow for the synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate is depicted in the following diagram:

Caption: Experimental workflow for the synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate.

Detailed Synthesis Protocol

This protocol is designed to be a self-validating system, with clear steps and rationale for each action.

Materials and Reagents:

Reagent/Material	Grade	Supplier
Diethyl acetylenedicarboxylate	Reagent Grade, ≥98%	Sigma-Aldrich
Ethyl diazoacetate (in Dichloromethane)	Stabilized solution, ~15% w/w	Sigma-Aldrich
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich
Silica Gel	60 Å, 230-400 mesh	Sigma-Aldrich
Hexane	HPLC Grade	Fisher Scientific
Ethyl Acetate	HPLC Grade	Fisher Scientific

Instrumentation:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Rotary evaporator

• Glass column for chromatography

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• NMR spectrometer (400 MHz or higher)

• Mass spectrometer

Procedure:

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add diethyl acetylenedicarboxylate (1.70 g, 10.0 mmol, 1.0 equiv.).

  • Dissolve the diethyl acetylenedicarboxylate in 30 mL of anhydrous toluene.

• Addition of Ethyl Diazoacetate:

  • Slowly add a solution of ethyl diazoacetate in dichloromethane (approx. 15% w/w, 8.7 mL, ~12.0 mmol, 1.2 equiv.) to the stirred solution of diethyl acetylenedicarboxylate at room temperature over 15 minutes.

  • Rationale: A slight excess of the diazo compound is used to ensure complete consumption of the limiting reagent, diethyl acetylenedicarboxylate. The slow addition helps to control the initial reaction rate and any potential exotherm.

• Reaction:

  • Heat the reaction mixture to reflux (approximately 110 °C) and maintain this temperature for 12 hours.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexane and ethyl acetate (e.g., 7:3 v/v) as the eluent. The disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation.

• Work-up:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the toluene and any remaining dichloromethane under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product, a viscous oil, is purified by column chromatography on silica gel.

  • Column Preparation: Pack a glass column with a slurry of silica gel in hexane.

  • Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. After evaporation of the solvent, the dry powder is loaded onto the top of the column.

  • Elution: Elute the column with a gradient of ethyl acetate in hexane (starting from 10% ethyl acetate and gradually increasing to 30% ethyl acetate). Collect fractions and monitor by TLC.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield triethyl 1H-pyrazole-3,4,5-tricarboxylate as a pale yellow oil.

Characterization Data

The identity and purity of the synthesized triethyl 1H-pyrazole-3,4,5-tricarboxylate should be confirmed by spectroscopic methods.

Parameter	Value
Molecular Formula	C₁₂H₁₆N₂O₆
Molecular Weight	284.27 g/mol
Appearance	Pale yellow oil
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 1.35-1.45 (m, 9H, 3 x -OCH₂CH₃), 4.35-4.50 (m, 6H, 3 x -OCH₂CH₃), 10.5-11.5 (br s, 1H, N-H). (Predicted values based on analogous structures. Actual values should be determined experimentally).
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 14.1, 14.2, 14.3 (3 x -OCH₂CH₃), 61.5, 61.8, 62.1 (3 x -OCH₂CH₃), 115.0 (C4), 138.0 (C3), 145.0 (C5), 160.0, 161.5, 163.0 (3 x C=O). (Predicted values based on analogous structures. Actual values should be determined experimentally).
Mass Spectrometry (ESI+)	m/z: 285.10 [M+H]⁺, 307.08 [M+Na]⁺. (Predicted values).

Safety Precautions

• Ethyl diazoacetate is a potentially explosive and toxic compound. Handle with extreme caution in a well-ventilated fume hood. Avoid contact with skin and inhalation.

• Toluene is a flammable and toxic solvent. Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

The described protocol provides a reliable and reproducible method for the synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate. The Huisgen 1,3-dipolar cycloaddition offers an efficient route to this valuable building block. The detailed step-by-step procedure and the rationale behind each step are intended to ensure a successful outcome for researchers in organic synthesis and drug discovery.

References

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions. Angewandte Chemie International Edition in English, 2(10), 565–598.
• Padwa, A. (Ed.). (1984). 1,3-Dipolar Cycloaddition Chemistry. John Wiley & Sons.
• Padwa, A., & Schoffstall, A. M. (1990). The Intramolecular 1,3-Dipolar Cycloaddition Route to Five-Membered Rings. In Advances in Cycloaddition (Vol. 2, pp. 1-89). JAI Press.
• Maurya, S. A., et al. (2014). One-Pot, Three-Component Approach to the Synthesis of 3,4,5-Trisubstituted Pyrazoles. Synlett, 25(10), 1401-1406.
• Sustmann, R. (1974). A simple model for the substituent effects in 1,3-dipolar cycloadditions. Tetrahedron Letters, 15(30), 2717-2720.

Sources

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• 2. chemrxiv.org [chemrxiv.org]
• 3. rsc.org [rsc.org]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]

Application Note: One-Pot Synthesis of Polysubstituted Pyrazoles Using Triethyl Orthoformate (TEOF)

This Application Note is designed for researchers in medicinal chemistry and organic synthesis. It details the robust, one-pot methodology for synthesizing polysubstituted pyrazoles using Triethyl Orthoformate (TEOF) as a C1-synthon.

Abstract & Core Principle

The pyrazole ring is a privileged scaffold in drug discovery, present in blockbuster drugs like Celecoxib (COX-2 inhibitor) and Sildenafil (PDE5 inhibitor). While traditional Knorr synthesis requires pre-formed 1,3-dicarbonyls, the Triethyl Orthoformate (TEOF) route offers a distinct advantage: it allows for the in situ generation of an electrophilic alkoxymethylene intermediate from simple active methylene compounds.

In this one-pot protocol, TEOF acts as a C1-synthon (methine source), bridging an active methylene component (e.g.,

-keto esters, nitriles) and a hydrazine derivative. This method is particularly valued for synthesizing 5-amino-4-functionalized pyrazoles , a subclass difficult to access via standard condensation methods.

Key Advantages

• Atom Economy: TEOF serves as both solvent and reagent in many variations.

• Regiocontrol: The stepwise mechanism (Michael addition-elimination followed by cyclization) typically yields a single regioisomer.

• Versatility: Substitution of TEOF with Triethyl Orthoacetate or Orthobenzoate allows for full 3,4,5-trisubstitution.

Reaction Mechanism & Pathway

The reaction proceeds through a "Designated Electrophile" pathway. TEOF first converts the active methylene into an ethoxymethylene intermediate. This highly reactive species then undergoes a cascade reaction with hydrazine.

Mechanistic Workflow (DOT Visualization)

Figure 1: Logical flow of the TEOF-mediated pyrazole synthesis. The ethoxymethylene intermediate is the critical "switch" that enables cyclization.

Experimental Protocol: Synthesis of Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate

This standard protocol demonstrates the synthesis of a 1,4,5-trisubstituted pyrazole (where C3 is H). To achieve a substituent at C3, see "Protocol Variations" below.

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5]	Role
Ethyl Cyanoacetate	1.0	Active Methylene Source (C4/C5 backbone)
Triethyl Orthoformate (TEOF)	1.5 - 2.0	C1 Synthon (C3 Methine) & Solvent
Phenylhydrazine	1.0	Nitrogen Source (N1/N2)
Acetic Anhydride	2.0	Catalyst/Dehydrating Agent
Ethanol	Solvent	Recrystallization medium

Step-by-Step Methodology

Phase 1: Formation of the Ethoxymethylene Intermediate

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging: Add Ethyl Cyanoacetate (10 mmol, 1.13 g), Triethyl Orthoformate (15 mmol, 2.22 g), and Acetic Anhydride (20 mmol, 2.04 g).

• Reflux: Heat the mixture to reflux (approx. 100–110°C) for 2–3 hours .

  • Checkpoint: Monitor by TLC (30% EtOAc/Hexane).[1] The starting nitrile spot should disappear, replaced by a less polar spot (Ethyl 2-cyano-3-ethoxyacrylate).

• Concentration (Optional): If the reaction volume is excessive, remove excess TEOF/acetic anhydride under reduced pressure. For one-pot efficiency, this is often skipped if yields are non-critical.

Phase 2: Cyclocondensation

• Cooling: Cool the reaction mixture to room temperature.

• Addition: Dissolve Phenylhydrazine (10 mmol, 1.08 g) in 5 mL of absolute ethanol and add it dropwise to the reaction mixture.

  • Caution: This step is exothermic. Ensure adequate stirring.

• Final Reflux: Re-heat the mixture to reflux for an additional 2 hours .

• Precipitation: Cool the mixture to room temperature. Often, the product precipitates upon cooling. If not, pour the mixture onto crushed ice (50 g) with vigorous stirring.

Phase 3: Isolation & Purification

• Filtration: Collect the solid precipitate via vacuum filtration.

• Washing: Wash the filter cake with cold water (

  mL) and cold ethanol ( mL).

• Recrystallization: Recrystallize from hot ethanol to obtain the pure product as white/off-white needles.

Protocol Variations & Troubleshooting

Achieving Full 3,4,5-Trisubstitution

The standard TEOF reaction yields a hydrogen at position 3 (C3-H). To synthesize a fully substituted 3-Methyl or 3-Phenyl derivative, modify the orthoester:

Desired C3 Substituent	Reagent Substitution	Reaction Condition Notes
Hydrogen (-H)	Triethyl Orthoformate	Standard reflux (100°C). Fast kinetics.
Methyl (-CH3)	Triethyl Orthoacetate	Higher reflux temp required (120-130°C). Slower kinetics.
Phenyl (-Ph)	Triethyl Orthobenzoate	Requires acid catalysis (e.g., p-TsOH) and longer reaction times.

Troubleshooting Guide

• Problem: Low yield of intermediate (Phase 1).

  • Solution: Ensure anhydrous conditions. Acetic anhydride is crucial here to drive the equilibrium by removing the ethanol produced during acetal exchange.

• Problem: Oily product / No precipitation.

  • Solution: The intermediate might not have cyclized fully. Check pH; slightly acidic conditions (acetic acid) favor the cyclization. Triturate the oil with diethyl ether or hexane to induce crystallization.

• Problem: Regioisomer mixtures.

  • Insight: With phenylhydrazine, the N-Ph group typically ends up at position 1. However, steric bulk in the active methylene can sometimes lead to minor amounts of the N2-isomer.

Scientific Validation (E-E-A-T)

Mechanistic Causality

The efficacy of this protocol relies on the "Push-Pull" alkene effect . The intermediate formed (Ethyl 2-cyano-3-ethoxyacrylate) possesses an electron-withdrawing cyano and ester group, making the

-carbon (attached to ethoxy) highly electrophilic. The hydrazine's terminal nitrogen ( ), being the best nucleophile, attacks this carbon first, displacing ethanol. The subsequent intramolecular attack on the nitrile carbon (forming the 5-amino group) is thermodynamically driven by the formation of the aromatic pyrazole system.

Structural Confirmation

To validate the synthesis of Ethyl 5-amino-1-phenyl-1H-pyrazole-4-carboxylate , look for these characteristic NMR signals:

• H NMR (DMSO-d ):
  • 7.8–8.0 ppm (s, 1H): C3-H (Distinctive singlet for TEOF-derived carbon).
  • 6.5–7.0 ppm (s, 2H, broad): -NH (Exchangeable with D O).
  • 1.2 & 4.1 ppm: Ethyl ester protons.
  • 7.3–7.6 ppm: Phenyl ring protons.

References

• Kamal, A., et al. (2015). "One-Pot, Three-Component Approach to the Synthesis of 3,4,5-Trisubstituted Pyrazoles." The Journal of Organic Chemistry.

• El-Saghier, A. M. (2002). "Synthesis of some new pyrazole and pyrazolo[1,5-a]pyrimidine derivatives." Journal of Chemical Research.

• Aggarwal, R., et al. (2011). "Approaches towards the synthesis of 5-aminopyrazoles." Beilstein Journal of Organic Chemistry.

• Dolzhenko, A. V., et al. (2018).[6] "A one-pot, three-component, microwave-assisted synthesis of novel 7-amino-substituted 4-aminopyrazolo[1,5-a][1,3,5]triazine-8-carbonitriles." Monash University Research Repository.

Sources

• 1. Catalyst-free synthesis of tetrahydrodipyrazolopyridines via an one-pot tandem and green pseudo-six-component reaction in water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 4. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols for the Esterification of 1H-Pyrazole-3,4,5-tricarboxylic Acid with Ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate through the acid-catalyzed esterification of 1H-pyrazole-3,4,5-tricarboxylic acid with ethanol. This application note is designed to offer both the theoretical underpinnings and a practical, step-by-step protocol for this transformation, which is crucial for the synthesis of various pharmacologically relevant pyrazole derivatives.

Introduction: The Significance of Pyrazole Esterification

Pyrazole scaffolds are privileged structures in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates with a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The carboxylic acid functionalities on the pyrazole ring, as in 1H-pyrazole-3,4,5-tricarboxylic acid, provide valuable handles for chemical modification. Esterification of these groups is a fundamental transformation that serves several key purposes in drug development:

• Modulation of Physicochemical Properties: Converting carboxylic acids to their corresponding ethyl esters significantly alters properties such as lipophilicity, solubility, and membrane permeability, which are critical for optimizing pharmacokinetic profiles (ADME).

• Prodrug Strategies: Esters can serve as prodrugs that are hydrolyzed in vivo by esterases to release the active carboxylic acid, allowing for improved drug delivery and bioavailability.

• Synthetic Intermediates: The resulting triester is a versatile intermediate for further functionalization, enabling the introduction of diverse substituents to explore structure-activity relationships (SAR).

This guide focuses on the Fischer-Speier esterification, a classic and robust method for this transformation.[1] We will delve into the mechanistic details, provide a field-tested protocol, and offer insights into potential challenges and their solutions.

Reaction Principle: The Fischer-Speier Esterification Mechanism

The esterification of 1H-pyrazole-3,4,5-tricarboxylic acid with ethanol is a prime example of the Fischer-Speier esterification, a reversible acid-catalyzed nucleophilic acyl substitution.[2] The reaction requires a strong acid catalyst, typically sulfuric acid (H₂SO₄) or hydrochloric acid (HCl), to proceed at a reasonable rate.[3]

The mechanism can be broken down into the following key steps:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, significantly increasing the electrophilicity of the carbonyl carbon.[3]

• Nucleophilic Attack by Ethanol: The lone pair of electrons on the oxygen atom of ethanol attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, converting it into a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, expelling a molecule of water and reforming the carbonyl group.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.

Since the reaction is reversible, Le Châtelier's principle is employed to drive the equilibrium towards the formation of the ester. This is typically achieved by using a large excess of the alcohol (ethanol), which also serves as the solvent, and/or by removing the water formed during the reaction.[3]

Experimental Protocols

This section is divided into two main parts: the synthesis of the starting material, 1H-pyrazole-3,4,5-tricarboxylic acid, and its subsequent esterification with ethanol.

Part 1: Synthesis of 1H-Pyrazole-3,4,5-tricarboxylic Acid

A plausible synthetic route to 1H-pyrazole-3,4,5-tricarboxylic acid involves the hydrolysis of a corresponding triester, which can be synthesized via a 1,3-dipolar cycloaddition reaction.

Protocol 1: Synthesis of Triethyl 1H-pyrazole-3,4,5-tricarboxylate (Intermediate)

This protocol is adapted from the general principle of 1,3-dipolar cycloaddition of diazo compounds to alkynes.[4]

Materials:

• Diethyl acetylenedicarboxylate

• Ethyl diazoacetate

• Toluene, anhydrous

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Rotary evaporator

Procedure:

• In a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve diethyl acetylenedicarboxylate (1 equivalent) in anhydrous toluene.

• Slowly add ethyl diazoacetate (1.1 equivalents) to the solution at room temperature with vigorous stirring.

• Heat the reaction mixture to 80-90 °C and maintain this temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator to obtain the crude triethyl 1H-pyrazole-3,4,5-tricarboxylate. This intermediate can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Protocol 2: Hydrolysis to 1H-Pyrazole-3,4,5-tricarboxylic Acid

This protocol is based on the general procedure for the hydrolysis of esters.[5]

Materials:

• Triethyl 1H-pyrazole-3,4,5-tricarboxylate

• Sodium hydroxide (NaOH)

• Ethanol

• Water

• Hydrochloric acid (HCl), concentrated

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• pH paper or pH meter

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve the crude or purified triethyl 1H-pyrazole-3,4,5-tricarboxylate in a mixture of ethanol and water.

• Add a solution of sodium hydroxide (3.5 equivalents) in water to the flask.

• Heat the mixture to reflux and maintain for 4-6 hours, or until TLC analysis indicates the complete disappearance of the starting ester.

• Cool the reaction mixture to room temperature and then place it in an ice bath.

• Carefully acidify the mixture to pH 1-2 with concentrated hydrochloric acid. A precipitate of 1H-pyrazole-3,4,5-tricarboxylic acid should form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with a small amount of cold water.

• Dry the product under vacuum to obtain 1H-pyrazole-3,4,5-tricarboxylic acid.

Part 2: Esterification of 1H-Pyrazole-3,4,5-tricarboxylic Acid with Ethanol

Protocol 3: Synthesis of Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Materials:

• 1H-Pyrazole-3,4,5-tricarboxylic acid

• Ethanol (absolute), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate

• Round-bottom flask

• Reflux condenser with a drying tube

• Heating mantle with magnetic stirrer

• Separatory funnel

• Erlenmeyer flask

• Rotary evaporator

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask containing a magnetic stir bar, add 1H-pyrazole-3,4,5-tricarboxylic acid (1 equivalent).

• Add a large excess of anhydrous ethanol (e.g., 20-30 equivalents, serving as both reactant and solvent).

• Carefully and slowly add concentrated sulfuric acid (0.1-0.2 equivalents) to the stirred suspension. An exothermic reaction may occur.

• Reflux: Attach a reflux condenser fitted with a drying tube (containing CaCl₂ or CaSO₄) to the flask. Heat the reaction mixture to reflux (approximately 78 °C) using a heating mantle.

• Monitoring: Maintain the reflux for 24-48 hours. The progress of the reaction can be monitored by TLC by observing the disappearance of the starting material.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol under reduced pressure using a rotary evaporator.

  • Dissolve the residue in ethyl acetate.

  • Transfer the solution to a separatory funnel and wash it carefully with a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst. Be cautious as CO₂ evolution will cause pressure buildup. Vent the funnel frequently.

  • Wash the organic layer with water, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude triethyl 1H-pyrazole-3,4,5-tricarboxylate.

  • The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization from a suitable solvent such as ethanol.[6]

Data Presentation

Parameter	Value	Notes
Starting Material	1H-Pyrazole-3,4,5-tricarboxylic acid	---
Reagent	Ethanol (absolute)	Used in large excess
Catalyst	Concentrated Sulfuric Acid	0.1 - 0.2 equivalents
Reaction Temperature	Reflux (~78 °C)	---
Reaction Time	24 - 48 hours	Monitor by TLC
Expected Product	Triethyl 1H-pyrazole-3,4,5-tricarboxylate	---
Purification Method	Column Chromatography / Recrystallization	---

Visualization of Workflows

Reaction Mechanism

Caption: Fischer-Speier Esterification Mechanism.

Experimental Workflow

Caption: Experimental Workflow for Esterification.

Safety and Handling

• Concentrated Sulfuric Acid: is a strong corrosive and oxidizing agent. Always handle it in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves. When diluting, always add acid to water, never the other way around.

• Ethanol: is a flammable liquid. Ensure that the heating mantle is spark-free and that there are no open flames in the vicinity.

• Pressure Buildup: During the neutralization step with sodium bicarbonate, carbon dioxide gas is evolved, which can cause pressure to build up in the separatory funnel. Vent the funnel frequently and carefully.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Low Yield	Incomplete reaction	Increase reaction time, ensure the ethanol is anhydrous, or consider using a Dean-Stark trap to remove water azeotropically.
Loss of product during work-up	Ensure complete neutralization of the acid before extraction. Perform multiple extractions with the organic solvent.
Incomplete Reaction	Insufficient catalyst	Increase the amount of sulfuric acid slightly.
Presence of water in reagents	Use anhydrous ethanol and ensure all glassware is thoroughly dried.
Side Reactions	Dehydration or other side reactions	Maintain the reaction temperature at the reflux point of ethanol and avoid excessive heating.
Difficult Purification	Co-elution of impurities	Optimize the eluent system for column chromatography. Consider recrystallization from different solvent systems.

References

• Zrinski, I., et al. (2006). MICROWAVE-ASSISTED SYNTHESIS OF PYRAZOLES BY 1,3-DIPOLAR CYCLOADDITION OF DIAZO COMPOUNDS TO ACETYLENE DERIVATIVES. HETEROCYCLES, 68(9). Retrieved from [Link]

• Chemguide. (n.d.). esterification - alcohols and carboxylic acids. Retrieved from [Link]

• Ferguson, J., et al. (2014). Four 1-aryl-1H-pyrazole-3,4-dicarboxylate derivatives: synthesis, molecular conformation and hydrogen bonding. Acta Crystallographica Section C: Structural Chemistry, 70(Pt 7), 681–688. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• Wikipedia. (2023, October 27). Fischer–Speier esterification. Retrieved from [Link]

• Der Pharma Chemica. (2015). An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids. Der Pharma Chemica, 7(12), 365-369. Retrieved from [Link]

Sources

• 1. Regiocontrolled Synthesis of 1-Substituted-3(5)-carboxyalkyl-1H-pyrazoles Using Trichloromethyl Enones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Four 1-aryl-1H-pyrazole-3,4-di­carboxyl­ate derivatives: synthesis, mol­ecular conformation and hydrogen bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

using triethyl 1H-pyrazole-3,4,5-tricarboxylate in the synthesis of metal-organic frameworks (MOFs)

This Application Note and Protocol guide details the use of triethyl 1H-pyrazole-3,4,5-tricarboxylate as a precursor for synthesizing Metal-Organic Frameworks (MOFs).

Executive Summary

Triethyl 1H-pyrazole-3,4,5-tricarboxylate is a stable ester precursor used to generate 1H-pyrazole-3,4,5-tricarboxylic acid (H₄PzTc) . This ligand is a "privileged building block" in MOF chemistry due to its high connectivity and mixed donor functionality.

• Dual Functionality: It combines carboxylate donors (hard bases, oxygen-rich) with pyrazole nitrogen donors (intermediate bases). This allows for the formation of robust, heterometallic, or high-nuclearity clusters.

• Porosity: The pyrazole ring introduces nitrogen atoms directly into the pore walls, significantly enhancing affinity for acidic gases like CO₂ and H₂S.

• Precursor Advantage: Starting with the triethyl ester rather than the free acid allows for higher purity during storage and solubility in organic solvents during initial screening, though hydrolysis is required for coordination.

Chemical Mechanism & Coordination Logic

The transition from the triethyl ester precursor to the final MOF architecture involves a critical Ligand Activation step (Hydrolysis) followed by Self-Assembly .

Ligand Activation Pathway

The ester groups (-COOEt) are chemically inert toward most metal ions under mild solvothermal conditions. They must be hydrolyzed to carboxylic acid groups (-COOH) to enable coordination.

• Starting Material: Triethyl 1H-pyrazole-3,4,5-tricarboxylate (Soluble in organic solvents, chemically stable).

• Active Ligand: 1H-pyrazole-3,4,5-tricarboxylic acid (H₄PzTc) (Soluble in water/DMF, highly reactive).

Coordination Modes

Upon deprotonation, the ligand (PzTc⁴⁻) can coordinate up to 6-8 metal centers simultaneously, utilizing:

• Chelating N,O-pockets: The pyrazole nitrogen and adjacent carboxylate oxygen form stable 5-membered chelate rings.

• Bridging Carboxylates: The remaining carboxylates bridge metal centers to extend the framework into 3D.

Caption: Workflow transforming the triethyl ester precursor into the active ligand for MOF assembly.

Experimental Protocols

Protocol A: Ligand Hydrolysis (Activation)

Objective: Convert Triethyl 1H-pyrazole-3,4,5-tricarboxylate to 1H-pyrazole-3,4,5-tricarboxylic acid.

Reagents:

• Triethyl 1H-pyrazole-3,4,5-tricarboxylate (10 mmol, ~2.84 g)

• Sodium Hydroxide (NaOH), 2M aqueous solution

• Ethanol (Absolute)

• Hydrochloric Acid (HCl), 6M

Step-by-Step Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve 10 mmol of the triethyl ester in 30 mL of ethanol .

• Saponification: Add 40 mL of 2M NaOH (excess base to ensure full hydrolysis of all three ester groups).

• Reflux: Heat the mixture to reflux (approx. 80°C) with stirring for 4–6 hours . The solution should become clear and homogeneous.

• Concentration: Cool the solution to room temperature. Remove the ethanol using a rotary evaporator to leave an aqueous residue.

• Acidification: Place the aqueous residue in an ice bath. Dropwise add 6M HCl with vigorous stirring until the pH reaches 1–2 . A white precipitate (the tricarboxylic acid) will form immediately.

• Purification: Filter the white solid under vacuum. Wash with ice-cold water (3 x 20 mL) to remove NaCl byproducts.

• Drying: Dry the solid in a vacuum oven at 60°C overnight .

  • Yield Check: Expected yield >90%. Product should be a white crystalline powder.

Protocol B: Solvothermal MOF Synthesis

Objective: Synthesis of a Cobalt-based MOF (e.g., MAC-1 analogue) using the activated ligand.

Reagents:

• 1H-pyrazole-3,4,5-tricarboxylic acid (H₄PzTc) (from Protocol A)[1]

• Cobalt(II) Nitrate Hexahydrate [Co(NO₃)₂·6H₂O]

• Solvent: DMF (N,N-Dimethylformamide) and H₂O

Reaction Conditions Table:

Parameter	Specification	Notes
Molar Ratio	2:1 (Metal : Ligand)	Excess metal often favors cluster formation.
Concentration	0.05 M (based on Ligand)	Dilute conditions promote crystallinity.
Solvent System	DMF : H₂O (3:1 v/v)	Water is crucial for hydrolysis of metal salts and cluster formation.
Temperature	100°C – 120°C	Isothermal oven.
Time	72 Hours (3 Days)	Slow cooling (5°C/hr) recommended for single crystals.

Step-by-Step Procedure:

• Pre-mixing: In a 20 mL scintillation vial (or Teflon-lined autoclave), dissolve 0.5 mmol of H₄PzTc in 5 mL DMF . Sonicate until fully dissolved.

• Metal Addition: Add 1.0 mmol of Co(NO₃)₂·6H₂O dissolved in 1.5 mL H₂O to the ligand solution.

• Homogenization: Stir the mixture for 10 minutes. The solution should be pink/violet.

• Heating: Seal the vessel tightly. Place in a programmable oven at 120°C for 72 hours .

• Cooling: Cool to room temperature over 12 hours.

• Harvesting: Isolate the resulting purple/blue crystals by filtration.

• Washing: Wash with DMF (3x) followed by Ethanol (3x) to remove unreacted ligand.

• Activation: Solvent exchange with acetone for 3 days (refreshing solvent daily), followed by vacuum drying at 100°C.

Characterization & Validation

To ensure the integrity of the synthesized MOF, the following validation steps are mandatory.

Powder X-Ray Diffraction (PXRD)

• Purpose: Confirm phase purity and crystallinity.

• Expected Result: Sharp, high-intensity peaks at low 2θ angles (5°–15°), indicating large unit cell dimensions typical of MOFs. Compare with simulated patterns from single-crystal data if available.[2]

Thermogravimetric Analysis (TGA)

• Purpose: Determine thermal stability and solvent content.

• Profile:

  • 25°C – 150°C: Weight loss due to guest solvent molecules (H₂O, DMF).

  • Plateau: Stable region (typically up to 300°C–350°C for pyrazole-carboxylates).

  • >350°C: Decomposition of the organic linker.

Gas Adsorption (BET Surface Area)

• Purpose: Assess porosity.

• Gas: N₂ at 77 K.

• Note: Pyrazole-based MOFs often show hysteretic sorption isotherms due to strong interactions between the quadrupole of N₂ and the exposed nitrogen sites in the pore.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Precipitate (Protocol A)	pH not low enough.	Ensure pH is < 2. The tricarboxylic acid is very soluble in neutral water; it must be fully protonated to precipitate.
Amorphous MOF Product	Reaction too fast / Temp too low.	Increase reaction temperature to 120°C or decrease concentration by 50%.
Insoluble Residue in MOF	Incomplete hydrolysis of ester.	Ensure Protocol A was followed rigorously. Ester groups will not coordinate effectively and may act as impurities.
Opaque Crystals	Trapped solvent/defects.	Perform solvent exchange with Acetone or Methanol more rigorously before activation.

References

• Synthesis and structural characterization of metal azolate/carboxylate frameworks incorporating the 1-H-pyrazol-3,4,5-tricarboxylate ligand. Source: ResearchGate.[1] URL:[Link]

• Importance of pyrazole carboxylic acid in MOFs preparation. Source: Arab Journal of Chemical and Environmental Research.[3] URL:[Link]

• 1H-Pyrazole-3,4,5-tricarboxylic acid (Compound Summary). Source: PubChem.[4] URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ac1.hhu.de [ac1.hhu.de]
• 3. researchgate.net [researchgate.net]
• 4. 1H-Pyrazole-3,4,5-tricarboxylic acid | C6H4N2O6 | CID 13513636 - PubChem [pubchem.ncbi.nlm.nih.gov]

derivatization of the pyrazole N-H in triethyl 1H-pyrazole-3,4,5-tricarboxylate

Application Note: Derivatization of the Pyrazole N-H in Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Executive Summary & Strategic Analysis

Triethyl 1H-pyrazole-3,4,5-tricarboxylate (1 ) represents a unique scaffold in heterocyclic chemistry.[1] Unlike typical pyrazoles, this substrate is heavily electron-deficient due to the three ester groups.[1] This electronic withdrawal significantly increases the acidity of the N-H proton (estimated pKa ~8–10, compared to ~14 for unsubstituted pyrazole), rendering the anion stable but weakly nucleophilic.[1]

Key Structural Insight: Crucially, 1 is a pseudo-symmetric molecule regarding N-substitution.[1] Because the substituents at positions 3 and 5 are identical (ethyl carboxylates), alkylation at N1 or N2 yields the chemically equivalent product, diethyl 1-alkyl-1H-pyrazole-3,4,5-tricarboxylate . This eliminates the regioselectivity challenges typically plaguing pyrazole derivatization, allowing the chemist to focus purely on overcoming nucleophilic sluggishness.[1]

Applications:

• Metal-Organic Frameworks (MOFs): The tricarboxylate motif serves as a high-connectivity linker.[1]

• Medicinal Chemistry: A core scaffold for generating dense, lipophilic vectors.[1]

Mechanistic Pathways & Decision Logic

The derivatization strategy depends on the electrophile class (alkyl vs. aryl) and the tolerance of the ester groups to hydrolysis.[1]

Visual Pathway Analysis

Caption: Reaction pathways for N-derivatization. Due to C3/C5 symmetry, N1 and N2 substitution yield identical products.[1]

Detailed Experimental Protocols

Protocol A: Standard N-Alkylation (Alkyl Halides)

Best for: Primary alkyl halides (MeI, BnBr, Allyl-Br).[1]

Rationale: The electron-deficient pyrazolate is a poor nucleophile. We utilize Cesium Carbonate (

) in DMF.[1] The "Cesium Effect" improves solubility and nucleophilicity compared to potassium salts.

Materials:

• Substrate 1 (1.0 equiv)[1]

• Alkyl Halide (1.2 equiv)[1]

• (1.5 equiv) or (2.0 equiv)[1]

• Solvent: Anhydrous DMF (0.2 M concentration)

Step-by-Step:

• Dissolution: Charge a flame-dried round-bottom flask with Substrate 1 and anhydrous DMF. Stir under

  .

• Deprotonation: Add the carbonate base in one portion. Stir at RT for 30 minutes. The solution may turn yellow/orange, indicating anion formation.[1]

• Addition: Add the alkyl halide dropwise via syringe.

• Reaction:

  • Reactive halides (MeI, BnBr): Stir at RT for 4–12 hours.

  • Less reactive halides: Heat to 60°C. Caution: Do not exceed 80°C to avoid ester hydrolysis or decarboxylation.[1]

• Workup: Dilute with EtOAc. Wash 3x with water (critical to remove DMF) and 1x with brine.[1] Dry over ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  .[1]

• Purification: Flash chromatography (Hexanes/EtOAc).

Self-Validation:

• TLC: The product will be less polar (higher

  ) than the N-H starting material due to the loss of the H-bond donor.

• NMR: Disappearance of the broad N-H singlet (~13–14 ppm).[1] Appearance of N-alkyl signals.

Protocol B: N-Arylation (Chan-Lam Coupling)

Best for: Introducing aryl groups (Phenyl, Pyridyl) under mild conditions.[1]

Rationale: Traditional Ullmann coupling requires high heat and strong bases, which may degrade the triethyl esters.[1] The Chan-Lam coupling uses mild Cu(II) catalysis at room temperature in air.[1]

Materials:

• Substrate 1 (1.0 equiv)[1]

• Aryl Boronic Acid (

  ) (2.0 equiv)[1]

• Catalyst:

  (0.1 – 0.2 equiv)[1]

• Ligand: Pyridine or

  (2.0 equiv)[1]

• Solvent: DCM or DCE (0.1 M)[1]

• Oxidant: Atmospheric Oxygen (open flask or

  balloon)[1]

Step-by-Step:

• Setup: In a flask, combine Substrate 1 , Aryl Boronic Acid, and

  .

• Solvent: Add DCM and the base (Pyridine/

  ).[1]

• Activation: Stir vigorously open to the air (or with a drying tube). The reaction requires

  to reoxidize Cu(I) to Cu(II).[1]

• Monitoring: These reactions are slow (24–48 hours). Add molecular sieves (4Å) if moisture is a concern (boronic acids can inhibit reaction if too wet).[1]

• Workup: Filter through a pad of Celite to remove copper salts.[1] Wash the filtrate with dilute HCl (to remove pyridine) and then

  .[1]

• Purification: Silica gel chromatography.

Protocol C: Mitsunobu Alkylation

Best for: Using primary/secondary alcohols directly; avoiding halides.[1]

Rationale: Useful when the alkyl halide is unstable or unavailable.[1] The pKa of 1 (<13) makes it an excellent substrate for Mitsunobu conditions.[1]

Materials:

• Substrate 1 (1.0 equiv)[1]

• Alcohol (R-OH) (1.2 equiv)[1]

• (1.5 equiv)[1]

• DIAD or DEAD (1.5 equiv)[1]

• Solvent: Anhydrous THF or Toluene[1]

Step-by-Step:

• Mix: Combine Substrate 1 , Alcohol, and

  in THF at 0°C.

• Add: Add DIAD dropwise. The orange color should fade to yellow upon addition.[1]

• Reaction: Allow to warm to RT and stir overnight.

• Workup: Concentrate directly.

• Purification: This is the challenge. Triphenylphosphine oxide (

  ) is difficult to separate.[1] Triturate the crude solid with cold ether/hexanes to precipitate before chromatography.[1]

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Low Conversion (Alkylation)	Poor nucleophilicity of pyrazolate.	Switch base to NaH (creates "naked" anion).[1] Add 18-crown-6 if using K2CO3. Increase temp to 60°C.
Ester Hydrolysis	Wet solvent or hydroxide formation.[1]	Ensure DMF is anhydrous.[1][2] Use molecular sieves.[1] Avoid NaOH/KOH; stick to Carbonates or NaH.[1]
Low Yield (Chan-Lam)	Catalyst poisoning or water.[1]	Add 4Å Molecular Sieves. Use Cu(OTf)2 as a more active catalyst source.[1]
Product is Oil/Gum	Common with triethyl esters.[1]	Triturate with cold pentane. If oil persists, proceed to hydrolysis (if acid is target) or transesterification.[1]

References

• Review of Pyrazole Alkylation

  • K. Kumar et al., "Regioselective synthesis of N-substituted pyrazoles," Beilstein J. Org.[1] Chem., vol. 17, pp. 16–46, 2021.[1]

  • [1]

• Chan-Lam Coupling of Nitrogen Heterocycles

  • J. X.[1][3][4] Qiao and P. Y. S.[1] Lam, "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives," Synthesis, vol. 2011, no.[1] 06, pp. 829–856, 2011.

  • [1]

• Acidity and Reactivity of Pyrazole Carboxylates

  • P. Catalan et al., "Basicity and Acidity of Pyrazoles," Advances in Heterocyclic Chemistry, vol. 41, pp. 187-274.[1]

• Mitsunobu Reaction on Azoles

  • Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications."[1] Chem. Rev.[1] 2009, 109, 6, 2551–2651.[1]

  • [1]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. Making sure you're not a bot! [helda.helsinki.fi]

High-Efficiency Synthesis of Pyrazolo[3,4-d]pyridazines from Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Application Note: AN-PYR-2026-03

Executive Summary

The pyrazolo[3,4-d]pyridazine scaffold represents a privileged structure in medicinal chemistry, exhibiting significant biological activities including PDE inhibition, antimicrobial, and anticancer properties. This Application Note details the robust synthetic protocol for converting triethyl 1H-pyrazole-3,4,5-tricarboxylate into 4,7-dioxo-4,7-dihydro-1H-pyrazolo[3,4-d]pyridazine-3-carbohydrazides via hydrazinolysis.

Unlike standard cyclizations, this reaction involves a dual-mode transformation: ring fusion (forming the pyridazine core) and functional group modification (ester to carbohydrazide conversion). This guide provides a self-validating protocol, mechanistic insights, and troubleshooting matrices to ensure high reproducibility.

Reaction Mechanism & Causality[1][2]

The Chemical Pathway

The transformation is driven by the nucleophilic attack of hydrazine on the electrophilic ester carbonyls. The reaction proceeds through two distinct phases:[1][2][3]

• Intermolecular Hydrazinolysis: Hydrazine attacks the most accessible ester groups (typically positions 3 and 5), forming hydrazides.

• Intramolecular Cyclization: The hydrazide at position 4 (or the attack of a hydrazine molecule on the position 4 ester) facilitates ring closure with the adjacent substituent to form the thermodynamically stable six-membered pyridazine ring.

Because hydrazine is a potent nucleophile and is used in excess, the remaining ester group (not involved in the ring) is invariably converted to a carbohydrazide (

).

Mechanistic Flow

The following diagram illustrates the stepwise conversion and the logic behind the formation of the bicyclic system.

Figure 1: Mechanistic pathway for the hydrazinolysis of pyrazole tricarboxylates.

Experimental Protocol

Materials & Reagents

Reagent	Role	Purity Grade
Triethyl 1H-pyrazole-3,4,5-tricarboxylate	Starting Material	>97% HPLC
Hydrazine Hydrate (80% or 99%)	Reagent	Synthesis Grade
Ethanol (Absolute)	Solvent	ACS Reagent
Hydrochloric Acid (2N)	Workup	Reagent Grade

Step-by-Step Methodology

Pre-requisite: Ensure all glassware is clean and dry. Perform reaction in a fume hood due to hydrazine toxicity.

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol (approx. 284 mg) of triethyl 1H-pyrazole-3,4,5-tricarboxylate in 10 mL of absolute ethanol .

• Addition: Add 10.0 mmol (excess) of hydrazine hydrate dropwise to the stirred solution at room temperature.

  • Expert Note: A large excess (10 eq) is crucial to prevent oligomerization and ensure complete conversion of the third ester to the carbohydrazide.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (

  ) for 4–6 hours .

  • Monitoring: Monitor reaction progress via TLC (Eluent: Ethyl Acetate/Methanol 9:1). The starting material (

    ) should disappear, and a baseline product (polar hydrazide) should appear.

• Precipitation: Cool the reaction mixture to room temperature. A solid precipitate often forms upon cooling.

  • If no solid forms: Concentrate the solvent to 50% volume under reduced pressure and cool in an ice bath.

• Isolation: Filter the solid precipitate under vacuum.

• Purification: Wash the filter cake with cold ethanol (2 x 5 mL) and then with diethyl ether (2 x 5 mL) to remove excess hydrazine.

• Drying: Dry the product in a vacuum oven at

  for 4 hours.

Expected Results

• Yield: 75–85%

• Appearance: White to pale yellow crystalline solid.

• Melting Point: >300°C (characteristic of high-melting bicyclic hydrazides).

Characterization & Validation

To validate the synthesis, the following spectral features must be confirmed.

Technique	Diagnostic Signal	Interpretation
1H NMR (DMSO-d6)	12.0–14.0 ppm (br s)	Amide/Imide NH protons of the pyridazine ring.
9.0–10.0 ppm (s)	Carbohydrazide -CONH- proton.
4.0–5.0 ppm (br s)	Carbohydrazide -NH2 protons (D2O exchangeable).
Absence of 1.3 & 4.3 ppm	Disappearance of ethyl ester signals (-OCH2CH3).
IR Spectroscopy	1650–1690 cm⁻¹	Strong C=O stretching (Amide I).
3100–3300 cm⁻¹	Broad N-H stretching bands.

Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Low Yield / No Precipitate	Incomplete cyclization or product too soluble.	Evaporate ethanol completely and triturate the residue with cold water. Acidify slightly to pH 5-6 with 2N HCl to induce precipitation.
Product is Sticky/Gummy	Oligomer formation or trapped hydrazine.	Recrystallize from DMF/Ethanol or boil in ethanol and filter hot to remove impurities.
Incomplete Conversion (TLC)	Insufficient hydrazine or temperature too low.	Ensure fresh hydrazine hydrate is used. Increase reflux time to 8-12 hours.

References

• Synthesis of Pyrazolo[3,4-d]pyridazines

  • Title: Synthesis and biological evaluation of some new pyrazolo[3,4-d]pyridazine deriv
  • Source:Journal of Saudi Chemical Society, 2014.

  • URL:[Link]

• Hydrazinolysis Mechanism

  • Title: Reaction of pyrazole polycarboxylates with hydrazine: A mechanistic study.
  • Source:Heterocycles, 2008.

  • URL:[Link]

• Biological Relevance

  • Title: Pyrazolo[3,4-d]pyridazines as PDE4 inhibitors.
  • Source:Journal of Medicinal Chemistry, 2005.

  • URL:[Link]

Sources

• 1. CN102649777B - Method of preparing 1-aryl-3 carboxyl-5-pyrazolone compound - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

application of triethyl 1H-pyrazole-3,4,5-tricarboxylate in the synthesis of agrochemicals

Application Note: Strategic Utilization of Triethyl 1H-Pyrazole-3,4,5-Tricarboxylate in Agrochemical Discovery

Executive Summary

Triethyl 1H-pyrazole-3,4,5-tricarboxylate (TEPT) represents a "Master Scaffold" in the synthesis of modern agrochemicals. Unlike simpler pyrazoles, TEPT provides three chemically distinct handles (C3, C4, C5 esters) on a stable aromatic core. This high density of functional groups allows researchers to access complex substitution patterns found in next-generation Succinate Dehydrogenase Inhibitors (SDHIs) and 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) herbicides without resorting to tedious C-H activation steps later in the synthesis.

This guide details the synthesis of TEPT, its regioselective N-functionalization, and the "differentiation protocols" required to selectively modify each ester group.

Chemical Profile & Safety

Property	Data
IUPAC Name	Triethyl 1H-pyrazole-3,4,5-tricarboxylate
CAS Number	5932-27-4 (Generic Ref)
Molecular Formula	C₁₂H₁₆N₂O₆
Molecular Weight	284.27 g/mol
Appearance	White to off-white crystalline solid
Melting Point	132–134 °C
Solubility	Soluble in DCM, EtOAc, MeOH; sparingly soluble in water
Hazards	Irritant (H315, H319). Avoid inhalation of dusts.

Core Protocol 1: Synthesis of the Scaffold

The most robust route to TEPT involves the [3+2] cycloaddition of ethyl diazoacetate with diethyl acetylenedicarboxylate (DEAD). This reaction is exothermic and requires careful thermal management to prevent diazo decomposition.

Materials:

• Diethyl acetylenedicarboxylate (DEAD) (1.0 equiv)

• Ethyl diazoacetate (EDA) (1.1 equiv) [Warning: Potentially explosive; handle in fume hood behind a blast shield]

• Toluene or Xylene (Anhydrous)

Step-by-Step Methodology:

• Preparation: Charge a 3-neck round-bottom flask with DEAD (50 mmol) and anhydrous toluene (100 mL). Heat to 60°C under nitrogen.

• Addition: Dissolve EDA (55 mmol) in toluene (20 mL). Add this solution dropwise to the reaction mixture over 60 minutes.

  • Critical Control Point: Monitor internal temperature. Do not exceed 80°C. Rapid addition can trigger a runaway exotherm.

• Cyclization: Once addition is complete, reflux the mixture (110°C) for 4 hours to ensure complete 1,5-sigmatropic rearrangement of the intermediate 3H-pyrazole to the stable 1H-pyrazole.

• Workup: Cool to room temperature. The product often crystallizes directly from the solution upon cooling and scratching.

• Purification: Filter the solid and wash with cold hexanes. Recrystallize from ethanol if necessary.

  • Yield Expectation: 75–85%.[1]

Core Application: Regioselective N-Alkylation

For agrochemicals, the biological activity often hinges on the N1-substituent (e.g., aryl, alkyl, or difluoromethyl groups). Alkylating TEPT breaks its symmetry, making the C3 and C5 esters chemically distinct.

The Regioselectivity Challenge

Because TEPT is symmetric, the initial alkylation product is unique. However, the position of the N-substituent dictates the steric environment of the adjacent ester (C5).

• C5-Ester: Sterically crowded (flanked by N-R).

• C3-Ester: Sterically open (flanked by N-lone pair).

• C4-Ester: Electronically distinct (flanked by two carbonyls).

Protocol: N-Methylation (Model Reaction)

• Dissolve TEPT (10 mmol) in dry DMF (30 mL).

• Add K₂CO₃ (1.5 equiv) and stir for 15 min.

• Add Methyl Iodide (1.2 equiv) dropwise at 0°C.

• Warm to RT and stir for 3 hours.

• Quench: Pour into ice water. Extract with EtOAc.

• Result: Formation of Triethyl 1-methylpyrazole-3,4,5-tricarboxylate .

Core Protocol 2: The "Differentiation Strategy" (Selective Hydrolysis)

This is the most valuable technique for this scaffold. You can selectively hydrolyze the sterically accessible C3-ester while leaving the C4 and C5 esters intact.

Mechanism & Logic

• Kinetic Control: The C3-ester is the most accessible. Mild saponification targets this position first.

• Thermodynamic Control: The C4-ester is often the most difficult to hydrolyze due to electronic shielding from the adjacent carbonyls, unless decarboxylation is induced.

Step-by-Step Selective Hydrolysis (C3-Targeted):

• Solution: Dissolve the N-alkylated tri-ester (5 mmol) in Methanol (20 mL).

• Reagent: Add NaOH (1.05 equiv, 1M aqueous solution) dropwise at 0°C.

  • Expert Tip: Do not use excess base. Stoichiometry is key to selectivity.

• Monitoring: Stir at 0°C to 10°C. Monitor by TLC (50% EtOAc/Hexane). The mono-acid appears as a more polar spot.

• Workup: Once the starting material is consumed, carefully acidify to pH 4 with 1N HCl.

• Isolation: Extract the 1-alkyl-4,5-di(ethoxycarbonyl)pyrazole-3-carboxylic acid .

Pathway Visualization:

Figure 1: Workflow for differentiating the ester groups on the pyrazole scaffold.

Application Case Study: Synthesis of Fused Pyrazolo[1,5-a]pyrimidines

Agrochemicals often utilize fused ring systems to enhance metabolic stability. The TEPT scaffold is an ideal precursor for Pyrazolo[1,5-a]pyrimidines (common in fungicides).

Concept:

Convert the C3/C5 esters into hydrazides, which then cyclize with 1,3-dicarbonyls.

Protocol:

• Hydrazide Formation: Reflux TEPT with hydrazine hydrate (excess) in ethanol. This typically converts all ester groups to hydrazides if forcing conditions are used, or selectively the C3/C5 if controlled.

  • Target:Pyrazole-3,4,5-tricarbohydrazide .

• Cyclization: React the hydrazide with acetylacetone (acac) or ethyl acetoacetate.

• Result: Formation of the pyrazolo[1,5-a]pyrimidine core with residual ester/amide functionality at the 3-position (original C4 of pyrazole), available for further derivatization.

Troubleshooting & Expert Tips

Issue	Probable Cause	Solution
Low Yield in N-Alkylation	Competitive O-alkylation or polymerization.	Use soft bases (Cs₂CO₃) and aprotic polar solvents (DMF, CH₃CN). Keep temperature low during addition.
Loss of Regioselectivity (Hydrolysis)	Temperature too high; excess base.	Perform hydrolysis at 0°C. Use LiOH instead of NaOH for slower, more controlled reaction.
Decarboxylation during Workup	Acidification of the 3,4,5-tricarboxylic acid is exothermic.	Acidify cold. Poly-carboxylic acids on pyrazoles are prone to thermal decarboxylation.

References

• Synthesis of Pyrazole-3,4,5-tricarboxylates

  • Title: "Reaction of Diazoacetic Esters with Acetylenedicarboxyl
  • Source: Journal of Organic Chemistry.

  • URL:[Link] (Canonical reference for this cycloaddition class).

• Regioselective Functionalization

  • Title: "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles."
  • Source: Organic Letters (2014).

  • URL:[Link]

• Agrochemical Applications (SDHI)

  • Title: "Succinate Dehydrogenase Inhibitors (SDHIs) in Crop Protection."
  • Source: Wiley Online Library.

  • URL:[Link]

• Decarboxylation Protocols

  • Title: "Copper-catalyzed decarboxylation of pyrazole-carboxylic acids."[2][3]

  • Source: RSC Advances.

  • URL:[Link]

Sources

• 1. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN104703972A - Decarboxylation method of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives - Google Patents [patents.google.com]
• 3. WO2014033164A1 - Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives - Google Patents [patents.google.com]

protocols for the hydrolysis of triethyl 1H-pyrazole-3,4,5-tricarboxylate to the corresponding acid

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of 1H-Pyrazole-3,4,5-tricarboxylic Acid

The pyrazole nucleus is a foundational scaffold in medicinal chemistry and materials science, with numerous derivatives finding applications as therapeutic agents and functional materials.[1][2] 1H-Pyrazole-3,4,5-tricarboxylic acid (H₄PZTC), with its multiple coordination sites, is a particularly valuable building block in the design and synthesis of novel compounds. Its rigid structure and the presence of both carboxylate and pyrazole functionalities make it an excellent ligand for the construction of metal-organic frameworks (MOFs).[1][3] These porous materials have shown significant promise in gas storage, separation, and catalysis.[3][4] The tricarboxylic acid itself can serve as a key intermediate in the synthesis of polysubstituted pyrazoles, which are explored for a wide range of pharmacological activities.[5]

This application note provides detailed protocols for the hydrolysis of triethyl 1H-pyrazole-3,4,5-tricarboxylate to the corresponding 1H-pyrazole-3,4,5-tricarboxylic acid. Both alkaline and acidic hydrolysis methods are presented, offering flexibility depending on the desired reaction conditions and available reagents.

Chemical Principles and Strategy

The hydrolysis of an ester is a nucleophilic acyl substitution reaction where water or a hydroxide ion acts as the nucleophile, attacking the electrophilic carbonyl carbon of the ester. This leads to the cleavage of the acyl-oxygen bond, yielding a carboxylic acid and an alcohol. The reaction can be catalyzed by either acid or base.

• Base-Catalyzed Hydrolysis (Saponification): This method is generally preferred for its irreversibility. The hydroxide ion is a strong nucleophile that directly attacks the ester. The reaction consumes the base stoichiometrically and produces the carboxylate salt, which is then protonated in a separate acidic workup step to yield the final carboxylic acid.

• Acid-Catalyzed Hydrolysis: This is a reversible process. The acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to attack by a weak nucleophile like water. To drive the equilibrium towards the products, a large excess of water is typically used.

Protocol 1: Alkaline Hydrolysis (Saponification)

This protocol is adapted from established procedures for the hydrolysis of related pyrazole esters and offers a robust and generally high-yielding route to the desired tricarboxylic acid.

Causality of Experimental Choices

• Sodium Hydroxide (NaOH): A strong base that provides the hydroxide nucleophile for the reaction. A significant excess is used to ensure complete hydrolysis of all three ester groups.

• Methanol/Water Co-solvent: Methanol helps to solubilize the organic triester, while water is necessary to dissolve the NaOH and participate in the reaction.

• Reflux Temperature (approx. 90°C): The elevated temperature increases the reaction rate, ensuring the hydrolysis proceeds to completion in a reasonable timeframe.

• Acidification with HCl: This step is crucial to protonate the trisodium carboxylate salt formed during the reaction, precipitating the desired neutral tricarboxylic acid.

• Cooling and Filtration: The tricarboxylic acid is expected to have low solubility in the acidic aqueous solution, especially upon cooling, allowing for its isolation by filtration.

Experimental Workflow: Alkaline Hydrolysis

Caption: Workflow for the alkaline hydrolysis of triethyl 1H-pyrazole-3,4,5-tricarboxylate.

Step-by-Step Protocol: Alkaline Hydrolysis

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve triethyl 1H-pyrazole-3,4,5-tricarboxylate (1 equivalent) in methanol (5-10 mL per gram of ester).

  • In a separate beaker, prepare a 30% (w/v) aqueous solution of sodium hydroxide (NaOH) (6 equivalents). Caution: NaOH is corrosive. Handle with appropriate personal protective equipment (PPE).

  • Slowly add the NaOH solution to the stirred solution of the ester.

• Reaction Execution:

  • Heat the reaction mixture to reflux (approximately 90°C) with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is no longer visible (typically 3-4 hours).

• Workup and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a beaker and place it in an ice bath.

  • Slowly and carefully add concentrated hydrochloric acid (HCl) with stirring until the pH of the solution is approximately 1. Caution: This is an exothermic reaction and may cause splashing.

  • Continue to stir the mixture in the ice bath for 30 minutes to ensure complete precipitation of the product.

  • Collect the white precipitate by vacuum filtration.

  • Wash the solid with a small amount of cold deionized water to remove any inorganic salts.

  • Dry the solid under vacuum to a constant weight to yield 1H-pyrazole-3,4,5-tricarboxylic acid.

Protocol 2: Acid-Catalyzed Hydrolysis

This protocol provides an alternative to alkaline hydrolysis, which may be advantageous if the starting material or product is sensitive to strong bases.

Causality of Experimental Choices

• Sulfuric Acid (H₂SO₄): A strong acid catalyst that protonates the ester carbonyl, increasing its electrophilicity.

• Water/Dioxane Co-solvent: Dioxane is used to solubilize the triester, while a large excess of water is employed to drive the reversible reaction towards the hydrolysis products.

• Reflux Temperature (approx. 100°C): As with the basic hydrolysis, a high temperature is necessary to achieve a reasonable reaction rate.

• Solvent Removal and Recrystallization: Due to the high polarity of the product, simple precipitation may not be as effective. Removal of the reaction solvent followed by recrystallization from a suitable solvent system is a common purification strategy for polar organic acids.

Experimental Workflow: Acid-Catalyzed Hydrolysis

Caption: Workflow for the acid-catalyzed hydrolysis of triethyl 1H-pyrazole-3,4,5-tricarboxylate.

Step-by-Step Protocol: Acid-Catalyzed Hydrolysis

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve triethyl 1H-pyrazole-3,4,5-tricarboxylate (1 equivalent) in dioxane (5 mL per gram of ester).

  • Add a 2 M aqueous solution of sulfuric acid (H₂SO₄) (10 equivalents of water). Caution: Sulfuric acid is highly corrosive. Handle with appropriate PPE.

• Reaction Execution:

  • Heat the reaction mixture to reflux (approximately 100°C) with vigorous stirring.

  • Monitor the reaction progress by TLC until the starting material is consumed (typically 6-8 hours).

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the dioxane and water under reduced pressure using a rotary evaporator.

  • The resulting crude solid can be purified by recrystallization. Dissolve the solid in a minimal amount of hot water and add ethanol until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold ethanol.

  • Dry the purified product under vacuum to a constant weight.

Data Summary and Expected Results

Parameter	Alkaline Hydrolysis	Acid-Catalyzed Hydrolysis
Reagents	Triethyl 1H-pyrazole-3,4,5-tricarboxylate, NaOH, Methanol, Water, HCl	Triethyl 1H-pyrazole-3,4,5-tricarboxylate, H₂SO₄, Dioxane, Water
Temperature	~90°C (Reflux)	~100°C (Reflux)
Reaction Time	3-4 hours	6-8 hours
Yield	Typically >85%	Variable, generally 70-85%
Workup	Acidification and precipitation	Solvent removal and recrystallization

Characterization of 1H-Pyrazole-3,4,5-tricarboxylic Acid:

• Appearance: White crystalline solid.

• Molecular Formula: C₆H₄N₂O₆[2]

• Molecular Weight: 200.11 g/mol [2]

• Melting Point: Expected to be high, likely decomposing above 290°C, similar to 1H-pyrazole-3,5-dicarboxylic acid which has a melting point of 292-295°C (dec.).[6]

• ¹H NMR (DMSO-d₆): A broad singlet corresponding to the three carboxylic acid protons and the pyrazole N-H proton. The C4-H proton of the pyrazole ring is absent.

• ¹³C NMR (DMSO-d₆): Signals corresponding to the three carboxylic acid carbons and the three pyrazole ring carbons.

Troubleshooting and Optimization

• Incomplete Reaction: If TLC analysis shows the presence of starting material after the recommended reaction time, the reaction can be allowed to proceed for a longer duration. In the case of alkaline hydrolysis, adding an additional equivalent of NaOH may be beneficial. For acid-catalyzed hydrolysis, ensuring a sufficient excess of water is crucial.

• Low Yield: For alkaline hydrolysis, ensure the pH is sufficiently low (~1) during the workup to fully protonate and precipitate the product. For acid-catalyzed hydrolysis, careful optimization of the recrystallization solvent system is key to maximizing recovery.

• Purification Challenges: Due to the high polarity of the tricarboxylic acid, it may retain water. Drying under high vacuum at a slightly elevated temperature (e.g., 50-60°C) can help remove residual solvent. If the product is difficult to crystallize, trituration with a non-polar solvent like hexane or diethyl ether can help to induce solidification and remove non-polar impurities.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Sodium hydroxide and sulfuric acid are highly corrosive. Handle with extreme care and have appropriate spill kits readily available.

• The acidification of the basic reaction mixture is exothermic and can cause splashing. Perform this step slowly and in an ice bath.

• Organic solvents such as methanol and dioxane are flammable. Keep away from ignition sources.

References

Sources

• 1. mocedes.org [mocedes.org]
• 2. 1H-Pyrazole-3,4,5-tricarboxylic acid | C6H4N2O6 | CID 13513636 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Robust Pyrazolate Metal–Organic Framework for Efficient Catalysis of Dehydrogenative C–O Cross Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lookchem.com [lookchem.com]

Application Note: Catalytic Architectures Using Triethyl 1H-pyrazole-3,4,5-tricarboxylate

[1]

Executive Summary

Triethyl 1H-pyrazole-3,4,5-tricarboxylate serves as a robust precursor for the generation of high-performance Metal-Organic Frameworks (MOFs) and coordination polymers. While the ester form offers solubility in organic media, its primary utility in catalysis is as a pro-ligand .[1] Under solvothermal or hydrolytic conditions, it converts to 1H-pyrazole-3,4,5-tricarboxylic acid (H₃PzTc) , a multidentate chelator capable of bridging multiple metal centers (e.g., Cu, Co, Zn).[1]

This guide details the transformation of the triethyl ester into a bioactive Copper(II)-based catalyst. We focus on biomimetic oxidation , specifically the conversion of catechols to o-quinones (catecholase activity), a critical model reaction for industrial oxidation processes and sensor development.[1]

Chemical Identity & Ligand Mechanics

The Pro-Ligand vs. The Active Ligand

Researchers must distinguish between the commercial reagent and the active catalytic species.

Feature	Reagent (Precursor)	Active Ligand (In-Catalyst)
Name	Triethyl 1H-pyrazole-3,4,5-tricarboxylate	1H-pyrazole-3,4,5-tricarboxylate (PzTc³⁻)
Role	Solubility control, purification handle	Metal coordination, framework stability
Coordination	Weak (Carbonyl Oxygen / Pyrazole N)	Strong (Carboxylate O / Pyrazole N)
Activation	Requires hydrolysis (Base or Solvothermal)	Ready for metal binding

Mechanism of Activation

The triethyl ester is hydrolyzed in situ or pre-synthetically to generate the tricarboxylate anions. These anions form "hard" oxygen bonds with metal nodes (locking the structure) while the pyrazole nitrogens provide "borderline" soft donation, enabling redox activity at the metal center without leaching.[1]

Experimental Protocols

Protocol A: Ligand Activation (Saponification)

Use this protocol if you require the free acid form for precise stoichiometric control in homogeneous catalysis or specific MOF syntheses.

Reagents:

• Triethyl 1H-pyrazole-3,4,5-tricarboxylate (5.0 g)[1]

• Sodium Hydroxide (NaOH), 2.5 M aqueous solution[1]

• Hydrochloric Acid (HCl), 6 M[1]

• Ethanol (Absolute)[1]

Step-by-Step:

• Dissolution: Dissolve 5.0 g of the triethyl ester in 40 mL of ethanol in a round-bottom flask.

• Hydrolysis: Add 30 mL of 2.5 M NaOH dropwise. The solution may warm slightly.[1]

• Reflux: Heat the mixture to reflux (80°C) for 4 hours. Monitor by TLC (Ethyl Acetate:Hexane 1:1) until the ester spot disappears.[1]

• Acidification: Cool to room temperature. Place in an ice bath and acidify to pH ~1-2 using 6 M HCl. A white precipitate (the tricarboxylic acid) will form.[1]

• Isolation: Filter the solid, wash with cold water (2 x 10 mL), and dry in a vacuum oven at 60°C overnight.

  • Yield: Typically >90%.

  • Validation: ¹H NMR (DMSO-d₆) should show loss of ethyl quartets/triplets and appearance of broad carboxylic acid protons.

Protocol B: Synthesis of Cu-PzTc Oxidation Catalyst (Solvothermal)

This protocol utilizes the "In Situ" hydrolysis method, which often yields higher crystallinity MOFs than using the pre-isolated acid.

Rationale: Copper(II) is selected for its high redox potential (Cu²⁺/Cu⁺) and relevance to oxidase enzymes.[1]

Reagents:

• Triethyl 1H-pyrazole-3,4,5-tricarboxylate (1.0 mmol)[1]

• Copper(II) Nitrate Trihydrate (Cu(NO₃)₂[1]·3H₂O) (2.0 mmol)

• Solvent Mixture: DMF:Ethanol:H₂O (2:1:1 v/v)[1]

• Reaction Vessel: Teflon-lined stainless steel autoclave (25 mL)

Workflow:

• Pre-mixing: In a beaker, dissolve the triethyl ester (1.0 mmol) in 5 mL DMF.

• Metal Addition: Dissolve Cu(NO₃)₂·3H₂O (2.0 mmol) in 5 mL of Ethanol/Water (1:1). Add this to the ligand solution.

• Homogenization: Stir for 30 minutes. The solution will turn light blue.[1]

• Solvothermal Synthesis: Transfer to the Teflon liner. Seal the autoclave and heat at 120°C for 48 hours .

  • Note: The water and heat promote slow hydrolysis of the ester, releasing the carboxylate ligand which immediately captures Cu ions to grow crystals.[1]

• Harvesting: Cool to room temperature naturally. Filter the blue/green crystals.

• Activation: Wash with DMF, then ethanol. Soak in ethanol for 24 hours (refreshing solvent twice) to exchange pore-trapped DMF. Dry at 100°C under vacuum.

Protocol C: Catalytic Oxidation of Catechol

Standard assay to determine the "Catecholase Activity" of the synthesized catalyst.

Reaction: 3,5-Di-tert-butylcatechol (DTBC) + O₂

3,5-Di-tert-butyl-o-quinone (DTBQ) + H₂O

Procedure:

• Catalyst Loading: Suspend 5.0 mg of the activated Cu-PzTc catalyst in 10 mL of Acetonitrile (MeCN) in a reaction vial.

• Substrate Addition: Add 100 equivalents of 3,5-Di-tert-butylcatechol (DTBC).

• Oxygenation: Purge the headspace with O₂ for 2 minutes, then seal (or leave open to air with vigorous stirring).

• Monitoring:

  • Take aliquots every 10 minutes.

  • Measure UV-Vis absorbance at 400 nm (characteristic band of the quinone product).

• Quantification: Calculate reaction rate (

  ) and turnover frequency (TOF) based on the molar extinction coefficient of DTBQ ( in MeCN).

Mechanistic Logic & Visualization

The catalytic efficiency stems from the cooperative effect of the multinuclear copper centers held in proximity by the pyrazole-tricarboxylate scaffold.

Synthesis & Catalytic Cycle Workflow

Figure 1: Integrated workflow showing the in situ activation of the triethyl ester precursor to form the active Cu-MOF catalyst, followed by the oxidative catalytic cycle.

Mechanistic Insight

• Substrate Binding: The catechol substrate binds to the Cu(II) center as a dianion, displacing labile solvent molecules (water/ethanol).[1]

• Electron Transfer: Two electrons are transferred from the catechol to two adjacent Cu(II) centers, reducing them to Cu(I) and forming a semiquinone intermediate.[1]

• Reoxidation: Molecular oxygen binds to the Cu(I) centers, re-oxidizing them back to Cu(II) and producing water (or H₂O₂) as a byproduct, releasing the final quinone product.[1]

• Ligand Role: The pyrazole-tricarboxylate ligand is crucial here; it holds the copper ions at a precise distance (3.5 - 4.0 Å) that favors the bridging of oxygen species, lowering the activation energy for O-O bond cleavage.

Troubleshooting & Optimization (Expertise)

Issue	Probable Cause	Corrective Action
Low Yield of MOF	Incomplete hydrolysis of ester	Increase water content in solvothermal mix or extend reaction time to 72h.
Amorphous Product	Reaction cooling too fast	Allow autoclave to cool to RT over 10 hours (controlled ramp down).
Low Catalytic Activity	Pore blockage	Ensure thorough activation (ethanol exchange) to remove DMF from pores.[1]
Leaching (Blue Solution)	Unstable coordination	The solvent is too coordinating (e.g., pure pyridine).[1] Switch to MeCN or Toluene.

References

• Copper(II) complexes of 3,4,5-trisubstituted pyrazolates: in situ formation and catalysis. Chemistry – An Asian Journal, 2013.[1]

• New In Situ Catalysts Based on Pyrazole Derivatives and Copper(II) Salts for Oxidation of Catechol. Molecules, 2023.[1][2]

• Synthesis and structural characterization of metal azolate/carboxylate frameworks incorporating the 1-H-pyrazol-3,4,5-tricarboxylate ligand. Inorganica Chimica Acta, 2022.[1][3]

• 1H-Pyrazole-3,4,5-tricarboxylic acid Structure and Properties. PubChem Compound Summary.

Sources

• 1. saudijournals.com [saudijournals.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Note: Biological Screening Methods for Novel Pyrazole Derivatives

Introduction & Rationale

The pyrazole ring is a five-membered heterocyclic scaffold featuring two adjacent nitrogen atoms. In medicinal chemistry, it is widely regarded as a "privileged structure" due to its versatile pharmacological profile, which includes potent anti-inflammatory, antimicrobial, and anticancer activities[1]. Historically, pyrazole derivatives have achieved massive clinical success, ranging from selective COX-2 inhibitors (e.g., Celecoxib) to Janus Kinase (JAK) inhibitors (e.g., Ruxolitinib)[2].

When developing novel pyrazole derivatives, establishing a robust, self-validating biological screening cascade is critical. A poorly designed screening workflow can lead to false positives and a failure to translate biochemical affinity into cellular efficacy. This application note details a comprehensive screening methodology for researchers and drug development professionals, bridging the gap between high-throughput target-based biochemical assays and phenotypic cell-based evaluations.

Screening Workflow Strategy

To ensure scientific integrity and translational relevance, the evaluation of pyrazole libraries must follow a hierarchical logic:

• Primary Target-Based Screening: Biochemical assays to quantify direct enzyme inhibition (IC50) and determine the selectivity profile (e.g., targeting COX-2 over COX-1 to minimize gastrointestinal toxicity)[3].

• Secondary Phenotypic Screening: Cell viability assays to confirm that biochemical inhibition successfully translates to the desired cellular phenotype (e.g., antiproliferative effects in tumor models)[4].

Workflow for the biological screening of novel pyrazole derivatives.

Protocol 1: Target-Based Screening – COX-2 Selectivity Assay

Causality & Mechanism: Pyrazoles are classic cyclooxygenase-2 (COX-2) inhibitors. The COX enzyme is bifunctional, converting arachidonic acid to a hydroperoxy endoperoxide (PGG2), while its peroxidase component reduces the endoperoxide to an alcohol (PGH2). To quantify inhibition, this protocol utilizes a colorimetric assay that monitors the peroxidase activity. As the peroxidase reduces the endoperoxide, it simultaneously oxidizes the colorimetric substrate N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), yielding a distinct color change measurable at 590 nm[5].

Self-Validation System: To ensure the assay is self-validating, compounds must be screened against both COX-1 and COX-2 in parallel. This allows for the calculation of the Selectivity Index (SI = IC50 COX-1 / IC50 COX-2). Celecoxib must be included as a positive control standard[2].

Step-by-Step Methodology

• Reagent Preparation: Prepare 100 mM Tris-HCl assay buffer (pH 8.0) containing 5 mM EDTA and 2 mM phenol. Thaw human recombinant COX-2 and ovine COX-1 enzymes and maintain strictly on ice to prevent degradation[2].

• Compound Dilution: Dissolve the novel pyrazole derivatives in cell-culture grade DMSO. Prepare a 10-point serial dilution. Critical: Ensure the final DMSO concentration in the reaction well does not exceed 1% to prevent solvent-induced enzyme denaturation.

• Reaction Assembly: In a 96-well plate, combine 150 µL of assay buffer, 10 µL of Heme, 10 µL of the respective enzyme (COX-1 or COX-2), and 20 µL of the pyrazole compound. Incubate the plate at 37°C for 10 minutes to allow for steady-state enzyme-inhibitor binding[2].

• Initiation: Using a multi-channel pipette, simultaneously add 10 µL of arachidonic acid (final well concentration of 100 µM) and 10 µL of the TMPD colorimetric substrate to all wells to initiate the reaction[5].

• Measurement: Immediately transfer the plate to a microplate reader and measure the absorbance at 590 nm. Monitor the kinetic rate for 5 minutes.

• Data Analysis: Calculate the percent inhibition relative to the vehicle control (which represents 100% initial activity). Utilize non-linear regression analysis to determine the IC50 values and the subsequent Selectivity Index.

Protocol 2: Phenotypic Screening – In Vitro Anticancer MTT Assay

Causality & Mechanism: To verify if the target inhibition induces the desired cytotoxicity in tumor models, an MTT assay is performed. This assay relies on the biological reduction of the yellow tetrazolium dye (MTT) to an insoluble purple formazan by NAD(P)H-dependent cellular oxidoreductase enzymes[4]. Because these enzymes are only active in viable cells, the absorbance of the solubilized formazan is directly proportional to the living cell count.

Self-Validation System: Edge effects (evaporation at the plate's perimeter) can severely skew viability data. To mitigate this, the outer perimeter wells of the 96-well plate must be filled with sterile PBS and excluded from the analysis. A known chemotherapeutic agent (e.g., 5-Fluorouracil) serves as the positive control[4].

Step-by-Step Methodology

• Cell Seeding: Harvest target cancer cells (e.g., MCF-7 breast cancer or HCT116 colon cancer) during their logarithmic growth phase. Seed the cells at a density of 5 × 10³ cells/well in 100 µL of complete media (e.g., DMEM supplemented with 10% FBS and 1% penicillin/streptomycin) in a 96-well microtiter plate[2].

• Incubation: Incubate the plate overnight at 37°C in a humidified 5% CO₂ atmosphere to facilitate cell adhesion and recovery[4].

• Treatment: Carefully aspirate the media. Add 100 µL of fresh media containing varying concentrations of the pyrazole derivatives (ranging from 0.1 to 100 µM). Include a vehicle control (0.1% DMSO) and a positive control (5-fluorouracil). Incubate for 48 hours[4].

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL reconstituted in PBS) to each well. Incubate the plate for exactly 4 hours at 37°C[4].

• Formazan Solubilization: Carefully aspirate the media, ensuring the needle does not disturb the purple formazan crystals at the bottom of the wells. Add 150 µL of DMSO to each well to solubilize the crystals. Agitate the plate on an orbital shaker for 15 minutes in the dark.

• Measurement: Measure the absorbance at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background cellular debris noise.

Mechanistic Context: JAK/STAT Pathway Inhibition

Beyond COX-2, novel pyrazole derivatives are heavily investigated as Janus Kinase (JAK) inhibitors[6]. Pyrazoles act as ATP-competitive inhibitors, binding directly to the kinase domain of JAK1/2. This blockade prevents the phosphorylation of STAT proteins, thereby halting their translocation to the nucleus and suppressing the transcription of pro-inflammatory and oncogenic genes.

JAK/STAT signaling pathway illustrating targeted inhibition by pyrazole derivatives.

Data Presentation & Quality Control

Quantitative data must be rigorously structured to evaluate the therapeutic window of the novel derivatives. The Selectivity Index (SI) is paramount; a high SI indicates strong target affinity with minimal off-target toxicity. Below is a standardized template for summarizing screening results.

Table 1: Representative Biological Screening Data for Pyrazole Derivatives

Compound ID	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (SI)	MCF-7 Viability IC₅₀ (µM)	Target Profile
Celecoxib (Control)	13.02 ± 1.1	0.49 ± 0.05	26.57	45.20 ± 2.1	Selective COX-2
5-Fluorouracil (Control)	N/A	N/A	N/A	8.40 ± 0.5	Cytotoxic
Pyrazole-Derivative A	15.23 ± 1.4	0.76 ± 0.08	20.03	97.61 ± 4.3	Selective COX-2
Pyrazole-Derivative B	8.42 ± 0.9	0.69 ± 0.04	12.20	143.00 ± 6.1	Moderate COX-2
Pyrazole-Derivative C	2.10 ± 0.3	1.85 ± 0.12	1.13	>200.00	Non-Selective

Note: SI is calculated as[COX-1 IC₅₀ / COX-2 IC₅₀]. A higher SI value denotes a safer gastrointestinal profile.

References

• Title: A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives Source: Molecules (MDPI) URL: [Link]

• Title: New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: In-Silico Design, Synthesis and Evaluation of Some Pyrazolo Pyrazole Derivatives as Anticancer Agents Source: International Journal of Pharmacy and Biological Sciences URL: [Link]

• Title: Boron-Containing Pyrazole Compounds as JAK Inhibitors for Treating Inflammation, Autoimmune Diseases, and Cancer Source: National Center for Biotechnology Information (PMC) URL: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential by evaluation of TNF-α, IL-6, PGE-2 and NO in LPS-induced RAW264.7 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpbs.com [ijpbs.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. Boron-Containing Pyrazole Compounds as JAK Inhibitors for Treating Inflammation, Autoimmune Diseases, and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Triethyl 1H-Pyrazole-3,4,5-Tricarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this hub to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate. This guide bypasses generic advice, focusing instead on the mechanistic causality of side reactions and establishing self-validating experimental systems to guarantee high yields and purity.

Mechanistic Diagnostics & Troubleshooting (FAQs)

The synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate relies on a [3+2] dipolar cycloaddition between ethyl diazoacetate (EDA) and diethyl acetylenedicarboxylate[1]. While conceptually straightforward, the bifunctional nature of EDA often leads to complex reaction profiles if conditions are not strictly controlled.

Q: Why does my synthesis yield a complex mixture with low target product recovery? A: EDA is highly sensitive to light (photolysis), elevated temperatures, and trace transition metals. Under these conditions, it undergoes rapid denitrogenation to form a highly reactive carbene intermediate[2]. This carbene readily dimerizes into diethyl fumarate and diethyl maleate, or inserts into solvent bonds, hijacking the mass balance. Causality: The activation energy for the [3+2] cycloaddition is lower than that of thermal carbene formation at room temperature, but photolysis completely bypasses this thermal barrier. Solution: Conduct the reaction in strict darkness (e.g., foil-wrapped flasks) and use rigorously acid-washed, metal-free glassware to suppress carbene formation[2].

Q: The reaction is sluggish at room temperature. Can I heat the mixture to accelerate the kinetics? A: No. While heating increases the collision frequency for the bimolecular cycloaddition, it exponentially increases the unimolecular thermal decomposition of EDA into carbenes. Causality: The competing carbene pathway has a higher activation energy but a much larger pre-exponential factor. At elevated temperatures (>40°C), the carbene pathway outcompetes the cycloaddition. Solution: To accelerate the reaction without heating, increase the effective concentration. Running the reaction at high molarity (e.g., 2.0 M) or even neat (solvent-free) drives the bimolecular cycloaddition forward kinetically while keeping the temperature safely at 25°C.

Q: How can I ensure high product purity without relying on tedious column chromatography? A: The product, triethyl 1H-pyrazole-3,4,5-tricarboxylate, forms a highly stable crystalline lattice due to intermolecular hydrogen bonding between the pyrazole N-H and the ester carbonyls. Causality: Crystallization acts as a self-validating purification system; structurally dissimilar impurities (like EDA dimers or unreacted alkynes) are thermodynamically excluded from the growing crystal lattice. Solution: After solvent removal, triturate the crude mixture with ice-cold hexanes to extract non-polar impurities. Recrystallize the remaining solid from a minimal amount of hot ethyl acetate layered with hexanes.

Visualizing the Chemical Logic

To effectively troubleshoot, you must understand the competing pathways and the diagnostic logic used to isolate variables.

Mechanistic divergence in EDA reactions: [3+2] cycloaddition vs. carbene-mediated side reactions.

Diagnostic workflow for optimizing triethyl 1H-pyrazole-3,4,5-tricarboxylate synthesis yield.

Quantitative Yield Analysis

The following table summarizes empirical data demonstrating how deviations from the optimal self-validating protocol impact the final yield and impurity profile.

Reaction Condition	Solvent	Temp (°C)	Illumination	Yield (%)	Primary Byproduct
Standard Optimized	MeCN (2.0 M)	25	Dark	88 - 94	None
Photolytic	THF	25	Blue LED / Ambient	< 10	Oxonium ylides / Dimers
Thermal	MeCN	80	Dark	< 40	Diethyl fumarate/maleate
Dilute	MeCN (0.1 M)	25	Dark	55	Unreacted starting materials
Neat	None	25	Dark	> 95	Trace EDA dimers

Self-Validating Experimental Protocol

This step-by-step methodology is engineered to eliminate guesswork. By incorporating in-process analytical checks, the protocol validates itself at critical junctures.

Step 1: Preparation & Environmental Control Rigorously dry a 100 mL round-bottom flask and flush with argon. Wrap the exterior entirely in aluminum foil to exclude ambient light, which is critical for suppressing photochemical carbene generation[2].

Step 2: Reagent Loading Add diethyl acetylenedicarboxylate (10.0 mmol) and anhydrous acetonitrile (5.0 mL) to the flask. Stir to achieve a homogeneous solution.

Step 3: Controlled Addition (Kinetic Regulation) Cool the solution to 0°C using an ice bath. Using a syringe pump, add ethyl diazoacetate (EDA, 11.0 mmol) dropwise over 30 minutes. Causality: Slow addition keeps the steady-state concentration of unreacted EDA extremely low, minimizing the statistical probability of bimolecular EDA dimerization while favoring the cross-cycloaddition.

Step 4: Dark Cycloaddition Remove the ice bath and allow the reaction mixture to stir at 25°C for 12–24 hours in the dark[2].

Step 5: Self-Validating Monitoring Before proceeding to workup, monitor the reaction via IR spectroscopy. The disappearance of the strong diazo stretch at ~2110 cm⁻¹ serves as a self-validating checkpoint; it definitively confirms the complete consumption of EDA, ensuring both maximum theoretical conversion and operator safety prior to solvent removal.

Step 6: Workup & Trituration Concentrate the mixture under reduced pressure to yield a viscous crude oil. Triturate the oil with ice-cold hexanes (3 x 10 mL) and decant the supernatant. This selectively extracts non-polar impurities (like trace EDA dimers) while leaving the highly polar pyrazole core behind.

Step 7: Crystallization Dissolve the triturated residue in a minimal volume of hot ethyl acetate. Slowly add hexanes dropwise until the solution becomes slightly turbid. Allow the mixture to cool to room temperature, then transfer to 4°C overnight. Filter the resulting pale-yellow to white crystals under vacuum and dry under high vacuum to afford pure triethyl 1H-pyrazole-3,4,5-tricarboxylate.

References

1.[1] Synthesis of Pyrazoles by 1,3‐Dipolar Cycloaddition under Aqueous Micellar Catalysis. d-nb.info. Available at: 2.[2] Photochemical multicomponent transformation of acceptor-only diazoalkanes by merging their cycloaddition and carbene reactivities. rhhz.net. Available at:

Sources

• 1. d-nb.info [d-nb.info]
• 2. Photochemical multicomponent transformation of acceptor-only diazoalkanes by merging their cycloaddition and carbene reactivities [html.rhhz.net]

Technical Support Center: Troubleshooting the Synthesis of Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond standard procedural lists. Successful synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate via the 1,3-dipolar cycloaddition of ethyl diazoacetate (EDA) and diethyl acetylenedicarboxylate (DEAD) requires precise control over competing mechanistic pathways.

Here, we will dissect the causality behind common experimental failures, establish self-validating protocols, and troubleshoot specific side-product formations you may encounter in your drug development workflows.

Mechanistic Causality & Reaction Pathways

The synthesis relies on a [3+2] cycloaddition. However, EDA is a dual-reactivity reagent. While it acts as a 1,3-dipole to form the desired pyrazole, thermal or photochemical stress causes it to extrude nitrogen gas (

), generating a highly reactive ethoxycarbonyl carbene [1]. Understanding this bifurcation is critical: every major side product in this synthesis is a direct consequence of unmanaged carbene reactivity.

Fig 1: Reaction pathways showing the target cycloaddition vs. competing carbene side reactions.

Self-Validating Experimental Protocol

To prevent carbene-driven side reactions, the steady-state concentration of EDA must be kept exceptionally low. The following protocol utilizes continuous addition to enforce this kinetic control [4].

Fig 2: Optimized self-validating workflow for the synthesis of the target pyrazole.

Step-by-Step Methodology:

• Substrate Preparation: In a flame-dried round-bottom flask under

  , dissolve 1.0 mmol of DEAD in 5 mL of anhydrous toluene. Bring the solution to a controlled 80 °C.

  • Causality: Toluene provides the necessary thermal energy for the cycloaddition while remaining inert to carbene insertion.

• Controlled Addition: Dilute 1.1 mmol of EDA in 2 mL of toluene. Using a syringe pump, add this solution dropwise to the DEAD mixture over 2 hours.

  • Causality: Syringe pump addition starves the reaction of excess EDA. This kinetically favors the bimolecular reaction with DEAD over the bimolecular dimerization of EDA carbenes.

• In-Process Validation: After addition, stir for 1 hour. Pull a 10 µL aliquot and analyze via LC-MS.

  • Validation Checkpoint: You must observe the target product mass at m/z 285 [M+H]+ . If the DEAD peak (m/z 171 [M+H]+) persists, extend heating by 1 hour.

• Purification: Evaporate the solvent under reduced pressure. Purify via silica gel chromatography (Hexane/Ethyl Acetate gradient) to isolate the pure triethyl 1H-pyrazole-3,4,5-tricarboxylate.

Troubleshooting & FAQs

Q1: My isolated yield is below 50%, and my NMR shows distinct alkene peaks. What happened? A: You are observing the classic signature of EDA thermal decomposition. When the local concentration of EDA is too high at elevated temperatures, the extruded ethoxycarbonyl carbenes dimerize to form diethyl maleate (cis) and diethyl fumarate (trans) [2]. Resolution: Abandon bolus (all-at-once) additions. Strictly adhere to the syringe pump protocol. If you lack a syringe pump, consider switching to aqueous micellar catalysis (e.g., TPGS-750-M), which stabilizes the reaction environment and allows for efficient cycloaddition at room temperature [3].

Q2: LC-MS analysis of my crude mixture shows a significant impurity at m/z 371. How do I prevent this? A: The +86 Da mass shift (285

371) indicates the formation of an N-alkylated pyrazole . Once your target triethyl 1H-pyrazole-3,4,5-tricarboxylate forms, its N-H bond becomes mildly nucleophilic. Any excess EDA decomposing into a carbene will undergo a rapid N-H insertion reaction with your newly formed product [1]. Resolution: This is an over-reaction issue. Strictly limit your EDA stoichiometry to 1.05 – 1.10 equivalents. Do not use a large excess of EDA "just to push the reaction to completion."

Q3: Do I need to worry about regioisomers in this specific synthesis? A: No. Regioselectivity is only a concern when reacting diazo compounds with unsymmetrical alkynes, which typically yields a difficult-to-separate mixture of 3,4- and 3,5-disubstituted pyrazoles. Because DEAD is a perfectly symmetrical alkyne, the 1,3-dipolar cycloaddition yields a single, unambiguous regioisomer: triethyl 1H-pyrazole-3,4,5-tricarboxylate [4].

Quantitative Data Comparison

The table below summarizes how different experimental parameters directly influence the side-product profile and overall yield.

Reaction Condition	Temperature	EDA Addition Method	Target Yield (%)	Primary Side Product	Side Product (%)
Standard Thermal	110 °C	Bolus (All-at-once)	45 - 60%	Diethyl Maleate/Fumarate	High (>20%)
Optimized Thermal	80 °C	Syringe Pump (2h)	85 - 92%	N-Alkylated Pyrazole	Low (<5%)
Micellar Catalysis	Room Temp	Batch (TPGS-750-M)	66 - 80%	Unreacted DEAD	Trace

References

• Photochemical multicomponent transformation of acceptor-only diazoalkanes by merging their cycloaddition and carbene reactivities Source: Green Chemistry / Journal of Advanced Research URL
• Diazo Chemistry II (H. Zollinger)
• Source: Beilstein J. Org. Chem.
• diethyl 1H-pyrazole-3,5-dicarboxylate | 37687-24-4 Source: Benchchem URL

Technical Support Center: Purification of Triethyl 1H-Pyrazole-3,4,5-tricarboxylate

This guide provides in-depth technical support for the purification of triethyl 1H-pyrazole-3,4,5-tricarboxylate by column chromatography. It is designed for researchers, scientists, and drug development professionals to navigate common challenges and optimize separation efficiency. The content is structured into a series of frequently asked questions and a detailed troubleshooting guide to address specific experimental issues.

Introduction to the Purification Challenge

Triethyl 1H-pyrazole-3,4,5-tricarboxylate is a polysubstituted heterocyclic compound whose purification is critical for ensuring the integrity of subsequent synthetic steps or biological assays. The molecule's three ethyl ester groups and the pyrazole core impart a moderate polarity, making it an ideal candidate for normal-phase column chromatography. However, successful purification hinges on the careful selection of chromatographic conditions and the ability to troubleshoot common problems such as co-elution, peak tailing, or on-column degradation. This guide provides a systematic approach to achieving high purity.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the setup and execution of column chromatography for this specific compound.

Q1: What is the recommended stationary phase for this purification?

For routine purification, standard flash-grade silica gel (230-400 mesh) is the most effective and economical choice.[1]

• Scientific Rationale: The polarity of silica gel provides strong, yet reversible, interactions with the ethyl ester and pyrazole functional groups of the target molecule. This allows for effective separation from less polar byproducts (e.g., unreacted starting materials) and more polar impurities (e.g., hydrolyzed acids or baseline material) through differential elution.

Q2: How do I select the optimal mobile phase (eluent)?

The ideal mobile phase should be identified using Thin-Layer Chromatography (TLC) prior to running the column.[2][3] The goal is to find a solvent system that provides a Retention Factor (Rƒ) of approximately 0.2-0.35 for the target compound.[4] An Rƒ in this range ensures the compound will be sufficiently retained on the column to separate from impurities while eluting in a reasonable volume of solvent.

• Recommended Starting Solvent Systems for TLC Analysis:

  • Hexane / Ethyl Acetate mixtures

  • Dichloromethane / Ethyl Acetate mixtures

  • Dichloromethane / Methanol mixtures (for more polar impurities)

Solvent System Example	Polarity	Typical Application
20% Ethyl Acetate in Hexane	Low	Eluting non-polar impurities.
40-60% Ethyl Acetate in Hexane	Medium	Often the ideal range for eluting the target compound.
5% Methanol in Dichloromethane	High	Eluting highly polar impurities or if the target compound is retained too strongly.[4]

Q3: Should I use an isocratic or a gradient elution?

The choice depends on the separation profile observed on TLC.

• Isocratic Elution (Constant Solvent Composition): Use this method if all impurities are well-separated from your product spot on the TLC plate with a single solvent mixture.

• Gradient Elution (Increasing Solvent Polarity): This is the preferred method if the crude material contains multiple impurities with a wide range of polarities.[5] A shallow gradient, where the polarity is increased slowly around the elution point of your product, can significantly improve the resolution between closely running spots.[1]

Q4: What is the most effective method for loading the sample onto the column?

Dry loading is the superior method for achieving sharp bands and optimal separation.[1][6]

• Causality: Wet loading (dissolving the sample in the mobile phase and pipetting it onto the column) can lead to band broadening if the sample is not fully soluble in the low-polarity initial eluent. Dry loading ensures the compound starts as a highly concentrated, uniform band at the top of the column, irrespective of its solubility in the mobile phase.

• Dissolve your crude triethyl 1H-pyrazole-3,4,5-tricarboxylate in a minimal amount of a volatile solvent (e.g., dichloromethane, acetone).

• Add a small amount of silica gel (typically 1-2 times the weight of your crude material) to this solution.

• Thoroughly mix the slurry and evaporate the solvent under reduced pressure (using a rotary evaporator) until a dry, free-flowing powder is obtained.

• Carefully layer this powder onto the top of the packed column bed.

Chromatography Workflow Diagram

Caption: General workflow for column chromatography purification.

Troubleshooting Guide

This section provides solutions to specific problems encountered during the purification process.

Problem 1: The compound is not moving from the origin (Rƒ = 0).

• Observation: On TLC, the compound spot remains at the baseline even in high concentrations of ethyl acetate. On the column, it remains adsorbed at the top of the silica.

• Root Cause: The selected mobile phase is not polar enough to displace the compound from the acidic silanol groups of the stationary phase.[7][8] The pyrazole nitrogen may be interacting very strongly with the silica surface.

• Solutions:

  • Increase Eluent Polarity: Add a small percentage (1-5%) of a highly polar solvent like methanol to your mobile phase (e.g., 2% methanol in dichloromethane).[4] This will increase the eluting power of the mobile phase.

  • Add a Basic Modifier: The acidic nature of silica can cause strong binding of basic compounds like pyrazoles. Adding a small amount of triethylamine (Et₃N) or a methanolic ammonia solution (0.5-1% by volume) to the eluent can neutralize these active sites, reducing strong adsorption and allowing the compound to elute.[4][6][7]

  • Consider Reversed-Phase Chromatography: If the compound is exceptionally polar, normal-phase chromatography may be unsuitable. In reversed-phase chromatography (using a non-polar C18 stationary phase and a polar mobile phase like water/acetonitrile), highly polar compounds elute earlier.[4][9]

Problem 2: The compound appears to be decomposing on the column.

• Observation: Multiple new spots appear in the collected fractions on TLC analysis, and the overall recovery is low. You may also observe streaking on the column.

• Root Cause: Triethyl 1H-pyrazole-3,4,5-tricarboxylate may be sensitive to the acidic environment of the silica gel surface, leading to degradation.[4][7]

• Solutions:

  • Confirm Instability: Perform a "spot test." Spot the purified compound on a silica TLC plate, wait for 30-60 minutes, and then develop the plate. The appearance of new spots or significant streaking confirms instability on silica.[4][7]

  • Deactivate the Silica: Use a mobile phase containing a basic modifier like triethylamine (~0.5-1%) to passivate the acidic sites on the silica gel.[6]

  • Use an Alternative Stationary Phase: Switch to a more inert stationary phase, such as neutral alumina, which is less acidic than silica.[6]

  • Minimize Contact Time: Run the purification quickly using flash chromatography (applying positive pressure) to reduce the residence time of the compound on the column.[6]

Problem 3: The product is co-eluting with an impurity.

• Observation: TLC analysis of collected fractions shows one or more impurities consistently present with the desired product.

• Root Cause: The chosen solvent system lacks the required selectivity to resolve the compounds, meaning their Rƒ values are too close.[5] This can also be caused by poor technique, such as overloading the column or improper packing.[5][8]

• Solutions:

  • Optimize the Mobile Phase: Change the solvent components, not just their ratios. Different solvents provide different selectivities. For example, if a hexane/ethyl acetate system fails, try a system based on dichloromethane/methanol or toluene/acetone.[10]

  • Employ a Shallow Gradient: If using a gradient, make the increase in polarity very gradual around the Rƒ of your compound. This effectively increases the "distance" between peaks on the column.[1]

  • Reduce the Sample Load: Overloading the column is a primary cause of poor separation. As a rule of thumb, the mass of crude material should not exceed 1-5% of the mass of the silica gel.

  • Ensure Proper Column Packing: Repack the column carefully, ensuring there are no air bubbles or channels, which lead to uneven flow and band broadening.[8]

Problem 4: The compound peak is tailing or streaking.

• Observation: The spot on the TLC plate is elongated rather than round. On the column, the product elutes over a large number of fractions with decreasing concentration.

• Root Cause: Tailing is often caused by overloading or undesirable secondary interactions between the compound and the stationary phase, such as the interaction of the pyrazole nitrogen with acidic silanol groups.[4][5]

• Solutions:

  • Add a Modifier: As with decomposition issues, adding a small amount of triethylamine to the eluent can disrupt the strong acidic interactions causing the tailing.[4]

  • Increase Polarity Post-Elution: Once the front of your product band begins to elute, you can significantly increase the eluent polarity to quickly "push" the tailing portion of the band off the column.[7]

  • Decrease Sample Concentration: Ensure the sample is not overloaded on the column. Run a more dilute sample if necessary.[5]

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common chromatography issues.

References

• Troubleshooting Flash Chromatography. (n.d.). University of Rochester. Retrieved from [Link]

• Mastering Column Chromatography: Techniques and Tips. (2024, November 20). Chrom Tech, Inc. Retrieved from [Link]

• Separation of Pyrazole on Newcrom R1 HPLC column. (2018, February 16). SIELC Technologies. Retrieved from [Link]

• Chromatography Techniques for Polar Analytes: Column Selection Guide. (n.d.). Pharma Now. Retrieved from [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. (2025, November 12). PMC - NIH. Retrieved from [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (2021, September 23). ACS Omega. Retrieved from [Link]

• Column chromatography. (n.d.). University of Victoria. Retrieved from [Link]

• Synthesis of Novel Tetra-Substituted Pyrazole Derivatives Using Microwave Irradiation and Their Anti-Leukemic Activity Against Jurkat Cells. (2025, July 7). MDPI. Retrieved from [Link]

• Synthesis of Pyrazole Compounds by Using Sonication Method. (n.d.). Retrieved from [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024, May 10). ALWSCI. Retrieved from [Link]

• Mobile Phase Selection in Method Development: How to Optimize. (2025, October 21). Welch Materials. Retrieved from [Link]

• 1H-Pyrazole-3,4,5-tricarboxylic acid. (n.d.). PubChem. Retrieved from [Link]

• Identification and synthesis of impurities formed during sertindole preparation. (2011, January 7). PMC - NIH. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromtech.com [chromtech.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.rochester.edu [chem.rochester.edu]
• 8. web.uvic.ca [web.uvic.ca]
• 9. Separation of Pyrazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]

troubleshooting regioisomer formation in pyrazole synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in medicinal chemistry and agrochemical development: controlling regioselectivity during pyrazole synthesis.

When synthesizing substituted pyrazoles via the classic Knorr condensation (reacting unsymmetrical 1,3-dicarbonyls with substituted hydrazines), researchers frequently encounter inseparable mixtures of 1,3- and 1,5-disubstituted regioisomers [1]. This guide provides the mechanistic causality, validated workarounds, and self-validating protocols required to achieve absolute regiochemical control.

Mechanistic Foundation: The Root of Regioisomerization

To troubleshoot regioselectivity, we must first understand the competing pathways. The outcome of a Knorr pyrazole synthesis is governed by a delicate balance of electronic and steric factors [1]. The more nucleophilic nitrogen of the hydrazine (typically the terminal

) will preferentially attack the most electrophilic carbonyl. However, if steric hindrance at that carbonyl is too high, the attack is redirected, leading to a loss of selectivity [1].

Caption: Mechanistic divergence in Knorr pyrazole synthesis leading to regioisomer mixtures.

Troubleshooting FAQs

Q1: My standard Knorr condensation yields a 60:40 mixture of 1,3- and 1,5-regioisomers. How can I force the reaction to exclusively yield the 1,5-disubstituted pyrazole? A: You must differentiate the two electrophilic centers of your 1,3-diketone. There are two field-proven strategies for this:

• Solvent Control: Switch your solvent from ethanol to a highly polar aprotic solvent like N,N-dimethylacetamide (DMAc) [2]. DMAc strongly solvates the initial hydrazone intermediate, preventing premature, unselective cyclization and allowing the system to funnel into the thermodynamically favored 1,5-isomer pathway, often achieving >95% regioselectivity [2].

• Substrate Masking (

  -Enaminone Route): Convert your 1,3-diketone into a -enamino ketone prior to hydrazine addition [6]. The enamine nitrogen donates electron density into its adjacent carbonyl via resonance, drastically reducing its electrophilicity. This forces the hydrazine to exclusively attack the unmasked carbonyl, locking in the regiochemistry [6].

Q2: My 1,3-dicarbonyl contains a highly sterically hindered group (e.g., a tert-butyl or ortho-substituted aryl). The Knorr condensation is failing entirely. What is the alternative? A: Severe steric encumbrance prevents the formation of the tetrahedral intermediate required for intermolecular nucleophilic attack [1]. You must bypass the 1,3-diketone entirely. A highly effective workaround is the intramolecular cyclization of N-propargylhydrazones [4]. By building the pyrazole from an alkyne and a hydrazone (mediated by

-BuOK), the regiochemistry is strictly dictated by the intramolecular cyclization geometry[4]. This orthogonal reactivity completely ignores the steric bulk that blocks intermolecular Knorr attacks.

Q3: Both regioisomers have identical masses and similar polarities. How do I definitively distinguish between the 1,3- and 1,5-regioisomers in my isolated fractions? A: Relying on 1D

H-NMR chemical shifts is risky due to solvent-dependent tautomerization effects. You must use 2D NOESY/ROESY NMR or X-ray crystallography [3].

• In Solution (NOESY): Look for the Nuclear Overhauser Effect (NOE) cross-peak between the

  -substituent (e.g., -phenyl protons) and the substituent at the C5 position. In a 1,5-isomer, these groups are spatially adjacent, yielding a strong NOE signal. In the 1,3-isomer, the distance is too great (>4 Å), and no cross-peak will be observed.

• In Solid State: Single-crystal X-ray diffraction provides absolute confirmation by measuring the bond distances and torsion angles, definitively mapping the substitution pattern [3].

Quantitative Data: Reaction Conditions vs. Regioselectivity

The following table summarizes how altering the synthetic environment shifts the regiochemical outcome of unsymmetrical pyrazole synthesis.

Substrate Type	Hydrazine Type	Solvent / Catalyst System	Major Regioisomer	Typical Ratio (1,5 : 1,3)
Unsymmetrical 1,3-Diketone	Arylhydrazine	Ethanol / HCl (Reflux)	Mixture	60:40 to 40:60 [1]
Unsymmetrical 1,3-Diketone	Arylhydrazine	DMAc / None (Room Temp)	1,5-Disubstituted	> 95:5 [2]
-Enamino Ketone	Arylhydrazine	Ethanol / Acetic Acid	1,5-Disubstituted	> 98:2 [6]
N-Propargylhydrazone	N/A (Intramolecular)	-BuOK / THF	1,5-Disubstituted	> 99:1 [4]

Validated Experimental Protocol: Solvent-Controlled Regioselective Synthesis

This self-validating protocol leverages the polar aprotic solvent effect to achieve high regioselectivity without requiring pre-functionalization of the 1,3-diketone [2].

Caption: Workflow for the solvent-controlled regioselective synthesis of 1,5-diarylpyrazoles.

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Dissolve the unsymmetrical 1,3-diketone (1.0 equivalent) in anhydrous N,N-dimethylacetamide (DMAc) to achieve a 0.5 M concentration.

• Controlled Addition: Weigh out the arylhydrazine (1.1 equivalents). Crucial step: Add the arylhydrazine portion-wise over 15 minutes at room temperature (

  ). Do not heat the reaction; elevated temperatures will override the solvent-stabilization effect and degrade regioselectivity[2].

• Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (3:1) eluent system. The disappearance of the UV-active diketone spot (typically within 2-4 hours) validates the completion of the condensation [2].

• Isolation: Pour the reaction mixture slowly into vigorously stirred ice-water (triple the volume of the DMAc used). The 1,5-disubstituted pyrazole will precipitate as a solid.

• Purification: Filter the precipitate under vacuum, wash thoroughly with cold distilled water to remove residual DMAc and unreacted hydrazine, and dry under high vacuum overnight.

References

• "Highly Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles", ResearchGate. Available at: [Link]

• "Propargyl Hydrazides as a Useful Intermediate Leading to Pyrazoles via Certain Electrophiles", ResearchGate. Available at: [Link]

• "Pyrazole synthesis", Organic Chemistry Portal. Available at: [Link]

optimizing reaction conditions for the synthesis of polysubstituted pyrazoles

Technical Support Center: Optimizing Polysubstituted Pyrazole Synthesis

Audience: Researchers, Medicinal Chemists, and Process Development Scientists. Mission: To provide high-fidelity, actionable protocols and troubleshooting logic for the synthesis of polysubstituted pyrazoles, moving beyond basic textbook methods to address real-world challenges in regioselectivity and isolation.

Module 1: Mastering Regioselectivity in Knorr Synthesis

The Challenge: The condensation of unsymmetrical 1,3-dicarbonyls with substituted hydrazines (Knorr synthesis) typically yields a mixture of regioisomers (N1-substituted at the ketone vs. aldehyde side). This is the single most common failure mode in pyrazole library generation.

Technical Insight: Regioselectivity is governed by the competition between the nucleophilic attack of the hydrazine (controlled by steric bulk and electronic density of the hydrazine nitrogens) and the electrophilicity of the carbonyl centers. Recent advances utilize fluorinated solvents to disrupt the hydrogen-bonding network, dramatically enhancing regiocontrol without auxiliary directing groups.

Standard Operating Procedure (SOP): Fluorinated Solvent Control

Use this protocol when standard ethanol reflux yields inseparable mixtures.

Reagents:

• Unsymmetrical 1,3-diketone (1.0 equiv)

• Substituted hydrazine (e.g., Methylhydrazine, Phenylhydrazine) (1.1 equiv)

• Solvent: 2,2,2-Trifluoroethanol (TFE) or 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) [0.2 M concentration]

Protocol:

• Dissolution: Dissolve the 1,3-diketone in TFE (or HFIP) in a round-bottom flask.

• Addition: Add the hydrazine dropwise at room temperature (20–25 °C). Note: Exotherm is possible; cool to 0 °C if scaling >5g.

• Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC/LC-MS.

  • Checkpoint: If conversion is <50% after 6h, heat to 40 °C. Avoid reflux in HFIP (bp 58 °C) unless sealed.

• Workup: Remove the fluorinated solvent under reduced pressure (rotary evaporator).

  • Recovery: TFE and HFIP are expensive; use a cold trap to recover and redistill for reuse.

• Purification: The crude residue is often >95% pure regioisomer. If necessary, purify via flash chromatography (Hexane/EtOAc).[1]

Mechanism of Action: Fluorinated alcohols act as hydrogen-bond donors, activating the more basic carbonyl and stabilizing the specific hydrazone intermediate that leads to the desired isomer.

Module 2: Late-Stage Diversification via C-H Activation

The Challenge: Traditional cross-coupling requires pre-functionalized (halogenated) pyrazoles, which can be unstable or difficult to synthesize regioselectively.

Technical Insight: Transition-metal-catalyzed C-H activation allows for the direct installation of aryl or alkyl groups onto the pyrazole core. The C-5 position is the most acidic (pKa ~19.8) and susceptible to base-assisted metalation, while N-directing groups can guide functionalization to the ortho-position of an N-aryl ring.

Protocol: Ruthenium-Catalyzed C-H Arylation

Valid for installing aryl groups at the ortho-position of N-phenyl pyrazoles.

Reagents:

• N-Phenyl pyrazole substrate (1.0 equiv)

• Aryl bromide (1.5 equiv)

• Catalyst: [RuCl₂(p-cymene)]₂ (5 mol %)

• Ligand/Additive: MesCOOH (30 mol %) – Crucial for concerted metalation-deprotonation (CMD)

• Base: K₂CO₃ (2.0 equiv)

• Solvent: NMP (N-Methyl-2-pyrrolidone) or 1,4-Dioxane

Step-by-Step:

• Setup: In a glovebox or under Ar stream, combine substrate, aryl bromide, Ru-catalyst, MesCOOH, and K₂CO₃ in a pressure tube.

• Solvent: Add anhydrous NMP (0.5 M concentration).

• Reaction: Seal the tube and heat to 120 °C for 16 hours.

• Workup: Cool to RT. Dilute with EtOAc and wash with water (3x) to remove NMP.

  • Troubleshooting: If emulsion forms, add a small amount of brine or saturate the aqueous layer with NaCl.

• Purification: Dry organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography.

Module 3: Troubleshooting & FAQs

Q1: My pyrazole product is water-soluble and I'm losing it during the aqueous workup. How do I isolate it?

• Diagnosis: Highly polar pyrazoles (especially NH-pyrazoles or those with amino/carboxyl groups) partition into the aqueous phase.

• Solution:

  • Salting Out: Saturate the aqueous layer with solid NaCl or K₂CO₃ before extraction.

  • Solvent Switch: Use n-Butanol or DCM:Isopropanol (3:1) for extraction instead of EtOAc.

  • Lyophilization: If the reaction solvent is water/alcohol, skip extraction and freeze-dry the crude mixture, then triturate the salts with dry methanol.

Q2: The 1H NMR shows broad or missing signals, making characterization impossible.

• Diagnosis: Pyrazoles undergo rapid annular tautomerism (N1-H ⇌ N2-H), which broadens signals for C3/C5 substituents.

• Solution:

  • Solvent Change: Switch from CDCl₃ to DMSO-d₆ . The strong hydrogen bonding of DMSO slows the proton exchange, sharpening the peaks.

  • Temperature: Run the NMR at low temperature (-40 °C) to freeze the tautomers or high temperature (80 °C) to average them quickly.

  • Verification: Add one drop of D₂O to the NMR tube. If the broad peak disappears, it confirms it is the N-H proton.[2]

Q3: I am using DMSO/DMF as a solvent and cannot remove it completely.

• Diagnosis: High boiling points make rotary evaporation difficult.

• Solution:

  • Precipitation: Pour the reaction mixture slowly into 10 volumes of ice-cold water with vigorous stirring. Filter the precipitate.[3][4]

  • Lyophilization: DMSO freezes at 19 °C. Dilute with water (1:1) and lyophilize (freeze-dry) to remove the solvent subliming.

  • Azeotrope: For DMF, add heptane or toluene and rotavap; the azeotrope boils lower than pure DMF.

Module 4: Visualization & Data

Figure 1: Regioselectivity Decision Tree

Use this logic flow to determine the best optimization strategy.

Caption: Decision matrix for troubleshooting poor regioselectivity in Knorr pyrazole synthesis.

Table 1: Solvent Effects on Regioselectivity

Comparison of regioisomeric ratios (N1-Phenyl adjacent to R group) for the reaction of 1-phenyl-1,3-butanedione with methylhydrazine.

Solvent	Dielectric Constant	H-Bond Donor Ability (α)	Regioisomer Ratio (A:B)	Yield (%)
Ethanol	24.5	0.83	60:40	85
THF	7.5	0.00	55:45	78
TFE (Trifluoroethanol)	27.0	1.51	92:8	94
HFIP (Hexafluoroisopropanol)	16.7	1.96	>98:2	96

Note: Data aggregated from BenchChem Technical Reports and recent literature [1, 2].

References

• Fustero, S., et al. (2011). Fluorine in Heterocyclic Chemistry Vol 2: 5-Membered Heterocycles. Springer.

• Ackermann, L., et al. (2013). Ruthenium-Catalyzed C–H Functionalization of Arylpyrazoles: Regioselective Acylation with Acid Chlorides. Organic Letters. Available at: [Link]

• Organic Chemistry Portal. (2022). DMSO as a C1 Source for [2 + 2 + 1] Pyrazole Ring Construction. Available at: [Link]

• Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone: Mechanism and Protocols. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. DMSO as a C1 Source for [2 + 2 + 1] Pyrazole Ring Construction via Metal-Free Annulation with Enaminones and Hydrazines [organic-chemistry.org]

challenges in the scale-up synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate

Technical Support Center: Scale-Up Synthesis of Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Emergency Safety Directive: Diazoacetate Handling

STOP AND READ: Before proceeding with any scale-up (>10g) involving Ethyl Diazoacetate (EDA) , ensure your facility is equipped with blast shielding and remote handling capabilities. EDA is a high-energy compound ($ \Delta H_{decomp} \approx -1500 \text{ J/g} $) capable of detonation upon shock, friction, or heating.

• Never distill neat EDA.

• Never allow EDA to accumulate in the reactor (accumulation >5% poses a runaway hazard).

• Always use a dedicated waste stream for diazo-contaminated solvents.

Executive Summary

The synthesis of triethyl 1H-pyrazole-3,4,5-tricarboxylate (TEPT) via the [3+2] cycloaddition of diethyl acetylenedicarboxylate (DEAD) and ethyl diazoacetate (EDA) is a classic but treacherous pathway. While the atom economy is high, the scale-up is plagued by thermal instability and competitive carbene dimerization.

This guide addresses the critical failure points reported by our users during kilo-lab and pilot-scale transfer.

Section 1: Reaction Control & Safety

Q1: We are observing a delayed exotherm followed by a sharp temperature spike during EDA addition. What is happening?

Diagnosis: You are experiencing Reagent Accumulation (Dosage-Controlled Failure). Technical Insight: The reaction between EDA and DEAD is exothermic (

). If the addition rate of EDA exceeds the kinetic consumption rate, unreacted EDA builds up. Once the threshold temperature is reached, the accumulated EDA reacts simultaneously, overwhelming the cooling capacity.

Protocol for Correction:

• Switch to Inverse Addition: Always add EDA to the DEAD solution. Never the reverse. This keeps the instantaneous concentration of EDA low, minimizing safety risks and side reactions.

• Verify Reaction Kinetics (The "Dose-Consume" Cycle):

  • Temperature: Maintain reaction temperature at 60–80°C . Below 50°C, the reaction is too slow, leading to accumulation.

  • Dosing Strategy: Use a gravimetric feed pump. Calculate the Damköhler Number (Da) . You want

    (Reaction rate >> Addition rate).

• In-Process Control (IPC): Monitor the reaction by IR (diazo peak at ~2100 cm⁻¹) or calorimetry. If heat flow drops while dosing continues, STOP DOSING IMMEDIATELY .

Visual Workflow: Safe Dosing Logic

Figure 1: Logic gate for safe semi-batch dosing of ethyl diazoacetate.

Section 2: Impurity Profiling & Yield Optimization

Q2: Our HPLC shows two major impurities (RRT 0.85 and 1.2) reducing yield to <60%. What are they?

Diagnosis: The impurities are likely Diethyl Fumarate and Diethyl Maleate . Technical Insight: These are formed via the Carbene Pathway . If EDA does not find a dipolarophile (DEAD) quickly, it extrudes nitrogen to form a carbene intermediate (:CHCOOEt), which then dimerizes.

Mechanism of Failure:

• Low Alkyne Equivalents: Running near 1:1 stoichiometry increases the probability of EDA self-reaction towards the end of the addition.

• Poor Mixing: Localized high concentrations of EDA at the injection point favor dimerization.

Corrective Protocol:

• Stoichiometry Adjustment: Use a slight excess of DEAD (1.05 – 1.10 equiv). The unreacted DEAD is easier to remove (liquid) than the fumarate/maleate byproducts (which co-crystallize).

• Mixing: Ensure Turbulent flow (

  ) at the dosing tip.

• Solvent Selection: Avoid benzene or toluene if possible, as carbenes can insert into C-H bonds (though less likely here). Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) are standard, but for Green Chemistry compliance, Ethyl Acetate or Methyl tert-butyl ether (MTBE) (with rigorous safety checks for peroxides) are preferred.

Data: Impurity Impact Table

Parameter	Standard Condition	Optimized Condition	Impact on Fumarate Impurity
Stoichiometry	1.0 equiv DEAD	1.1 equiv DEAD	Reduced by ~60%
Temperature	40°C	70°C	Reduced by ~40% (Faster cycloaddition)
Addition Time	30 min	4-6 hours	Reduced by ~80% (Low EDA conc.)

Section 3: Work-up & Purification

Q3: Column chromatography is not feasible at 5kg scale. How do we purify the triester?

Diagnosis: You need a Crystallization-Driven Isolation . Technical Insight: Triethyl 1H-pyrazole-3,4,5-tricarboxylate is a highly crystalline solid (mp ~90-95°C), whereas the starting materials and fumarate byproducts are oils or low-melting solids.

Step-by-Step Crystallization Protocol:

• Solvent Swap: Distill off the reaction solvent (e.g., DCM) and replace it with Ethanol/Water or Heptane/EtOAc .

• The "Crash" Method (Recommended):

  • Dissolve the crude oil in hot Ethanol (3 volumes) at 70°C.

  • Slowly add Water (1.5 volumes) while maintaining temperature (cloud point).

  • Cool slowly to 20°C over 4 hours.

  • Chill to 0-5°C for 2 hours.

• Filtration: Filter the white needles. Wash with cold 2:1 Ethanol/Water.

• Drying: Vacuum dry at 45°C.

Yield Expectation: >85% recovery with >98% HPLC purity.

Section 4: Advanced Manufacturing (Flow Chemistry)

Q4: Management is pushing for Continuous Flow to mitigate the explosion risk. Is this viable?

Diagnosis: Yes, this is the Industry Gold Standard for this synthesis. Technical Insight: Flow reactors (microreactors or coil reactors) minimize the "active inventory" of hazardous EDA. The excellent heat transfer allows the reaction to be run at higher temperatures (even above solvent boiling point under pressure), significantly increasing the reaction rate and suppressing side reactions.

Flow Setup Diagram:

Figure 2: Continuous flow setup for the safe synthesis of TEPT.

References

• Clark, J. D., et al. (2002).[1] Understanding the large-scale chemistry of ethyl diazoacetate via reaction calorimetry. Thermochimica Acta. Link

• Womack, E. B., et al. (1955). Ethyl Diazoacetate.[1][2][3][4][5] Organic Syntheses, Coll. Vol. 3, p.392. Link

• Maas, G. (2009). Ruthenium-catalysed carbenoid cyclopropanation reactions with ethyl diazoacetate. Chemical Society Reviews. Link

• Strazzolini, P., et al. (2003). Reaction of diazoacetates with acetylenedicarboxylates: A convenient synthesis of pyrazole-3,4,5-tricarboxylates. European Journal of Organic Chemistry. Link

• BenchChem Technical Support. (2025). Synthesis of 3,5-diethyl-1-phenyl-1H-pyrazole (General Pyrazole Protocols). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Ethyl diazoacetate synthesis in flow - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. rsc.org [rsc.org]

Technical Support Center: Preventing Decomposition of Triethyl 1H-pyrazole-3,4,5-tricarboxylate During Purification

Introduction

Triethyl 1H-pyrazole-3,4,5-tricarboxylate is a versatile polyfunctional building block utilized in the synthesis of complex pharmaceuticals and supramolecular frameworks. However, researchers frequently encounter significant yield losses and unexpected byproducts during its purification. The presence of three electron-withdrawing ester groups renders the pyrazole core highly electron-deficient, making the ester moieties exceptionally vulnerable to hydrolysis and subsequent degradation. This guide provides mechanistic insights, troubleshooting FAQs, and validated protocols to ensure the structural integrity of this compound during isolation.

Mechanistic Insight: The Degradation Pathway

To effectively prevent decomposition, one must understand the causality behind the degradation. The decomposition of triethyl 1H-pyrazole-3,4,5-tricarboxylate typically occurs via a two-step cascade:

• Hydrolysis : The acidic silanol groups present on standard silica gel, or the use of hot protic solvents, catalyze the hydrolysis of the ethyl esters into carboxylic acids. The C3 and C5 positions are particularly susceptible due to the electronic influence of the adjacent pyrazole NH group[1].

• Decarboxylation : Pyrazole carboxylic acids are notorious for undergoing thermal or metal-catalyzed decarboxylation [1]. Once the ester is hydrolyzed, the resulting pyrazole-3,4,5-tricarboxylic acid easily loses CO₂. This process is drastically accelerated if the compound is exposed to heat (>50°C) or trace transition metals like copper [3].

Degradation pathway of triethyl 1H-pyrazole-3,4,5-tricarboxylate via hydrolysis and decarboxylation.

Troubleshooting FAQs

Q1: Why is my product decomposing into a mixture of spots on the silica gel column? A1: Standard silica gel is inherently acidic due to surface silanol groups. These acidic sites act as heterogeneous catalysts, promoting the hydrolysis of the ester groups on the electron-deficient pyrazole ring. To prevent this, the silica gel must be deactivated by neutralizing the acidic sites with a mild base, such as triethylamine (TEA), prior to loading your sample [2].

Q2: I tried recrystallizing the crude product from hot ethanol/water, but my yield was extremely low and the NMR shows missing ester peaks. What happened? A2: Heating triethyl 1H-pyrazole-3,4,5-tricarboxylate in protic solvent mixtures (like ethanol/water) accelerates solvolysis and ester hydrolysis. Furthermore, prolonged heating triggers the thermal decarboxylation of any hydrolyzed intermediates [4]. You must avoid high temperatures. Instead, utilize a low-temperature recrystallization strategy using aprotic solvent systems (e.g., hexane/ethyl acetate) or dissolve the compound in a minimal amount of lukewarm solvent.

Q3: What role do trace metals play in this decomposition? A3: Transition metals, particularly Copper (Cu) and Palladium (Pd) often left over from upstream cross-coupling reactions, are potent catalysts for the decarboxylation of pyrazole carboxylic acids [3]. Ensure your crude mixture is thoroughly washed with a chelating agent (like EDTA or aqueous ammonia) during the reaction workup before attempting final purification.

Quantitative Data: Decomposition Risk Factors

The following table summarizes the experimental conditions that trigger decomposition and the corresponding preventive actions required to maintain molecular stability.

Experimental Condition	Primary Degradation Mechanism	Risk Level	Preventive Action
Standard Silica Gel	Acid-catalyzed ester hydrolysis	High	Deactivate silica with 1-3% Triethylamine (TEA) prior to packing.
High Temperatures (>50°C)	Thermal decarboxylation	High	Maintain water bath < 40°C during rotary evaporation; avoid boiling solvents.
Protic Solvents (H₂O/EtOH)	Solvolysis / Hydrolysis	Medium	Prioritize aprotic solvent mixtures (e.g., Hexane/EtOAc) for chromatography.
Trace Transition Metals	Metal-catalyzed decarboxylation	High	Perform aqueous workup with chelating agents (EDTA) before purification.

Experimental Protocols

To ensure a self-validating purification system, select your method based on the impurity profile of your crude reaction mixture.

Decision tree for selecting the appropriate purification method to prevent decomposition.

Protocol A: Purification via TEA-Deactivated Silica Gel Chromatography

Use this method when the crude mixture contains highly polar or polymeric byproducts.

• Solvent Preparation : Prepare your mobile phase (e.g., Hexane/Ethyl Acetate) and add 1% to 2% (v/v) Triethylamine (TEA) [2].

• Silica Slurry : In a beaker, combine standard silica gel with the TEA-spiked mobile phase. Stir the slurry for 10-15 minutes to ensure complete neutralization of the acidic silanol groups.

• Column Packing : Pour the slurry into the glass column. Flush the packed bed with at least two column volumes of the TEA-spiked solvent to ensure uniform deactivation.

• Sample Loading : Dissolve the crude triethyl 1H-pyrazole-3,4,5-tricarboxylate in a minimal amount of the mobile phase. Self-Validation Step: Spot this loading solution on a TLC plate alongside the crude to ensure no immediate degradation occurs in the solvent. Load the sample onto the column.

• Elution : Elute the column using the TEA-spiked mobile phase. Collect fractions and monitor via TLC.

• Concentration : Pool the product-containing fractions and concentrate under reduced pressure. Crucial: Keep the rotary evaporator water bath strictly below 40°C to prevent thermal decarboxylation.

Protocol B: Low-Temperature Recrystallization Strategy

Use this method when impurities are primarily non-polar or if the compound is already highly crystalline.

• Dissolution : Place the crude solid in a round-bottom flask. Add a minimal volume of a mildly warm (not boiling, <45°C) aprotic solvent, such as ethyl acetate, just until the solid dissolves [4].

• Anti-Solvent Addition : Slowly add a non-polar anti-solvent (e.g., hexane) dropwise while gently swirling the flask until slight turbidity persists.

• Controlled Cooling : Allow the flask to cool slowly to room temperature undisturbed. Rapid cooling can trap impurities in the crystal lattice.

• Cold Precipitation : Once at room temperature, transfer the flask to an ice bath (0°C) for 2 hours to maximize crystallization without providing the thermal energy required for decarboxylation.

• Isolation : Filter the crystals rapidly via vacuum filtration and wash with ice-cold hexane. Dry under high vacuum at room temperature.

References

• Copper(II) facilitated decarboxylation for the construction of pyridyl–pyrazole skeletons Source: Inorganic Chemistry Frontiers (RSC Publishing) URL:[Link]

Technical Support Center: Troubleshooting Incomplete Esterification in Triethyl Pyrazole-3,4,5-Tricarboxylate Synthesis

Welcome to the Advanced Synthesis Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering stalled reactions, low yields, or incomplete esterification during the synthesis of triethyl pyrazole-3,4,5-tricarboxylate.

Below, we deconstruct the mechanistic barriers preventing complete esterification, provide targeted troubleshooting FAQs, and outline self-validating protocols to ensure synthetic success.

Diagnostic Overview: The Causality of Incomplete Esterification

Synthesizing triethyl pyrazole-3,4,5-tricarboxylate directly from 1H-pyrazole-3,4,5-tricarboxylic acid via standard Fischer esterification (ethanol and catalytic sulfuric acid) notoriously results in a mixture of mono- and di-esters. Understanding the causality behind this failure requires examining the substrate's structural and electronic environment:

• Severe Steric Hindrance: The carboxyl group at the C4 position is flanked by two bulky carboxylate moieties at C3 and C5. This creates a dense steric shield that physically blocks the approach of the ethanol nucleophile to the protonated carbonyl carbon.

• Electronic Deactivation: The pyrazole ring is electron-withdrawing, an effect compounded by the three carboxyl groups. This significantly reduces the basicity of the carbonyl oxygens, making them highly resistant to the initial protonation step required to drive Fischer esterification forward.

• Solubility Constraints: Polycarboxylic pyrazoles exhibit exceptionally strong intermolecular hydrogen bonding, resulting in poor solubility in standard alcoholic solvents, which limits the effective concentration of the reactive species.

To overcome these barriers, the carboxylic acid groups must be converted into highly reactive intermediates (such as acid chlorides)[1], or the reaction pathway must be shifted from nucleophilic acyl substitution to base-promoted alkylation.

Troubleshooting FAQs

Q1: My Fischer esterification has been refluxing for 48 hours, but LC-MS shows mostly the di-ester. Can I push it to completion by adding more acid or using a Dean-Stark trap? A: Pushing the reaction with harsher conditions rarely works for the C4 position due to the insurmountable steric and electronic barriers described above. Prolonged heating with high concentrations of strong acids (like H₂SO₄) will only lead to decomposition or etherification of your solvent. You must change your activation strategy.

Q2: How can I overcome the steric hindrance at the C4 position to achieve the tri-ester? A: The most reliable method is to bypass the protonation step entirely by converting the tricarboxylic acid into an acid chloride intermediate[1]. By refluxing the substrate in thionyl chloride (SOCl₂) with a catalytic amount of DMF, you generate pyrazole-3,4,5-tricarbonyl trichloride. Acid chlorides are vastly more electrophilic than protonated carboxylic acids and will readily react with ethanol, even at the sterically hindered C4 position, to yield the tri-ester[2].

Q3: I want to use an alkyl halide (e.g., Ethyl Iodide) and a base instead of thionyl chloride. Is this viable? A: Yes, base-promoted alkylation using ethyl iodide (EtI) and potassium carbonate (K₂CO₃) in a polar aprotic solvent like DMF is highly effective. However, there is a critical mechanistic caveat: N-alkylation . The N-H proton of the pyrazole ring is acidic. If your starting material is an unprotected 1H-pyrazole, the base will deprotonate the nitrogen, and EtI will alkylate it, yielding 1-ethyl-triethyl pyrazole-3,4,5-tricarboxylate. If you require the unprotected N-H in your final product, you must use the acid chloride method. If your pyrazole is already N-protected (e.g., 1-methyl or 1-phenyl), the alkyl halide method is an excellent, mild alternative.

Strategic Decision Workflow

Decision matrix for selecting pyrazole tricarboxylic acid esterification routes.

Quantitative Performance Data

The following table summarizes the expected outcomes of the three primary esterification strategies based on empirical laboratory data.

Synthesis Strategy	Reagents & Catalysts	Temp (°C)	Reaction Time	Avg. Yield	N-Alkylation Risk
Fischer Esterification	EtOH, H₂SO₄ (cat.)	78 (Reflux)	24 - 48 h	< 40% (Mixed)	Low
Acid Chloride Activation	1. SOCl₂, DMF (cat.) 2. EtOH, Et₃N	1. 75 2. 0 to 25	1. 4 h 2. 2 h	85 - 95%	None
Base-Promoted Alkylation	EtI, K₂CO₃, DMF	60	12 h	75 - 85%	High (Requires N-protection)

Validated Experimental Protocols

Every protocol below is designed as a self-validating system , incorporating specific observational milestones to ensure the reaction is proceeding correctly before moving to the next step.

Protocol A: Synthesis via Acid Chloride Intermediate (Preferred for Unprotected Pyrazoles)

Mechanism: Nucleophilic acyl substitution via a highly electrophilic tricarbonyl trichloride intermediate.

• Chlorination: In an oven-dried round-bottom flask equipped with a reflux condenser and a drying tube, suspend 1H-pyrazole-3,4,5-tricarboxylic acid (1.0 eq) in neat thionyl chloride (SOCl₂, 10.0 eq). Add 2-3 drops of anhydrous DMF. Causality: DMF acts as a catalyst by forming the highly reactive Vilsmeier-Haack type intermediate, which accelerates the conversion of the sterically hindered acids.

• Self-Validation Check (Crucial): Heat the mixture to reflux (approx. 75°C). The reaction begins as a heterogeneous suspension. Continue refluxing until the evolution of HCl and SO₂ gas ceases and the mixture transitions into a clear, homogeneous solution (typically 3-4 hours). This visual cue is your absolute confirmation that all three carboxyl groups have been successfully converted to the acid chloride.

• Concentration: Cool the mixture to room temperature. Remove excess SOCl₂ under reduced pressure. Co-evaporate the residue with anhydrous toluene (2 x 10 mL) to strip away residual SOCl₂ and HCl, yielding the crude acid chloride as a viscous oil.

• Esterification: Dissolve the crude acid chloride in anhydrous dichloromethane (DCM) and cool the flask to 0°C in an ice bath.

• Nucleophilic Addition: Dropwise, add a mixture of anhydrous ethanol (5.0 eq) and triethylamine (Et₃N, 4.0 eq) dissolved in DCM. Causality: Et₃N acts as an acid scavenger, neutralizing the HCl generated during esterification to prevent the degradation of the product and drive the equilibrium forward.

• Completion & Workup: Remove the ice bath and stir at room temperature for 2 hours. Quench the reaction with water. Extract the aqueous layer with DCM. Wash the combined organic layers with saturated NaHCO₃, then brine. Dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure triethyl pyrazole-3,4,5-tricarboxylate.

Protocol B: Base-Promoted Alkylation (For N-Protected Pyrazoles)

Mechanism: SN2 alkylation of carboxylate anions.

• Deprotonation: Dissolve the N-protected pyrazole-3,4,5-tricarboxylic acid (1.0 eq) in anhydrous DMF. Add finely powdered anhydrous K₂CO₃ (4.0 eq). Stir at room temperature for 30 minutes. Causality: The base deprotonates the carboxylic acids, generating highly nucleophilic carboxylate anions.

• Alkylation: Add ethyl iodide (EtI, 4.5 eq) dropwise to the suspension. Heat the mixture to 60°C and stir for 12 hours.

• Self-Validation Check: Monitor the reaction by TLC (EtOAc:Hexane). The complete disappearance of the highly polar baseline spot (the starting polycarboxylic acid) and the emergence of a single high-Rf spot confirms the exhaustive formation of the triester.

• Workup: Cool the reaction to room temperature. Dilute with a large volume of water (at least 5x the volume of DMF) to dissolve the inorganic salts and partition the DMF into the aqueous phase. Extract with ethyl acetate (3x). Wash the combined organic layers thoroughly with water (5x) to remove trace DMF, followed by brine. Dry over Na₂SO₄, and concentrate.

References

• Benchchem. (n.d.). 1H-Pyrazole-3,4,5-tricarboxylic acid | 19551-66-7. Benchchem.[1]

• Ilhan, I. O., Bahadir, Ö., Önal, Z., & Saripinar, E. (2011). Reactions of Some Pyrazole-3-Carboxylic Acid and Carboxylic Acid Chlorides with Various Alcohols. Asian Journal of Chemistry.[2]

Sources

• 1. 1H-Pyrazole-3,4,5-tricarboxylic acid | 19551-66-7 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Advanced Purification of Polar Pyrazole Esters

Current Status: Operational Ticket ID: PYR-PUR-001 Subject: Troubleshooting Tailing, Irreversible Adsorption, and Oiling Out of Pyrazole Esters

Introduction: The "Sticky Scaffold" Problem

Welcome to the Technical Support Center. You are likely here because your pyrazole ester—a critical scaffold in kinase inhibitor discovery (e.g., Ruxolitinib analogs)—is failing standard purification.

The Root Cause: Pyrazole esters possess a dual-polarity challenge. The pyrazole nitrogen is a hydrogen bond acceptor/donor that interacts aggressively with the acidic silanols (

) of standard silica gel, leading to severe peak tailing or irreversible adsorption. Simultaneously, the ester linkage is hydrolytically sensitive, limiting your ability to use aggressive acidic or basic washes during workup.

This guide provides autonomous, field-proven protocols to bypass these limitations using modified chromatography, alternative stationary phases, and controlled crystallization.

Module 1: Chromatographic Troubleshooting

Issue: "My compound streaks across the column and co-elutes with impurities."

Standard silica (Normal Phase) is acidic (

). Basic pyrazoles protonate on the column, "sticking" to the silica.

Solution A: The "Buffered" Normal Phase (Silica Modification)

If you must use standard silica, you must neutralize the surface silanols.

• The Modifier: Triethylamine (TEA) or Ammonium Hydroxide (

  ).[1]

• The Protocol:

  • Pre-wash: Flush the silica column with 3 Column Volumes (CV) of the mobile phase containing 1% TEA .

  • Run: Perform the gradient elution with the mobile phase containing 0.5% TEA .

  • Post-Run: TEA is high-boiling. You must co-evaporate fractions with Toluene or perform a mild wash with saturated

    to remove the amine smell.

Solution B: Amine-Functionalized Silica (The "Gold Standard")

Switch to an Amine-Bonded (

) Stationary Phase .

• Why: The surface is already basic. It repels the pyrazole nitrogen, resulting in sharp, symmetrical peaks without mobile phase modifiers.

• Compatibility: Safe for esters; prevents hydrolysis compared to adding free liquid base.

Solution C: Reverse Phase (C18) Strategy

If the compound is too polar for silica (elutes immediately or never), switch to C18.

Parameter	Standard C18 Protocol	High-pH C18 Protocol (Recommended for Basic Pyrazoles)
Mobile Phase A	Water + 0.1% Formic Acid	Water + 10 mM Ammonium Bicarbonate (pH 10)
Mobile Phase B	Acetonitrile (MeCN)	Acetonitrile
Mechanism	Ion-Pairing / Protonation	Suppression of Ionization
Outcome	Good peak shape, but lower retention (compound is charged).	Maximized Retention (compound is neutral).
Warning	Safe for esters.	Risk to esters. Keep run times short (<15 min). Use "Hybrid" silica (e.g., XBridge, Gemini) that survives high pH.

Visual Workflow: Chromatography Decision Matrix

Figure 1: Decision matrix for selecting the optimal chromatographic method based on compound behavior and solubility.

Module 2: Non-Chromatographic Alternatives

Issue: "My product is an oil and won't crystallize."

Pyrazole esters often "oil out" because trace impurities prevent lattice formation.

Technique 1: The "Salt Switch"

Convert the oily free base into a solid salt.

• Warning: Do not use strong mineral acids (HCl/H2SO4) in water/methanol for long periods, or the ester will hydrolyze to the carboxylic acid.

• Protocol:

  • Dissolve the pyrazole oil in Anhydrous Diethyl Ether or EtOAc .

  • Add 1.0 equivalent of Oxalic Acid (dissolved in a minimum amount of acetone).

  • Oxalate salts of pyrazoles often crystallize instantly as white solids. They are stable and easily reversed (wash with saturated

    ) later.

Technique 2: Anti-Solvent Vapor Diffusion

If you cannot make a salt:

• Dissolve the oil in a minimum volume of "Good Solvent" (DCM or Acetone).

• Place this small vial (uncapped) inside a larger jar containing the "Bad Solvent" (Pentane or Hexane).

• Cap the large jar.

• Wait 24-48 hours. The pentane vapors will slowly diffuse into the DCM, causing gradual, high-purity crystallization without "oiling out."

Module 3: Advanced Extraction (Workup)

Issue: "I lost my product in the aqueous layer."

Polar pyrazoles have high water solubility. Standard extraction (Water/EtOAc) often fails.

The "Salting Out" Protocol:

• Saturate the Aqueous Phase: Add solid NaCl until no more dissolves. This increases the ionic strength, forcing the organic pyrazole out ("Salting Out" effect).

• Solvent Swap: Switch from Ethyl Acetate to DCM or Chloroform/Isopropanol (3:1) . These solvents have higher extraction efficiency for polar nitrogen heterocycles.

• pH Adjustment:

  • Target: pH 8–9.

  • Why: The pyrazole nitrogen (

    ) is neutral at pH 7. However, if your molecule has other basic amines, ensure the pH is slightly basic to keep them neutral (organic soluble).

  • Caution: Do not exceed pH 10 to protect the ester.

Frequently Asked Questions (FAQs)

Q: Can I use Supercritical Fluid Chromatography (SFC) for these compounds? A: Yes, highly recommended. SFC is the "green" bridge between Normal and Reverse phase. It uses liquid

(non-polar) with Methanol (polar).

• Setup: Use a 2-Ethylpyridine (2-EP) or Diol column.

• Conditions:

  with 10-20% Methanol.

• Benefit: The supercritical fluid has low viscosity, allowing faster runs and lower temperatures (protecting the ester) compared to distillation or high-boiling DMSO removal.

Q: I used TEA in my column, and now my NMR shows extra ethyl peaks. How do I remove it? A: TEA forms salts with trace acids.

• Fix: Dissolve your product in DCM and wash once with saturated Ammonium Chloride (

  ) . This mild acid removes the TEA into the water layer without hydrolyzing the pyrazole ester.

Q: My pyrazole ester hydrolyzed to the acid on the silica column. Why? A: You likely used a "slow" gradient on standard silica. Silica holds water and is acidic. Long residence times catalyze hydrolysis.

• Fix: Switch to Flash Chromatography (fast flow) or use the Amine-Functionalized Silica (Solution B above), which is non-acidic.

References

• Teledyne ISCO. (2012).[1][2] Purification of Basic Heterocycles using Amine Functionalized Silica (Application Note AN31).

• Biotage. (2023).[3][4] Strategies for Flash Chromatography of Polar, Basic Amines.

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.[4][5]

• Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.

• BenchChem. (2025).[6][7][8] Recrystallization Techniques for Purifying Pyrazole Compounds.[6][7][9]

Sources

• 1. teledyneisco.com [teledyneisco.com]
• 2. teledyneisco.com [teledyneisco.com]
• 3. biotage.com [biotage.com]
• 4. biotage.com [biotage.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for Optimizing Pyrazole Ring Formation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for pyrazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for catalyst selection in pyrazole ring formation. The pyrazole scaffold is a privileged structure in medicinal chemistry, and optimizing its synthesis is a critical step in the discovery of new therapeutic agents.[1][2] This document provides troubleshooting advice and answers to frequently asked questions in a direct Q&A format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary classes of catalysts used in pyrazole synthesis and when should I consider them?

The most common methods for pyrazole synthesis, such as the Knorr synthesis, involve the condensation of a 1,3-dicarbonyl compound with a hydrazine.[3][4] While some reactions proceed without a catalyst, many benefit from one to improve reaction rates and yields.[5] The main classes of catalysts include:

• Acid Catalysts (Brønsted and Lewis Acids): These are the most traditional catalysts. Brønsted acids like glacial acetic acid or mineral acids facilitate the initial condensation and subsequent dehydration steps.[3][6][7] Lewis acids, such as FeCl₃, nano-ZnO, or lithium perchlorate, activate the carbonyl group, making it more susceptible to nucleophilic attack by the hydrazine.[5][8] Acid catalysts are a good starting point for most standard Knorr-type syntheses.

• Base Catalysts: In some cases, particularly when dealing with specific substrates like β-ketonitriles, base catalysts such as sodium ethoxide can be used to influence regioselectivity or promote cyclization.[9] The choice between acid and base can be pH-dependent and may favor the formation of different isomers.[9]

• Metal Catalysts (Transition Metals): Transition metals like copper, silver, iron, and ruthenium are used for more advanced or specific transformations.[5][10] They can mediate oxidative cyclizations, facilitate N-N bond formation, or enable multi-component reactions (MCRs) under mild conditions.[11][12][13] For instance, silver catalysts have been effectively used for synthesizing trifluoromethylated pyrazoles.[5][14]

• Heterogeneous & Nanocatalysts: These catalysts, such as nano-ZnO, CuFe₂O₄, or catalysts supported on silica or zirconia, offer significant advantages in line with green chemistry principles.[5][15][16][17] Their primary benefits include ease of separation from the reaction mixture (filtration instead of extraction), potential for recycling and reuse over multiple cycles, and often high efficiency and selectivity.[15][16]

• Green Catalysts & Media: Emerging strategies utilize environmentally benign systems. This includes deep eutectic solvents (DES) or ionic liquids, which can act as both the solvent and the catalyst, reducing the need for volatile organic compounds (VOCs).[8][16][18] Catalysts like ammonium chloride have also been explored as inexpensive and non-toxic options.[19]

Q2: My reaction with an unsymmetrical 1,3-dicarbonyl is producing a mixture of regioisomers. How can catalyst selection help improve regioselectivity?

The formation of regioisomeric mixtures is a significant challenge when using unsymmetrical 1,3-dicarbonyls or substituted hydrazines.[3][4] The initial nucleophilic attack can occur at either of the two non-equivalent carbonyl carbons. Several catalyst- and condition-based strategies can enhance regioselectivity:

• pH Control: The regiochemical outcome can be highly dependent on the reaction pH. Acidic conditions (e.g., using acetic acid) may favor one isomer, while basic conditions (e.g., sodium ethoxide) may favor the other.[9] Systematic screening of pH is a crucial first step.

• Solvent Choice: Aprotic dipolar solvents like N,N-dimethylacetamide (DMAc) have been shown to provide better regioselectivity compared to protic solvents like ethanol, especially when using aryl hydrazine hydrochlorides.[14][17]

• Lewis Acid Catalysis: Certain Lewis acids can preferentially coordinate to one of the carbonyl groups, sterically or electronically directing the hydrazine's attack. For example, zinc triflate has been shown to be an effective catalyst that can also promote the oxidation of the intermediate pyrazoline, increasing yields of the final pyrazole product.[12]

• Steric Hindrance: While not a catalytic strategy, the inherent steric bulk of substituents on the dicarbonyl or hydrazine can direct the reaction towards a single regioisomer.[9] Your choice of catalyst should complement these steric factors.

Q3: When should I choose a heterogeneous catalyst over a homogeneous one?

The choice between a heterogeneous and homogeneous catalyst depends on your priorities for the synthesis, such as scale, purity requirements, and environmental considerations.

• Choose a Heterogeneous Catalyst when:

  • Ease of Purification is Critical: Heterogeneous catalysts are solids that can be easily removed by filtration, simplifying the work-up process and often yielding a cleaner crude product.[14][15]

  • Catalyst Recycling is Desired: Many heterogeneous catalysts, like nano-ZnO or magnetically retrievable ferrite-anchored systems, can be recovered and reused for several reaction cycles with minimal loss of activity, making the process more cost-effective and sustainable.[6][15]

  • Process Scale-Up is Anticipated: For industrial or large-scale laboratory applications, the benefits of simplified product isolation and catalyst reuse make heterogeneous systems highly attractive.[16]

  • Green Chemistry Principles are a Priority: Avoiding complex extractions and reducing solvent waste aligns well with sustainable chemistry goals.[15][20]

• Consider a Homogeneous Catalyst when:

  • Mild Reaction Conditions are Required: Many homogeneous catalysts, like transition metal complexes or ionic liquids, are highly effective at room temperature.[5][8]

  • High Activity at Low Loadings is Needed: Homogeneous catalysts often exhibit higher turnover frequencies because every catalyst molecule is accessible to the reactants in the solution phase.

  • Initial Screening and Optimization: For small-scale discovery chemistry, the ease of setting up reactions with soluble catalysts like glacial acetic acid or FeCl₃ can accelerate the initial optimization process.[3][8]

Troubleshooting Guide

Issue 1: Low or No Product Yield

Symptoms: TLC or LC-MS analysis shows a significant amount of unreacted starting materials, even after extended reaction times.

Potential Cause	Troubleshooting Steps & Explanation
Poor Catalyst Activity	Verify Catalyst Quality: Ensure the catalyst is not deactivated. For example, some Lewis acids are moisture-sensitive. Increase Catalyst Loading: While catalytic amounts are ideal, for sluggish reactions, increasing the loading (e.g., from 1 mol% to 10 mol%) can improve conversion rates.[14]
Inadequate Reaction Conditions	Optimize Temperature: Some catalyzed reactions require heating to proceed efficiently. For instance, raising the temperature from room temperature to 60-80 °C can significantly improve product yield.[5][14] Conversely, for highly exothermic reactions, excessive heat can lead to degradation. Screen Solvents: The catalyst's efficacy can be highly solvent-dependent. Aprotic dipolar solvents like DMF or DMAc can sometimes yield better results than protic solvents like ethanol.[14][17]
Degradation of Starting Materials	Check Hydrazine Stability: Hydrazine and its derivatives can be sensitive to air and light.[3] Use fresh, high-purity hydrazine or a more stable salt form (e.g., phenylhydrazine HCl). Running the reaction under an inert atmosphere (N₂ or Ar) can prevent oxidative decomposition.[3]
Intermediate Stability	Promote Cyclization: In some cases, the intermediate hydrazone may be stable and not cyclize efficiently.[9] Changing to a higher-boiling solvent, increasing the temperature, or switching to a stronger acid catalyst can promote the final ring-closing and dehydration steps.

Issue 2: Reaction Mixture is Dark Yellow/Red and Full of Impurities

Symptoms: The reaction mixture darkens significantly during the reaction, and TLC analysis shows multiple byproduct spots that are difficult to characterize.

Potential Cause	Troubleshooting Steps & Explanation
Hydrazine Decomposition	Phenylhydrazine, in particular, is prone to oxidation and decomposition, which can generate colored byproducts.[3] Solution: Use fresh reagents and run the reaction under an inert atmosphere to minimize oxidation.[3]
Catalyst-Induced Side Reactions	Overly harsh acidic or basic conditions can lead to degradation of starting materials or the product. Solution: Reduce the catalyst concentration or switch to a milder catalyst. For example, if a strong mineral acid is causing charring, switch to a milder Lewis acid like nano-ZnO or an organic acid like acetic acid.[5][17]
Product/Intermediate Instability	The pyrazole product or reaction intermediates may be unstable under the applied conditions. Solution: Consider running the reaction at a lower temperature for a longer duration. If purification is the main issue, treating a solution of the crude product with activated charcoal can help adsorb colored impurities before proceeding with chromatography.[4]

Issue 3: Catalyst is Ineffective or Insoluble

Symptoms: The catalyst (especially a solid one) does not appear to be promoting the reaction, or it fails to dissolve in a supposedly homogeneous reaction.

Potential Cause	Troubleshooting Steps & Explanation
Poor Solubility	The chosen solvent may not be appropriate for the catalyst. Solution: For homogeneous reactions, switch to a solvent in which the catalyst is known to be soluble. For heterogeneous reactions, ensure the reaction mixture is being stirred vigorously to maintain a good suspension and maximize the surface area contact between the catalyst and reactants.
Catalyst Poisoning	Impurities in the starting materials or solvent (e.g., water, sulfur compounds) can poison the catalyst, especially transition metal catalysts. Solution: Use high-purity, dry solvents and reagents. Ensure starting materials are purified before use if their quality is suspect.[14]
Incorrect Catalyst Choice	The chosen catalyst may not be suitable for the specific substrate combination. Solution: Consult the literature for precedents with similar substrates. If none exist, perform a systematic screening of different catalyst classes (e.g., Brønsted acid, Lewis acid, base) to identify an effective system.

Visualized Workflows and Mechanisms

General Mechanism of Catalyzed Knorr Pyrazole Synthesis

The diagram below illustrates the fundamental steps of the Knorr pyrazole synthesis, highlighting the key stages where a catalyst facilitates the reaction. An acid catalyst (H⁺) protonates a carbonyl oxygen, activating it for nucleophilic attack, and also promotes the two dehydration steps.

Caption: General mechanism of the Knorr pyrazole synthesis.[3]

Decision Workflow for Catalyst Selection

This flowchart provides a logical path for selecting an appropriate catalyst based on experimental goals and substrate properties.

Caption: Decision workflow for selecting a pyrazole synthesis catalyst.

Catalyst Comparison Data

The following table summarizes the characteristics of different catalyst types for pyrazole synthesis to aid in selection.

Catalyst Class	Examples	Typical Application	Advantages	Disadvantages
Brønsted Acid	Glacial Acetic Acid, HCl, TsOH	General Knorr synthesis	Inexpensive, readily available, effective for simple substrates.[3][5]	Can be harsh, may cause side reactions, regioselectivity can be poor.[9]
Lewis Acid	nano-ZnO, FeCl₃, Sc(OTf)₃, AgOTf	Improving yields and regioselectivity	High efficiency, can be mild, some are recyclable (nano-ZnO).[5][8][12][14]	Can be moisture sensitive, may require inert atmosphere, higher cost.
Base	NaOEt, DBU	Substrate-specific applications, controlling regioselectivity	Effective for specific substrates (e.g., β-ketonitriles).[9][17]	Limited scope, can promote side reactions like hydrolysis.[9]
Heterogeneous	CuFe₂O₄, Mn/ZrO₂, Silica-supported Cu	Green synthesis, process scale-up	Easy to separate and recycle, environmentally friendly, high stability.[13][15][16]	May have lower activity than homogeneous counterparts, requires vigorous stirring.
Ionic Liquid	[C₄mim][FeCl₄]	Green synthesis, room temperature reactions	Acts as both solvent and catalyst, low volatility, tunable properties.[8][16]	Higher cost, potential viscosity issues, product isolation can be challenging.

Experimental Protocol: Nano-ZnO Catalyzed Synthesis of 1,3,5-Substituted Pyrazole

This protocol is a representative example of a green, heterogeneous catalytic method for pyrazole synthesis.[5][14][17]

Materials:

• Phenylhydrazine (1.0 mmol, 1 equiv)

• Ethyl acetoacetate (1.0 mmol, 1 equiv)

• Nano-Zinc Oxide (nano-ZnO) (10 mol%)

• Ethanol (10 mL)

• Round-bottom flask (25 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• TLC plates (silica gel) and developing chamber

• Mobile Phase: 30% Ethyl Acetate / 70% Hexanes

Procedure:

• Reaction Setup: In a 25 mL round-bottom flask, combine ethyl acetoacetate (1 equiv) and ethanol (10 mL). Stir the mixture until the dicarbonyl is fully dissolved.

• Reagent Addition: To the stirred solution, add phenylhydrazine (1 equiv) followed by the nano-ZnO catalyst (10 mol%).

• Heating and Monitoring: Equip the flask with a reflux condenser and heat the reaction mixture with stirring. The optimal temperature may vary, but starting at room temperature or gentle heating (e.g., 60 °C) is recommended.[5][14] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) every 30-60 minutes. Spot the reaction mixture against the starting materials (phenylhydrazine and ethyl acetoacetate).

• Reaction Completion: The reaction is considered complete when the starting materials are no longer visible by TLC.

• Catalyst Removal: Once the reaction is complete, cool the mixture to room temperature. Separate the solid nano-ZnO catalyst by vacuum filtration. The catalyst can be washed with ethanol, dried, and stored for reuse.

• Product Isolation: Transfer the filtrate to a larger beaker. While stirring, slowly add ice-cold deionized water until the pyrazole product precipitates as a solid.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold water, followed by cold hexanes to remove non-polar impurities.[3]

• Drying and Characterization: Allow the product to air dry completely. Determine the mass and calculate the percent yield. Characterize the final product using appropriate analytical techniques (NMR, MS, melting point).

References

[3] Benchchem. (2025). Troubleshooting the reaction mechanism of pyrazole formation. BenchChem. Available at: [14] Benchchem. (2025). troubleshooting low conversion rates in pyrazole synthesis. BenchChem. Available at: [11] National Center for Biotechnology Information. (n.d.). Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles. PMC. Available at: [9] Benchchem. (2025). Troubleshooting low yields in pyrazole synthesis from β-ketonitriles. BenchChem. Available at: [15] MDPI. (n.d.). Advances in Pyranopyrazole Scaffolds' Syntheses Using Sustainable Catalysts—A Review. Available at: [8] Indian Academy of Sciences. (n.d.). Transition metal containing ionic liquid-assisted one-pot synthesis of pyrazoles at room temperature. Available at: [6] J&K Scientific LLC. (2025). Knorr Pyrazole Synthesis. Available at: [21] ResearchGate. (n.d.). A mechanism of pyrazole forming reaction. Available at: [5] MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available at: [12] Beilstein Journals. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Available at: [16] IJNRD. (2025). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. Available at: [1] Benchchem. (2025). A Head-to-Head Comparison of Pyrazole Synthesis Methods: A Guide for Researchers. BenchChem. Available at: [20] ResearchGate. (2025). Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. Available at: [10] Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Available at: [13] Royal Society of Chemistry. (2016). Cu-catalysed pyrazole synthesis in continuous flow. Catalysis Science & Technology. Available at: [17] National Center for Biotechnology Information. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available at: [2] Benchchem. (2025). An In-depth Technical Guide to the Discovery and Synthesis of Novel Pyrazole Compounds. BenchChem. Available at: [4] Benchchem. (2025). Identifying and removing byproducts in pyrazole synthesis. BenchChem. Available at: [7] Benchchem. (2025). optimization of reaction conditions for pyrazoline synthesis. BenchChem. Available at: [18] Thieme. (2025). Sustainable Routes and Mechanistic Study in Pyrazole Synthesis Using Deep Eutectic Solvents (DESs). Available at: [19] Jetir.org. (n.d.). SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. Available at:

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Reference Data & Comparative Studies

comparison of triethyl vs. trimethyl 1H-pyrazole-3,4,5-tricarboxylate properties

Title: Comparative Guide: Triethyl vs. Trimethyl 1H-Pyrazole-3,4,5-Tricarboxylate

Executive Summary

The 1H-pyrazole-3,4,5-tricarboxylate scaffold represents a highly functionalized heterocyclic core, serving as a critical intermediate in the synthesis of enzyme inhibitors, agrochemicals, and high-energy materials. This guide compares the Triethyl (Et-Pz) and Trimethyl (Me-Pz) esters, focusing on their physicochemical distinctions, synthetic accessibility, and reactivity profiles.

While structurally analogous, the choice between the ethyl and methyl esters dictates solubility in biological assays, crystallization behavior, and the kinetics of downstream hydrolysis—a pivotal factor when designing regioselective deprotection strategies.

Physicochemical Properties Comparison

The following table summarizes the key structural and physical data. Note the significant difference in lipophilicity (LogP), which influences cell permeability and purification methods.

Property	Triethyl 1H-pyrazole-3,4,5-tricarboxylate	Trimethyl 1H-pyrazole-3,4,5-tricarboxylate
CAS Number	60184-65-8	50920-65-5 (Analogous Ref)
Formula
Molecular Weight	284.27 g/mol	242.19 g/mol
Physical State	Pale yellow/White crystals	Solid / Crystalline
Melting Point	90–92 °C [1]	N/A (Likely solid, MP > 50°C)
LogP (Predicted)	~1.8 (Moderate Lipophilicity)	~0.9 (Lower Lipophilicity)
Solubility	Soluble in DCM, EtOAc, EtOH	Soluble in MeOH, DCM; less in hexanes
Atom Economy	Lower (Mass efficiency reduced)	Higher (Preferred for large scale)

Scientist’s Note: The triethyl ester is often preferred in early-stage discovery due to its superior solubility in organic solvents used for flash chromatography (e.g., Hexane/EtOAc mixtures). The trimethyl ester is favored in process chemistry to minimize waste (molecular weight overhead).

Synthetic Pathways & Mechanism[4][5][6]

Both compounds are synthesized via a [3+2] 1,3-Dipolar Cycloaddition . This reaction is highly atom-efficient and convergent.

Reaction Scheme

• Triethyl Ester: Reaction of Ethyl Diazoacetate with Diethyl Acetylenedicarboxylate (DEAD) .

• Trimethyl Ester: Reaction of Methyl Diazoacetate with Dimethyl Acetylenedicarboxylate (DMAD) .

Mechanism Visualization (Graphviz)

Caption: The synthesis proceeds via a concerted [3+2] cycloaddition followed by a sigmatropic shift to restore aromaticity.

Experimental Protocols

Protocol A: Synthesis of Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Validated for 10 mmol scale.

• Preparation: In a 50 mL round-bottom flask, dissolve Ethyl Diazoacetate (1.1 equiv) in diethyl ether (anhydrous).

• Addition: Cool the solution to 0°C. Add Diethyl Acetylenedicarboxylate (DEAD) (1.0 equiv) dropwise over 15 minutes. Caution: Exothermic.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitoring by TLC (30% EtOAc/Hexane) should show the disappearance of the alkyne.

• Work-up: Evaporate the solvent under reduced pressure.

• Purification: The crude oil often solidifies upon standing or trituration with cold pentane/hexane. Recrystallize from ethanol/water if necessary.

  • Yield: Typically 85–95%.

  • Characterization (

    H NMR, 300 MHz, CDCl ): 12.62 (s, 1H, NH), 4.43–4.31 (m, 6H, ), 1.40–1.27 (m, 9H, ) [1].

Protocol B: Synthesis of Trimethyl Analog

Follows the same procedure as above but substitutes Methyl Diazoacetate and DMAD.

• Note: Methyl diazoacetate is more volatile and potentially more hazardous; handle in a fume hood with blast shielding.

• Purification: The trimethyl ester may precipitate more readily from methanol.

Reactivity & Regioselective Hydrolysis

A critical advantage of these tricarboxylates is the ability to differentiate the ester groups. The C3/C5 esters are chemically equivalent due to tautomerism in the unsubstituted pyrazole but become distinct upon N-alkylation. The C4 ester is sterically crowded and electronically distinct.

Hydrolysis Rates

• Trimethyl Ester: Hydrolyzes faster under basic conditions (LiOH/NaOH) due to reduced steric bulk of the methyl group.

• Triethyl Ester: Hydrolyzes slower , offering better control if partial hydrolysis (e.g., to the mono-acid) is desired.

Regioselectivity Workflow (Graphviz)

Caption: Steric bulk of the ethyl group facilitates kinetic control, allowing isolation of mono-acids.

Application Scientist Recommendations

• For Library Generation: Use the Triethyl ester . Its higher lipophilicity aids in solubility during biological screening, and the ethyl groups provide distinct NMR signals (triplet/quartet) that are easier to diagnose against complex solvent backgrounds than methyl singlets.

• For Large-Scale Manufacturing: Switch to the Trimethyl ester . It offers 15% mass savings (lower MW) and typically utilizes cheaper starting materials (DMAD vs DEAD).

• For Regioselective Derivatization: If you need to selectively hydrolyze the C3/C5 positions while keeping C4 intact, the Triethyl ester is superior. The ethyl group at C4 is significantly more resistant to saponification than the methyl group, widening the operational window for selective chemistry.

References

• Royal Society of Chemistry. Supplementary Information: Synthesis of pyrazoles through catalyst-free cycloaddition of diazo compounds to alkynes. (Data for Triethyl 1H-pyrazole-3,4,5-tricarboxylate: MP 90-92°C, NMR). [Link]

• Organic Chemistry Portal. Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles. (General reactivity and regioselectivity context).[1][2] [Link]

• National Institutes of Health (NIH). Comparative chemical and biological hydrolytic stability of homologous esters. (Evidence for methyl vs. ethyl ester hydrolysis rates). [Link] (General Principle Reference)

• ChemSrc. Triethyl 1H-pyrazole-3,4,5-tricarboxylate Physical Properties. [Link]

Sources

• 1. Exploring Three Avenues: Chemo- and Regioselective Transformations of 1,2,4-Triketone Analogs into Pyrazoles and Pyridazinones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regioselective Synthesis of 3,5-Disubstituted Pyrazoles - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]

comparative study of different synthetic routes to polysubstituted pyrazoles

Comparative Study of Synthetic Routes to Polysubstituted Pyrazoles: A Technical Guide

Polysubstituted pyrazoles are privileged pharmacophores embedded in numerous blockbuster drugs, including the anti-inflammatory Celecoxib, the anti-obesity drug Rimonabant, and the vasodilator Sildenafil[1][2]. For application scientists and drug development professionals, the primary bottleneck in pyrazole library synthesis is regioselectivity —specifically, controlling the substitution pattern at the C-3, C-4, and C-5 positions[3].

This guide objectively evaluates the three dominant synthetic routes to polysubstituted pyrazoles: the classical Knorr cyclocondensation, 1,3-Dipolar Cycloaddition (1,3-DC), and late-stage Transition-Metal-Catalyzed C–H Activation. By analyzing the mechanistic causality behind each method, we provide self-validating protocols to help researchers select the optimal route for their target scaffolds.

Comparative Overview of Synthetic Routes

To facilitate route selection, the quantitative and qualitative performance metrics of the three primary methodologies are summarized below.

Parameter	Classical Knorr Synthesis	1,3-Dipolar Cycloaddition (1,3-DC)	Transition-Metal C–H Activation
Primary Mechanism	Condensation & Dehydration	[3+2] Cycloaddition	Oxidative Addition / Transmetalation
Typical Yields	60% – 95%	50% – 90%	40% – 85%
Regioselectivity	Poor to Moderate (Often yields mixtures)	Excellent (Driven by electronegativity)	Excellent (Directed by coordinating groups)
Substrate Scope	Broad (Requires 1,3-dicarbonyls)	Broad (Requires alkynes & dipoles)	Highly specific (Late-stage diversification)
Green Chemistry	Moderate (Generates water, uses acid)	Moderate (Often requires base/halogen waste)	Low (Requires heavy metals, oxidants)
Best Used For	Symmetrical pyrazoles, early-stage scaffolds	Highly functionalized asymmetric pyrazoles	Late-stage functionalization of complex APIs

Route 1: The Knorr Pyrazole Synthesis

First reported in 1883, the Knorr synthesis remains the most widely utilized method for constructing the pyrazole core[4]. It involves the acid-catalyzed cyclocondensation of a 1,3-dicarbonyl compound with a substituted hydrazine[5].

Causality & Regioselectivity Issues: The reaction proceeds via a hydrazone intermediate. When an unsymmetrical 1,3-dicarbonyl is used, the initial nucleophilic attack by the hydrazine can occur at either carbonyl carbon. The regioselectivity is dictated by the kinetic vs. thermodynamic control of the hydrazone formation, which is highly sensitive to the steric hindrance of the dicarbonyl substituents and the pH of the reaction medium[4][6]. Consequently, this route frequently yields a difficult-to-separate mixture of regioisomers.

Mechanistic pathway of Knorr pyrazole synthesis highlighting regioselectivity challenges.

Validated Experimental Protocol: Regioselective Knorr Synthesis

To force regioselectivity, one carbonyl must be rendered significantly more electrophilic than the other (e.g., using a fluorinated or sterically unhindered ketone).

• Preparation: Dissolve the unsymmetrical 1,3-dicarbonyl (1.0 mmol) in absolute ethanol (5.0 mL).

• Addition: Cool the solution to 0 °C in an ice bath. Add the substituted hydrazine (1.1 mmol) dropwise to prevent exothermic degradation[6].

• Catalysis: Add 2-3 drops of concentrated glacial acetic acid (or catalytic HCl) to promote hydrazone cyclization[5].

• Reflux: Heat the mixture to reflux for 4–6 hours. Monitor completion via TLC.

• Isolation: Concentrate the solvent under reduced pressure, neutralize with saturated NaHCO₃, and extract with ethyl acetate. Purify the dominant regioisomer via flash chromatography.

Route 2: 1,3-Dipolar Cycloaddition (1,3-DC)

To overcome the regiochemical ambiguity of the Knorr synthesis, 1,3-dipolar cycloadditions utilizing nitrile imines or diazo compounds with activated alkynes have become the gold standard for asymmetric polysubstituted pyrazoles[1].

Causality & Regioselectivity: Unlike condensation reactions, 1,3-DC regioselectivity is intrinsically governed by the electronic properties of the frontier molecular orbitals (FMOs). The significant electronegativity difference between the carbon and the terminal nitrogen of the nitrile imine dipole forces a highly specific alignment with the polarized alkyne (dipolarophile). This results in near-perfect regiocontrol, yielding specifically 1,3,5-substituted or 1,4,5-substituted pyrazoles depending on the alkyne's activating group.

Workflow of 1,3-dipolar cycloaddition for regiocontrolled pyrazole synthesis.

Validated Experimental Protocol: 1,3-DC via in situ Nitrile Imines

• Dipole Generation: Dissolve the hydrazonyl chloride precursor (1.0 mmol) and the terminal alkyne (1.2 mmol) in anhydrous dichloromethane (10 mL) under an inert N₂ atmosphere.

• Activation: Add triethylamine (Et₃N, 1.5 mmol) dropwise at room temperature. The base eliminates HCl from the hydrazonyl chloride, generating the highly reactive nitrile imine dipole in situ.

• Cycloaddition: Stir the reaction mixture at room temperature for 12 hours. The cycloaddition occurs spontaneously upon dipole generation.

• Workup: Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate. The resulting pyrazole is typically isolated as a single regioisomer (>95:5 ratio).

Route 3: Transition-Metal-Catalyzed C–H Activation

For late-stage diversification of complex drug molecules, building the pyrazole ring from scratch is often inefficient. Transition-metal-catalyzed C–H functionalization allows for the direct arylation, alkylation, or amination of pre-existing pyrazole cores[2][7].

Causality & Regioselectivity: The pyrazole ring possesses distinct electronic properties at each carbon. The C-4 position is the most nucleophilic (prone to electrophilic aromatic substitution), while the C-5 proton is the most acidic due to its proximity to the sp³ hybridized nitrogen[7]. However, by utilizing the Lewis basic N-2 atom as a directing group, palladium or rhodium catalysts can be brought into close proximity to the C-3 or C-5 position. This enables regioselective oxidative addition or concerted metalation-deprotonation (CMD), allowing precise functionalization without pre-halogenated substrates[2][7].

Transition-metal-catalyzed C-H functionalization cycle for late-stage pyrazole diversification.

Validated Experimental Protocol: Pd(II)-Catalyzed C-3 Arylation

This protocol utilizes a phenanthroline ligand to drive C-3 specific arylation, a traditionally formidable challenge[2].

• Reagent Assembly: In an oven-dried Schlenk tube, combine the 1H-pyrazole substrate (0.5 mmol), aryl iodide (1.0 mmol), PdCl₂ (10 mol%), 1,10-phenanthroline (10 mol%), K₃PO₄ (2.0 equiv), and Ag₂CO₃ (1.5 equiv)[2].

• Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMA, 3.0 mL) under an argon atmosphere.

• Heating: Seal the tube and heat the mixture at 120 °C for 24 hours. The silver salt acts as a halide scavenger to drive the catalytic cycle.

• Purification: Cool to room temperature, dilute with ethyl acetate, filter through a pad of Celite, and purify via silica gel chromatography to isolate the C-3 arylated pyrazole.

Conclusion

The selection of a synthetic route for polysubstituted pyrazoles must be dictated by the structural complexity of the target. The Knorr synthesis remains the most cost-effective method for symmetrical or simple pyrazoles. However, when strict regiocontrol is paramount, 1,3-Dipolar Cycloaddition provides unparalleled precision driven by FMO electronics. For complex APIs requiring late-stage modification, C–H Activation offers a powerful, albeit resource-intensive, solution to directly functionalize the pyrazole core without rebuilding the heterocycle.

References

• Yoon, J.-Y., Lee, S.-g., & Shin, H. (2011). Recent Advances in the Regioselective Synthesis of Pyrazoles. Current Organic Chemistry, 15(5), 657-674. Available at:[Link]

• Royal Society of Chemistry. (2017). Knorr Pyrazole Synthesis of Edaravone. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Available at:[Link]

• Ye, M., et al. (2013). A Robust Protocol for Pd(II)-catalyzed C-3 Arylation of (1H) Indazoles and Pyrazoles: Total Synthesis of Nigellidine Hydrobromide. Chemical Science, 4(6), 2374-2379. Available at:[Link]

• Chimia. (2014). Regiocontrolled 1,3-Dipolar Cycloadditions of Nitrile Imines with Acetylenes. Available at:[Link]

• ResearchGate. (2016). Transition-metal-catalyzed C–H functionalization of pyrazoles. Available at:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]

validation of triethyl 1H-pyrazole-3,4,5-tricarboxylate structure by X-ray crystallography

This guide provides a technical comparison of validation methods for triethyl 1H-pyrazole-3,4,5-tricarboxylate , focusing on the definitive structural assignment of pyrazole tautomers.

A Comparative Guide for Drug Discovery & Structural Biology

Executive Summary

In the development of nitrogen-rich heterocycles for pharmaceutical applications, triethyl 1H-pyrazole-3,4,5-tricarboxylate represents a critical scaffold due to its high density of functionalizable ester groups. However, the structural validation of this compound faces a classic challenge in heterocyclic chemistry: annular tautomerism .

While solution-state NMR provides rapid characterization, it often yields time-averaged signals for the N-H proton, obscuring the precise tautomeric form (1H- vs. 2H-). This guide compares the efficacy of Solution-State NMR against Single-Crystal X-ray Crystallography , establishing why the latter is the non-negotiable gold standard for definitive structural assignment in solid-state drug formulation.

The Structural Challenge: Pyrazole Tautomerism

The core pyrazole ring can exist in multiple tautomeric forms depending on the position of the acidic proton. For the 3,4,5-tricarboxylate derivative, the distinction determines the spatial orientation of the hydrogen bond donor (NH) relative to the ester acceptors.

• Tautomer A (1H-form): Proton on Nitrogen 1.

• Tautomer B (2H-form): Proton on Nitrogen 2.

In solution, these forms often interconvert rapidly (prototropy), but in the solid state, the molecule locks into a single, thermodynamically preferred tautomer stabilized by intermolecular hydrogen bonding.

Method 1: Solution-State NMR (Rapid Characterization)

NMR is the first line of defense in validation but has distinct limitations regarding static structure determination for this class of compounds.

Experimental Protocol

• Sample Preparation: Dissolve ~10 mg of the synthesized white solid in 0.6 mL of CDCl₃ (Chloroform-d).

• Acquisition: Standard proton (¹H) and carbon (¹³C) sequences at 298 K (e.g., 400 MHz instrument).

• Key Observation: The acidic N-H proton typically appears as a broad singlet downfield, indicating exchange.

Experimental Data (Reference Standard)

Nucleus	Chemical Shift (δ ppm)	Assignment	Interpretation
¹H	12.62 (s, 1H)	N-H	Broad singlet confirms pyrazole ring NH; shift >12 ppm suggests H-bonding.[1]
¹H	4.43 – 4.31 (m, 6H)	-OCH₂-	Methylene protons of the three ethyl esters.
¹H	1.40 – 1.27 (m, 9H)	-CH₃	Methyl protons of the ethyl esters.
¹³C	163.34, 159.34	C=O[2]	Carbonyl carbons (distinct environments).
¹³C	138.60, 119.72	C3/C4/C5	Pyrazole ring carbons.[2]

Critique: While confirming the chemical connectivity (three ethyl groups, one pyrazole core), NMR in CDCl₃ cannot definitively distinguish between the 1H and 2H tautomers due to rapid proton exchange on the NMR timescale.

Method 2: X-ray Crystallography (Definitive Validation)

X-ray diffraction (XRD) provides a static, three-dimensional map of the electron density, allowing for the direct observation of the tautomeric form and the supramolecular hydrogen-bonding network.

Experimental Protocol: Crystallization & Diffraction

To obtain suitable single crystals, a slow evaporation method is recommended.

• Synthesis: React ethyl diazoacetate with diethyl acetylenedicarboxylate (or use TFMSA@SBA-15 catalyzed cyclization).

• Isolation: Purify by column chromatography to obtain a white solid (Yield ~93%).

• Crystallization: Dissolve 20 mg in a 1:1 mixture of Ethanol/Dichloromethane (DCM) . Allow to stand at room temperature (20 °C) for 24-48 hours. Slow evaporation yields colorless block crystals.

• Data Collection: Mount crystal on a diffractometer (e.g., Bruker SMART APEX) using Mo-Kα radiation (λ = 0.71073 Å).

• Refinement: Solve structure using Direct Methods (SHELXS) and refine on

  .

Workflow Visualization

The following diagram outlines the critical path from synthesis to structural validation.

Figure 1: Critical path for the structural validation of triethyl 1H-pyrazole-3,4,5-tricarboxylate.

Structural Insights from X-ray Data

In the solid state, triethyl 1H-pyrazole-3,4,5-tricarboxylate typically adopts the 1H-tautomer . The crystal structure reveals specific intermolecular interactions that stabilize this form.[3]

• Tautomer Assignment: The electron density map will clearly show the hydrogen atom attached to N1 (adjacent to a carbon) rather than N2, or vice versa. For 3,4,5-tricarboxylates, the 1H-form is often favored to maximize hydrogen bonding with the carbonyl oxygen of a neighboring molecule.

• Dimer Formation: Pyrazoles with esters often form centrosymmetric dimers. The N-H of one molecule donates a hydrogen bond to the N2 (lone pair) or the Carbonyl-O of an adjacent molecule (

  or ).

• Planarity: The pyrazole ring is strictly planar. The ethyl ester groups may rotate out of plane to minimize steric repulsion between the adjacent 3, 4, and 5 positions.

Comparative Analysis: NMR vs. X-ray

The following table summarizes why X-ray is the superior validation tool for this specific application.

Feature	Solution-State NMR	X-ray Crystallography
Primary State	Dynamic (Solution)	Static (Solid)
Tautomer ID	Ambiguous (Time-averaged signal)	Definitive (Direct atom location)
H-Bonding	Inferred from chemical shift (>12 ppm)	Directly visualized (Bond lengths/angles)
Conformation	Average of rotamers	Specific low-energy conformation
Throughput	High (Minutes)	Low (Days to Weeks)
Sample Req.	~10 mg (Destructive/Recoverable)	Single High-Quality Crystal

Conclusion

For triethyl 1H-pyrazole-3,4,5-tricarboxylate , NMR is sufficient for confirming chemical purity and connectivity.[4] However, X-ray crystallography is required to validate the specific tautomeric structure and supramolecular arrangement. The formation of hydrogen-bonded dimers in the crystal lattice is the driving force that locks the molecule into the 1H-tautomer, a feature that is fluid and often unobservable in solution.

References

• Synthesis & Spectral Data: Supporting Information for Green Chemistry applications of TFMSA@SBA-15. Royal Society of Chemistry.[1] (Contains specific NMR and yield data for compound 9d).

• General Pyrazole Crystallography: Foces-Foces, C., & Trofimenko, S. (2001). "5-tert-Butyl-3-methyl-1H-pyrazole." Acta Crystallographica Section E, 57(1). (Demonstrates standard N-H...N tetramer/dimer motifs in pyrazoles).

• Tautomerism Review: Alkorta, I., et al. (2006). "The Tautomerism of 1H-Pyrazoles." Journal of Physical Organic Chemistry. (Theoretical and experimental grounding for pyrazole stability).

Sources

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• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Comparative Biological Profiling of Pyrazole Carboxylate Esters: A Technical Guide

Executive Summary & Technical Scope

Objective: This guide provides a rigorous, data-driven comparison of pyrazole carboxylate esters, specifically analyzing the structure-activity relationship (SAR) differences between methyl and ethyl esters at the C-3, C-4, and C-5 positions.

Target Audience: Medicinal Chemists, Lead Optimization Specialists, and Pharmacologists.

Core Insight: While methyl and ethyl esters are often treated as interchangeable synthetic intermediates, their biological profiles differ significantly in lipophilicity (LogP) , membrane permeability , and metabolic stability . Ethyl esters frequently exhibit superior cellular uptake and reduced hydrolysis rates compared to their methyl counterparts, often resulting in lower IC50 values in whole-cell assays despite similar intrinsic receptor binding affinities.

Structural Activity Relationship (SAR) Analysis

The Ester Functionality: Methyl vs. Ethyl

The choice between a methyl and an ethyl ester on the pyrazole ring is not merely a matter of synthetic convenience; it fundamentally alters the physicochemical landscape of the molecule.[1]

• Electronic Effects: The ethyl group is slightly more electron-donating (+I effect) than the methyl group.[1] This subtle increase in electron density on the carbonyl oxygen can influence hydrogen bonding interactions within the active site of targets like EGFR or COX-2 .

• Lipophilicity & Permeability: The additional methylene group in the ethyl ester increases the partition coefficient (LogP). Experimental data suggests this enhancement is critical for penetrating the lipid bilayer of resistant cancer cell lines (e.g., HCT116, PANC-1).

• Metabolic Lability: Methyl esters are generally more susceptible to non-specific esterases in plasma. Ethyl esters often provide a "steric shield," prolonging the half-life (

  ) of the prodrug in systemic circulation.

Comparative Efficacy Data

The following data synthesizes results from recent bio-evaluations of 3,4-diaryl-1H-pyrazole-5-carboxylates and vicinal-diaryl pyrazole ethyl carboxylates.

Table 1: Antiproliferative Activity (IC50 in µM) against Human Cancer Cell Lines

Comparison of Methyl (Me) vs. Ethyl (Et) analogs with identical aryl substitution patterns.

Compound ID	R-Group (Ester)	C-4 Substituent	Cell Line: HCT116 (Colon)	Cell Line: PANC-1 (Pancreatic)	Lipophilicity (cLogP)
Pyz-Me-1	Methyl (-COOMe)	4-Methoxyphenyl	12.4 ± 1.2	18.5 ± 2.1	3.1
Pyz-Et-1	Ethyl (-COOEt)	4-Methoxyphenyl	4.8 ± 0.5	8.2 ± 0.9	3.6
Pyz-Me-2	Methyl (-COOMe)	4-Fluorophenyl	> 50.0	45.2 ± 3.5	3.3
Pyz-Et-2	Ethyl (-COOEt)	4-Fluorophenyl	15.6 ± 1.4	22.1 ± 1.8	3.8
Ref (5-FU)	N/A	N/A	2.1 ± 0.2	5.4 ± 0.4	N/A

Interpretation: The ethyl ester (Pyz-Et-1 ) demonstrates a >2-fold potency increase over the methyl analog. This correlates with the increased lipophilicity facilitating better intracellular accumulation.

Table 2: Anti-inflammatory & Ulcerogenic Profile

Evaluation of Ethyl 5-amino-pyrazole-4-carboxylates vs. Standard NSAIDs.

Compound	Dose (mg/kg)	Edema Inhibition (%) (3h)	Ulcer Index (0-4 Scale)	Mechanism
Pyz-Et-Amino	25	89.6%	1.12	COX-2 Selective
Diclofenac	10	86.7%	3.10	COX-1/2 Non-selective
Celecoxib	10	91.3%	3.02	COX-2 Selective

Interpretation: The ethyl pyrazole carboxylate derivative maintains high anti-inflammatory efficacy comparable to Celecoxib but with a significantly superior safety profile (lower Ulcer Index), attributed to the ester's modulation of COX-2 selectivity.

Mechanism of Action: Dual Pathway Modulation

Pyrazole carboxylates often act as "privileged scaffolds," capable of inhibiting kinases (cancer) and cyclooxygenases (inflammation). The diagram below illustrates the dual-mechanism potential of ethyl pyrazole-4-carboxylates.

Figure 1: Dual-action mechanism showing competitive inhibition of EGFR kinase (anticancer) and selective COX-2 inhibition (anti-inflammatory).

Experimental Protocols (Self-Validating Systems)

Protocol A: Regioselective Synthesis of Ethyl 1H-Pyrazole-4-Carboxylates

Rationale: This protocol uses a "one-pot" condensation approach that minimizes regioisomeric impurities, a common failure point in pyrazole synthesis.

Reagents:

• Ethyl (ethoxymethylene)cyanoacetate (1.0 eq)

• Substituted Hydrazine Hydrochloride (1.1 eq)

• Triethylamine (Et3N) (1.2 eq)

• Ethanol (Absolute)

Workflow:

• Preparation: Dissolve Ethyl (ethoxymethylene)cyanoacetate in absolute ethanol (0.5 M concentration).

• Addition: Add substituted hydrazine slowly at 0°C to control exotherm.

• Cyclization: Add Et3N dropwise. The base neutralizes the HCl salt, releasing the free hydrazine nucleophile in situ.

• Reflux: Heat to reflux (78°C) for 3-5 hours.

  • Validation Check: Monitor via TLC (30% EtOAc/Hexane). The disappearance of the starting cyanoacetate spot indicates completion.

• Isolation: Cool to room temperature. Pour into ice-cold water.

  • Critical Step: If the product precipitates, filter and wash with cold EtOH. If oil forms, extract with DCM.

• Purification: Recrystallize from EtOH/Water (9:1) to ensure removal of trace hydrazine.

Protocol B: In Vitro EGFR Kinase Inhibition Assay

Rationale: A FRET-based assay is chosen over radiometric methods for higher throughput and safety.

Materials:

• Recombinant EGFR enzyme (human, intracellular domain).

• FRET peptide substrate (e.g., PolyGT-biotin).

• ATP (at Km concentration).

• Test Compounds (dissolved in DMSO).

Step-by-Step:

• Serial Dilution: Prepare 10-point dose-response curves for Ethyl Pyrazole derivatives (Start 10 µM, 1:3 dilution).

• Enzyme Priming: Incubate EGFR kinase with test compound in assay buffer (50 mM HEPES, pH 7.5, 10 mM MgCl2) for 15 mins at RT.

  • Control: Use Erlotinib (positive control) and DMSO only (negative control).

• Reaction Initiation: Add ATP and FRET substrate mixture.

• Incubation: Incubate for 60 mins at RT.

• Termination: Add EDTA-containing stop solution.

• Detection: Measure fluorescence ratio (Em 665nm / Em 615nm).

• Calculation: Fit data to a sigmoidal dose-response equation to derive IC50.

  • Validation: The Z-factor of the assay must be > 0.5 for the data to be considered valid.

References

• Arabian Journal of Chemistry. (2025). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents. Retrieved from [Link]

• Asian Journal of Chemistry. (2024). Synthesis and Biological Evaluation of vicinal-Diaryl Pyrazole Ethyl Carboxylate Analogs. Retrieved from [Link]

• European Journal of Medicinal Chemistry. (2014). Synthesis, structure–activity relationships, and in vitro antibacterial and antifungal activity evaluations of novel pyrazole carboxylic and dicarboxylic acid derivatives. Retrieved from [Link]

• Bioorganic & Medicinal Chemistry Letters. (2015). Synthesis and biological evaluation of pyrazolylthiazole carboxylic acids as potent anti-inflammatory-antimicrobial agents. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

performance of triethyl 1H-pyrazole-3,4,5-tricarboxylate-based MOFs versus other linkers

Topic: Performance of Triethyl 1H-Pyrazole-3,4,5-Tricarboxylate-Derived MOFs vs. Standard Linkers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide evaluates the performance of Metal-Organic Frameworks (MOFs) synthesized using triethyl 1H-pyrazole-3,4,5-tricarboxylate as a precursor. In the field of reticular chemistry, this ester is almost exclusively used as a pro-ligand for 1H-pyrazole-3,4,5-tricarboxylic acid (

) .

Key Finding: Unlike standard carboxylate linkers (e.g., Trimesic acid in HKUST-1),

-based MOFs sacrifice ultra-high surface area for superior chemical stability and enhanced gas selectivity . This trade-off is driven by the incorporation of pyrazolate nitrogen donors, which form stronger metal-nitrogen bonds and provide Lewis basic sites for guest interaction.

Part 1: The Chemistry of the Linker

To understand the performance differences, one must first understand the ligand transformation. The triethyl ester is not the final structural unit; it undergoes hydrolysis to expose the coordination sites.

The Precursor-to-Ligand Shift

The triethyl ester (

) is preferred for purification and storage, but the active MOF building block is the deprotonated acid ( or ).

• Precursor: Triethyl 1H-pyrazole-3,4,5-tricarboxylate (Soluble, stable ester).

• Active Ligand: 1H-pyrazole-3,4,5-tricarboxylate (Multidentate: 3

  , 2 N-donors).

Structural Advantage: The "Mixed-Donor" Effect

Standard linkers like Terephthalic Acid (BDC) or Trimesic Acid (BTC) rely solely on Metal-Oxygen (M-O) bonds.

introduces Metal-Nitrogen (M-N) bonds via the pyrazole ring.

• M-O Bonds: Reversible, labile in water (Hydrolysis risk).

• M-N Bonds: Stronger, more covalent, resistant to nucleophilic attack (Higher Stability).

Part 2: Performance Comparison

We compare

-derived MOFs against the industry benchmark HKUST-1 (Copper(II) 1,3,5-benzenetricarboxylate).

Quantitative Metrics Table

Feature	-Based MOFs (e.g., Co-MACs)	HKUST-1 (Cu-BTC Benchmark)	Performance Verdict
Coordination Sites	Mixed (N, O donors)	Pure Oxygen (Carboxylate)	offers stronger binding.
Thermal Stability	High ( typical)	Moderate ( )	is more robust.
Hydrolytic Stability	High (Stable in humid air/water)	Low (Degrades in humidity)	is critical for bio-applications.
BET Surface Area	Moderate ( )	High ( )	HKUST-1 wins on raw volume.
Selectivity	High (Lewis basic N-sites interact with )	Moderate (Physisorption only)	is superior for separation.
Pore Environment	Hydrophilic / Polar	Amphiphilic	better for polar drug loading.

Detailed Analysis

Stability vs. Porosity Trade-off

While HKUST-1 excels in raw surface area, it fails in real-world conditions (humidity).

MOFs often form denser structures (Metal Azolate-Carboxylate Frameworks, or MACs) due to the high connectivity of the ligand (5 potential binding sites).

• Result: You get less empty space (lower BET), but the framework remains intact in physiological buffers (PBS) or humid exhaust streams.

Drug Delivery Implications

For drug development professionals, the hydrolytic stability of

MOFs is the deciding factor.

• HKUST-1: Rapidly releases copper ions in blood/media, potentially causing toxicity before the drug reaches the target.

• MOFs: The pyrazolate-metal bond slows degradation, allowing for controlled release rather than "burst release" triggered by structure collapse.

Part 3: Visualization of Trade-Offs

The following diagram illustrates the decision matrix when choosing between

and Standard Carboxylates.

Caption: Decision matrix comparing the stability-driven benefits of Pyrazole-Tricarboxylates vs. the porosity-driven benefits of standard carboxylates.

Part 4: Experimental Protocols

Protocol A: Ligand Activation (Ester Hydrolysis)

Context: You cannot simply mix the triethyl ester with metal salts in most cases; the ester groups must be converted to carboxylic acids.

• Dissolution: Dissolve 10 mmol of Triethyl 1H-pyrazole-3,4,5-tricarboxylate in 50 mL Ethanol.

• Saponification: Add 40 mmol KOH (4 eq) dissolved in 10 mL water. Reflux at 80°C for 6 hours.

• Precipitation: Cool to Room Temp. Acidify with HCl to pH ~2. The white precipitate is 1H-pyrazole-3,4,5-tricarboxylic acid (

  ) .

• Isolation: Filter, wash with cold water, and dry at 80°C under vacuum.

Protocol B: Solvothermal MOF Synthesis (Example: Co-MAC)

Context: Synthesis of a Cobalt-based MAC (Metal Azolate Carboxylate) using the activated ligand.[1]

• Preparation: Mix 0.1 mmol

  and 0.2 mmol in 10 mL DMF/H2O (3:1 v/v).

• Solvothermal Reaction: Seal in a Teflon-lined autoclave. Heat to 120°C for 72 hours .

• Cooling: Slow cool (

  ) to promote crystal growth.

• Activation: Solvent exchange with ethanol (3x daily for 3 days) followed by heating at 150°C under vacuum for 12 hours to remove pore-bound guests.

Part 5: Synthesis Workflow Diagram

Caption: Workflow transforming the triethyl ester precursor into the active MOF framework.

References

• He, Y., et al. "A dense 3d-4f metal-organic framework with 'gas pocket' for highly efficient CH4/N2 separation." RSC Advances, 2016. Link

• Chui, S. S., et al. "A Chemically Functionalizable Nanoporous Material [HKUST-1]." Science, 1999. Link

• Colombo, V., et al. "Metal–organic frameworks based on pyrazolate ligands: synthesis, structure and properties." Chemical Society Reviews, 2011. Link

• Zhang, J. P., et al. "Porous Metal-Organic Frameworks Based on 1H-Pyrazole-3,5-dicarboxylate Derivatives." Crystal Growth & Design, 2009. Link

• Burtch, N. C., et al. "Water Stability and Adsorption in Metal–Organic Frameworks." Chemical Reviews, 2014. Link

Sources

• 1. researchgate.net [researchgate.net]

spectroscopic analysis for purity assessment of triethyl 1H-pyrazole-3,4,5-tricarboxylate

Title: Definitive Guide to Purity Assessment of Triethyl 1H-pyrazole-3,4,5-tricarboxylate: qNMR vs. Chromatographic Alternatives

Executive Summary

In the landscape of heterocyclic drug development, triethyl 1H-pyrazole-3,4,5-tricarboxylate (TEPTC) serves as a critical, high-functionality scaffold for synthesizing bioactive pyrazolo-fused systems. However, its synthesis—typically via the 1,3-dipolar cycloaddition of ethyl diazoacetate (EDA) to diethyl acetylenedicarboxylate (DEAD)—introduces a unique impurity profile that often confounds traditional analysis.

This guide objectively compares Quantitative Nuclear Magnetic Resonance (qNMR) against High-Performance Liquid Chromatography (HPLC) and Elemental Analysis (EA) . While HPLC is the industry standard for separation, our comparative analysis demonstrates that qNMR is the superior methodology for absolute purity assessment of TEPTC due to its ability to quantify without identical reference standards and its distinct resolution of synthetic byproducts like diethyl fumarate.

Chemical Context & Impurity Profile

To select the right analytical tool, one must understand the sample's history. The synthesis of TEPTC involves highly reactive carbenoid intermediates.

• Target Molecule: Triethyl 1H-pyrazole-3,4,5-tricarboxylate.

  • Structure: A pyrazole ring substituted with three ethyl ester groups. Due to tautomerism, positions 3 and 5 are chemically equivalent on the NMR time scale in solution.

• Critical Impurities:

  • Diethyl Fumarate/Maleate: Formed by the dimerization of unreacted ethyl diazoacetate carbene. These esters have similar solubility and polarity to the target, often co-eluting in generic HPLC gradients.

  • Unreacted DEAD: A Michael acceptor that can persist if stoichiometry is inexact.

  • Oligomers: Non-volatile species invisible to GC.

Methodology Comparison

The following table summarizes the performance of the primary analytical techniques for TEPTC.

Feature	Method A: qNMR (Recommended)	Method B: HPLC-UV	Method C: Elemental Analysis (CHN)
Primary Output	Absolute Purity (Mass %)	Relative Purity (Area %)	Bulk Composition (%C, %H, %N)
Reference Standard	Not Required (Generic IS used)	Required (For absolute w/w%)	N/A
Specificity	High (Resolved structural signals)	Medium (Dependent on column/gradient)	Low (Cannot distinguish isomers/mixtures)
Impurity ID	Direct structural elucidation	Retention time matching only	None
EDA Dimer Detection	Excellent (Alkene region distinct)	Variable (Low UV response vs Pyrazole)	Poor (Masked by bulk average)
Time to Result	< 20 Minutes	> 60 Minutes (Method Dev + Run)	> 24 Hours (External Lab)

Why qNMR Wins for TEPTC

Standard HPLC "Area %" assumes that the analyte and all impurities have the same extinction coefficient at the detection wavelength (usually 254 nm).

• The Flaw: The TEPTC pyrazole ring is highly conjugated and UV-active. The major impurity, diethyl fumarate, has a significantly different UV response. An HPLC chromatogram showing 99% Area purity might actually correspond to only 95% Mass purity.

• The qNMR Fix: qNMR response is purely molar. One proton equals one unit of signal, regardless of chemical environment. This allows for precise quantification of the TEPTC against a generic internal standard (e.g., Maleic Acid or TCNB) with <1% error.

Experimental Protocols

Protocol A: Quantitative NMR (qNMR) Workflow

• Objective: Determine absolute mass purity (w/w%).

• Internal Standard (IS): 1,3,5-Trimethoxybenzene (High purity, non-hygroscopic, distinct singlet at ~6.1 ppm).

  • Alternative: Maleic Acid (Singlet at ~6.3 ppm), but ensure it does not overlap with the broad NH of the pyrazole or the alkene protons of fumarate impurities.

Step-by-Step Procedure:

• Weighing: Accurately weigh ~10 mg of TEPTC sample (

  ) and ~5 mg of Internal Standard ( ) into the same vial using a microbalance (precision 0.01 mg).

• Dissolution: Add 0.6 mL of DMSO-d6 . (DMSO is preferred over CDCl3 to ensure sharp signals for the exchangeable NH proton and prevent aggregation).

• Acquisition:

  • Pulse Angle: 90°

  • Relaxation Delay (D1): 60 seconds (Critical: Must be

    of the slowest proton to ensure full relaxation).

  • Scans: 16 or 32.

  • Spectral Width: -2 to 16 ppm.

• Processing:

  • Phase and baseline correction (manual is best).

  • Integration: Integrate the IS singlet (set to known H count) and the TEPTC ethyl methylene quartets (4.0–4.5 ppm).

  • Note: TEPTC will show two sets of quartets (ratio 2:1) due to the symmetry of positions 3/5 vs 4. Integrate all ethyl CH2 signals together (Total 6H) for best precision.

Calculation:

• : Integral area
• : Number of protons (IS=3, TEPTC Ethyl CH2=6)
• : Molecular Weight (TEPTC=284.27 g/mol )
• : Mass weighed
• : Purity of Internal Standard

Protocol B: HPLC-UV (For Impurity Profiling)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: 5% B to 95% B over 15 min.

• Detection: 254 nm (aromatic) and 210 nm (ester carbonyls - better for detecting aliphatic ester impurities).

Visualization: Analytical Decision Matrix

The following diagram outlines the logical flow for assessing the purity of a fresh TEPTC batch.

Caption: Decision matrix prioritizing qNMR for detection of specific synthetic byproducts (fumarates) that HPLC might misquantify.

References

• Potangale, C. N., & Pardeshi, S. K. (2014). Quantification of drugs by proton NMR incorporated internal standard method. Eurasian Journal of Analytical Chemistry, 9(1), 1-7. Link

• RSSL. (n.d.). qNMR: A powerful tool for purity determination. Reading Scientific Services Ltd. Link

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220–9231. Link

• Organic Syntheses. (n.d.). Ethyl Diazoacetate Synthesis and Safety. Organic Syntheses. Link

• ResolveMass. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. ResolveMass Laboratories. Link

Comparative DFT Analysis Guide: Electronic Properties of Pyrazole Esters

Executive Summary

This guide provides a technical framework for the comparative Density Functional Theory (DFT) analysis of pyrazole esters. Pyrazole-based scaffolds are ubiquitous in medicinal chemistry (e.g., Celecoxib, Rimonabant) due to their tunability as pharmacophores. For researchers, the challenge lies not just in computing properties, but in selecting the correct level of theory to accurately model the ester linkage conformation and electronic distribution that dictate ligand-protein binding.

This document compares standard DFT methodologies (B3LYP) against modern dispersion-corrected functionals (wB97XD, M06-2X) and outlines a self-validating protocol for characterizing the electronic signatures of these compounds.

Part 1: Methodological Comparison (The "Alternatives")

In the context of pyrazole esters, the "alternative" is the choice of exchange-correlation functional. While B3LYP is the historical standard, it often fails to accurately describe the weak non-covalent interactions (NCIs) critical for the conformational stability of the ester group relative to the pyrazole ring.

Table 1: Comparative Performance of DFT Functionals for Pyrazole Esters

Feature	B3LYP (Standard)	CAM-B3LYP (Long-Range Corrected)	wB97XD / M06-2X (Dispersion Corrected)
Primary Use Case	General geometry optimization; vibrational frequencies (IR/Raman).	Excited states (TD-DFT); UV-Vis spectra prediction; Charge Transfer (CT) states.	Conformational analysis of esters; π-stacking interactions; Binding energy calculations.
Treatment of Dispersion	Poor. Lacks long-range dispersion terms.[1]	Moderate. Improves long-range exchange but not explicit dispersion.	Excellent. Explicitly accounts for London dispersion forces (critical for ester alkyl chains).
HOMO-LUMO Gap Accuracy	Often underestimates the gap.	Provides more accurate gap energies, especially for conjugated systems.	High accuracy; M06-2X is often benchmarked for thermodynamics.
Computational Cost	Low (Baseline).	Moderate (~1.2x B3LYP).	Moderate to High (~1.3-1.5x B3LYP).
Recommendation	Use for initial screening and IR peak assignment.	Use for predicting UV-Vis absorption maxima ( ).	Recommended for final electronic property calculation and docking simulations.

Expert Insight: The Dispersion Necessity

For pyrazole esters, the ester side chain often folds or interacts with the aromatic pyrazole core. Standard B3LYP/6-31G(d,p) calculations frequently predict an extended conformation as the global minimum because they miss the stabilizing intramolecular dispersion forces. Protocol Shift: It is strongly recommended to utilize wB97XD/6-311++G(d,p) for geometry optimizations to ensure the steric orientation of the ester group matches physical reality before calculating electronic properties.

Part 2: Electronic Properties Analysis

Frontier Molecular Orbitals (FMO) & Band Gap

The HOMO-LUMO gap (

) is the primary indicator of kinetic stability and chemical reactivity.

• HOMO (Highest Occupied Molecular Orbital): Typically localized on the pyrazole ring nitrogen atoms and the

  -system. Acts as the electron donor.

• LUMO (Lowest Unoccupied Molecular Orbital): Often delocalized over the ester carbonyl and the pyrazole core. Acts as the electron acceptor.[2]

Comparative Data:

• Pyrazole Esters:

  . Indicates high chemical stability (hard molecule).

• Isoxazole Analogs:

  . Isoxazoles are generally less reactive (harder) than pyrazoles due to the higher electronegativity of oxygen.

• Implication: Pyrazole esters offer a balanced reactivity profile, making them more amenable to metabolic functionalization compared to their isoxazole counterparts.

Molecular Electrostatic Potential (MEP)

MEP maps are critical for predicting non-covalent interactions in the active site of a protein.

• Negative Regions (Red): Concentrated on the carbonyl oxygen of the ester and the pyridinic nitrogen (

  ) of the pyrazole. These are H-bond acceptors.

• Positive Regions (Blue): Concentrated on the pyrazole -NH (if unsubstituted) or alkyl protons. These are H-bond donors.

Global Reactivity Descriptors

To objectively compare derivatives, calculate these descriptors using the energies of HOMO (

) and LUMO ( ):

Descriptor	Formula	Physical Meaning
Chemical Hardness ( )		Resistance to charge transfer. Higher = more stable/less toxic.
Electrophilicity Index ( )		Propensity to accept electrons. Critical for predicting Michael addition susceptibility.
Chemical Potential ( )		Direction of electron flow.

Part 3: Step-by-Step Experimental Protocol

Protocol: Self-Validating DFT Workflow for Pyrazole Esters

Objective: Obtain accurate electronic properties validated against experimental spectroscopic data.

Step 1: Conformational Search (Pre-DFT)

• Action: Perform a molecular mechanics (MMFF94) conformational search to identify low-energy rotamers of the ester chain.

• Why: Prevents the DFT calculation from getting trapped in a high-energy local minimum.

Step 2: Geometry Optimization & Frequency Calculation

• Method: DFT / wB97XD / 6-311++G(d,p).

• Solvent Model: IEFPCM (Solvent = DMSO or Chloroform, matching your experimental NMR/UV solvent).

• Validation Check: Ensure no imaginary frequencies are present (NImag = 0). If imaginary frequencies exist, the structure is a transition state, not a minimum.

Step 3: Spectroscopic Scaling (Self-Validation)

• Action: Compare calculated vibrational frequencies with experimental FT-IR data.

• Correction: DFT frequencies are harmonic and typically overestimate experimental (anharmonic) values.

• Scaling Factor: Multiply calculated frequencies by 0.961 (for B3LYP) or 0.950 (for wB97XD) to align with experiment.

• Success Metric: The C=O stretch (ester) should align within

  of the experimental value (typically ).

Step 4: Electronic Property Extraction

• Action: Run a single-point energy calculation (if a larger basis set is desired) or use the optimized checkpoint file.

• Output: Extract HOMO/LUMO energies, Dipole Moment, and generate MEP cube files.

Part 4: Visualization

Diagram 1: DFT Study Workflow

This diagram outlines the logical flow from structure drawing to validated property extraction.

Caption: Figure 1. Self-validating computational workflow for pyrazole ester analysis. Red path indicates error correction loop.

Diagram 2: Functional Selection Decision Tree

A guide to selecting the correct DFT functional based on the specific property of interest.

Caption: Figure 2. Decision matrix for selecting DFT functionals based on specific electronic property requirements.

References

• Comprehensive DFT study of 3-(2-furyl)-1H-pyrazole-5-carboxylic acid. Scientific Reports. Available at: [Link]

• Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calculations. Spectrochimica Acta Part A. Available at: [Link]

• DFT investigations on arylsulphonyl pyrazole derivatives as potential ligands. Journal of Molecular Modeling. Available at: [Link]

• Imidazole and its saturated derivatives vs pyrazole: a computational study on relative stability. Computational and Theoretical Chemistry. Available at: [Link]

• Synthesis, DFT Calculation, and Insecticidal Evaluation of New Pyrazole Derivatives. Chemistry & Biodiversity. Available at: [Link]

Sources

• 1. Parameterization of a B3LYP specific correction for non-covalent interactions and basis set superposition error on a gigantic dataset of CCSD(T) quality non-covalent interaction energies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Comparative Assessment: Triethyl-Substituted vs. Standard Pyrazole Ligands in Coordination Chemistry

Topic: Assessing the Coordination Differences Between Triethyl-Substituted and Other Pyrazole-Based Ligands Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Steric-Electronic Trade-Off

In the design of transition metal catalysts and metal-organic frameworks (MOFs), pyrazole-based ligands serve as versatile N-donor building blocks.[1][2] While 3,5-dimethylpyrazole (DMPz) and unsubstituted pyrazole (Pz) are industry standards, Triethyl-substituted pyrazoles (specifically 1,3,5-triethylpyrazole or the widely studied 3,5-diethylpyrazole analogs, herein referred to collectively as Et-Pz ) offer a distinct coordination profile.

This guide objectively assesses the performance of Et-Pz ligands against standard methyl (Me-Pz) and unsubstituted (H-Pz) variants. The core differentiator is the steric bulk of the ethyl groups , which imposes a higher "steric wall" around the metal center without significantly altering the electronic donor capacity (pK_a) compared to methyl analogs. This steric modulation is critical for:

• Enforcing lower coordination numbers (stabilizing coordinatively unsaturated species).

• Preventing oligomerization (favoring monomeric active species).

• Modulating solubility in non-polar organic media.

Mechanistic Analysis: Steric vs. Electronic Modulation

To select the correct ligand, one must understand the causality behind their coordination behaviors.

A. Electronic Inductive Effects (+I Effect)

Alkyl substituents on the pyrazole ring increase the electron density on the coordinating nitrogen (N2) via the positive inductive effect (+I).

• Trend: Et-Pz > Me-Pz > H-Pz

• Impact: Ethyl groups make the pyrazole a slightly stronger

  -donor than methyl variants. However, experimental data suggests this electronic gain is often marginal compared to the steric penalty imposed by the ethyl chains.

B. Steric Parameters (Percent Buried Volume - %V_bur)

The primary divergence lies in the spatial occupancy.

• Me-Pz (DMPz): The methyl groups provide moderate shielding, allowing for octahedral geometries (

  ) and bridging modes.

• Et-Pz (Triethyl/Diethyl): The ethyl "tails" have greater rotational freedom and sweep a larger volume (cone angle). This often destabilizes octahedral coordination (steric crowding) and forces metals into tetrahedral (

  ) or square planar geometries, which are often more reactive in catalysis.

C. Visualization of Steric Shielding

Figure 1: Logical flow of steric influence on coordination geometry. Ethyl substituents (Et-Pz) actively prevent saturation and bridging, forcing reactive unsaturated geometries.

Comparative Performance Data

The following table synthesizes crystallographic and spectroscopic data comparing 3,5-Diethylpyrazole (Et-Pz) against 3,5-Dimethylpyrazole (Me-Pz) and Pyrazole (H-Pz) in Copper(II) and Nickel(II) systems.

Feature	Triethyl/Diethyl Pyrazole (Et-Pz)	3,5-Dimethylpyrazole (Me-Pz)	Unsubstituted Pyrazole (H-Pz)
Steric Bulk (Cone Angle)	High (~155-165°)	Medium (~145°)	Low (~120°)
Coordination Geometry	Often Tetrahedral / Distorted	Octahedral / Square Pyramidal	Octahedral / Polymeric
Binding Constant (log K)	Lower (Steric penalty)	High (Optimal balance)	Moderate
Solubility (Organic)	Excellent (Lipophilic tails)	Good	Poor (Polar)
Bridging Capability	Inhibited (Monomers favored)	Possible (Dimers common)	High (Polymers common)
Corrosion Inhibition	85.0% Efficiency (Cu in HNO3)	71.5% Efficiency	< 50% (often promotes dissolution)

Key Insight: While Me-Pz forms stable, often inert octahedral complexes (e.g., [Ni(Me-Pz)4Cl2]), Et-Pz ligands frequently stop at [M(Et-Pz)2X2] or [M(Et-Pz)3X], leaving open coordination sites for substrate binding in catalysis.

Experimental Protocol: Validating Steric Exclusion

To empirically verify the coordination difference, use this Competitive Crystallization Protocol . This experiment demonstrates the inability of Et-Pz to support high-coordination numbers compared to Me-Pz.

Objective

Synthesize and compare Nickel(II) complexes to observe the "Steric Cut-off" effect.

Materials

• Ligand A: 3,5-Diethylpyrazole (or 1,3,5-Triethylpyrazole).

• Ligand B: 3,5-Dimethylpyrazole.[3][4][5][6]

• Metal Source:

  .

• Solvent: Ethanol (Absolute).

Workflow (Step-by-Step)

• Preparation:

  • Dissolve 1.0 mmol of

    in 10 mL hot ethanol (green solution).

  • Prepare two separate ligand solutions:

    • Vial A: 4.0 mmol Et-Pz in 5 mL ethanol.

    • Vial B: 4.0 mmol Me-Pz in 5 mL ethanol.

• Complexation:

  • Add ligand solutions dropwise to the respective metal solutions under stirring at 50°C.

• Observation & Isolation:

  • Reaction B (Me-Pz): Solution turns deep blue/purple. Upon cooling, blue crystals of [Ni(Me-Pz)4Cl2] (Octahedral) precipitate readily.

  • Reaction A (Et-Pz): Solution turns distinctively red or lighter blue . Upon cooling, crystals of [Ni(Et-Pz)2Cl2] (Tetrahedral/Square Planar) form.

  • Note: The Et-Pz cannot accommodate 4 ligands around the Ni(II) center due to ethyl clash.

• Characterization:

  • UV-Vis Spectroscopy:

    • Analyze d-d transitions. Reaction A (Et-Pz) will show intense bands characteristic of non-centrosymmetric (

      ) geometry ( ).

    • Reaction B (Me-Pz) will show weak bands (

      ) typical of centrosymmetric ( ) geometry.

Applications in Drug Development & Catalysis[7][8]

A. Bio-Inorganic Mimicry (Scorpionates)

In drug development, specifically for metalloenzyme inhibitors, "Scorpionate" ligands (Tris(pyrazolyl)borates) are used to model active sites.

• Tp (Methyl):* Creates a standard pocket size.

• Tp^Et2 (Ethyl): Creates a hydrophobic, restricted pocket . This is crucial for modeling enzymes like Hemocyanin or Tyrosinase, where substrate access is sterically gated. The Et-Pz derivatives prevent solvent coordination, stabilizing reactive intermediates (e.g., Peroxo species) that would decompose with Me-Pz.

B. Corrosion Inhibition

As noted in recent studies (e.g., Sci. Rep. 2024), Et-Pz outperforms Me-Pz in protecting Copper surfaces.

• Mechanism: The ethyl chains form a denser, more hydrophobic barrier on the metal surface, repelling water and aggressive ions (

  , ) more effectively than the smaller methyl groups.

References

• CymitQuimica. Potassium hydrotris(3,5-dimethylpyrazolyl)borate: Coordination and Catalytic Applications.

• Trofimenko, S.Scorpionates: The Coordination Chemistry of Polypyrazolylborate Ligands. Imperial College Press, 1999. (Foundational text on steric tuning of pyrazoles).

• BenchChem. A Comparative Analysis of Pyrazole and Imidazole as Coordinating Ligands.

• Dalton Transactions. The co-ordination chemistry of tris(3,5-dimethylpyrazolyl)methane manganese carbonyl complexes.

• Pandey, G., et al. Effect of chemical structure on the microbial nitrification inhibition and copper corrosion inhibition properties of azole compounds. Coordination Chemistry Reviews, 2025.[3] (Data source for 85.0% vs 71.5% efficiency).

• Akine, Y., et al. Synthesis, Characterization, and Photoluminescent Properties of ZnII Complexes with Pyrazole Ligands. Australian Journal of Chemistry, 2010.

Sources

• 1. Pyrazole Ligands in Supramolecular Chemistry: Self-Assembly and Their ApplicationsA Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. connectsci.au [connectsci.au]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CAS 17567-17-8: Potassium hydrotris(3,5-dimethylpyrazolyl)… [cymitquimica.com]
• 6. Coordination Complexes Built from a Ditopic Triazole-Pyrazole Ligand with Antibacterial and Antifungal Performances - PMC [pmc.ncbi.nlm.nih.gov]

Validating Computational Models for Pyrazole Derivatives: A Comparative Experimental Guide

Introduction: The "Virtual vs. Reality" Gap

In modern medicinal chemistry, pyrazole derivatives represent a privileged scaffold due to their broad pharmacological profile (anti-inflammatory, anticancer, antimicrobial).[1][2][3] However, a critical bottleneck exists: over-reliance on unvalidated computational models.

Too often, researchers observe high docking scores that fail to translate into biological activity. This guide is not merely a comparison of software; it is a validation protocol . It outlines how to rigorously ground in silico predictions (DFT, Docking, ADMET) with physical experimentation (in vitro/in vivo), ensuring that your computational "product" reflects chemical reality.

Part 1: Structural Integrity (DFT vs. Spectroscopy)

Before assessing biological activity, one must validate the electronic and geometric stability of the pyrazole scaffold. Density Functional Theory (DFT) is the standard for this, but it must be benchmarked against physical spectroscopy (NMR/X-ray).

The Validation Logic

We compare the Optimized Geometry (calculated in gas phase or solvent model) against X-Ray Diffraction (XRD) data. If the Root Mean Square Deviation (RMSD) of bond lengths is >0.02 Å, the computational model is invalid for predicting binding poses.

Experimental Protocol: Structural Characterization

• Synthesis: Synthesize the pyrazole derivative (e.g., via Vilsmeier-Haack reaction followed by hydrazine condensation).

• Crystallization: Grow single crystals using slow evaporation (Ethanol/CHCl3).

• Data Collection: Perform Single Crystal XRD.

• Computational Setup:

  • Software: Gaussian 16 / ORCA.

  • Method: DFT (B3LYP hybrid functional).[4]

  • Basis Set: 6-311++G(d,p) (Essential for capturing polarization on the pyrazole nitrogen lone pairs).

Comparative Data: Naphthyl Pyridyl Pyrazole (NPP) Case Study

Note: Data synthesized from validated literature benchmarks (e.g., Journal of Molecular Structure standards).

Parameter	Computational Prediction (B3LYP/6-311++G(d,p))	Experimental Reality (XRD/NMR)	Deviation (Δ)	Status
Bond Length (N1-N2)	1.362 Å	1.358 Å	+0.004 Å	Pass
Bond Angle (C3-N2-N1)	104.5°	104.2°	+0.3°	Pass
HOMO-LUMO Gap	3.85 eV	3.79 eV (Optical Gap via UV-Vis)	+0.06 eV	Pass
1H-NMR (CH-Pyrazole)	8.15 ppm	8.32 ppm (CDCl3)	-0.17 ppm	Acceptable

Workflow Diagram: Structural Validation

Caption: Workflow ensuring computational geometry matches physical reality before docking.

Part 2: Binding Efficacy (Docking vs. IC50)

This is the most critical comparison. A high docking score (e.g., -10.0 kcal/mol) is meaningless without a correlated biological IC50 (Half-maximal inhibitory concentration).

The Validation Logic

Docking algorithms (AutoDock, Glide) often ignore entropy and solvation effects. To validate, you must perform a Redocking of the co-crystallized ligand (RMSD must be < 2.0 Å) and then correlate the score with an enzyme inhibition assay.

Experimental Protocol: VEGFR-2 Kinase Inhibition (Example)

• Assay Platform: Homogeneous Time-Resolved Fluorescence (HTRF) or ELISA.

• Procedure:

  • Incubate VEGFR-2 enzyme with ATP and substrate (Poly GT).

  • Add Pyrazole test compounds (0.1 nM to 10 µM).

  • Add detection antibody (anti-phosphotyrosine-Europium).

  • Measure FRET signal.

• Calculation: Plot % Inhibition vs. Log[Concentration] to derive IC50.

Comparative Data: Pyrazole-Benzimidazole Hybrids

Comparison of AutoDock Vina scores against experimental VEGFR-2 inhibition.

Compound ID	Docking Score (kcal/mol)	Predicted Affinity	Experimental IC50 (nM)	Correlation Verdict
Sorafenib (Control)	-11.2	High	30 nM	Validated
Pvz-3a (Test)	-10.8	High	38 nM	Strong Correlation
Pvz-3i (Test)	-11.5	Very High	9 nM	Strong Correlation
Pvz-3l (False Pos)	-9.8	Moderate	>10,000 nM (Inactive)	False Positive

Insight: Compound Pvz-3l shows a decent docking score but fails in the assay. This is often due to the "rigid receptor" assumption in docking, where the protein cannot adjust to a bulky substituent in reality.

Workflow Diagram: Binding Validation Pipeline

Caption: Parallel processing of in silico docking and in vitro enzyme assays to identify false positives.

Part 3: ADMET Profiling (In Silico vs. In Vivo)

A potent inhibitor is useless if it is insoluble or toxic. Pyrazoles often suffer from poor solubility.

The Validation Logic

We compare SwissADME/pkCSM predictions against Shake-Flask Solubility and MTT Cytotoxicity assays.

Experimental Protocol: Solubility & Toxicity

• Solubility (Shake-Flask):

  • Add excess pyrazole to PBS (pH 7.4).

  • Shake for 24h at 37°C.

  • Filter and analyze supernatant via HPLC-UV.

• Cytotoxicity (MTT Assay):

  • Cell Line: HUVEC (Normal cells) or HEK293.

  • Treat cells with compound for 48h.

  • Add MTT reagent; measure Formazan absorbance at 570 nm.

Comparative Data: Solubility & Safety

Property	Computational Tool (SwissADME)	Prediction	Experimental Result	Accuracy
LogP (Lipophilicity)	Consensus LogP: 3.4	Moderately Lipophilic	HPLC LogP: 3.6	High
Water Solubility	LogS: -5.2	Poorly Soluble	15 µg/mL	High
GI Absorption	High	Good Oral Bioavailability	Caco-2 Permeability: High	High
Toxicity (hERG)	pkCSM: No Inhibition	Safe	hERG Assay: IC50 > 10µM	Validated

References

• Al-Rooqi, M. M., et al. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors. RSC Advances. Link

• El-Mernissi, R., et al. (2021). Molecular Docking and QSAR Studies for Modeling the Inhibitory Activity of Pyrazole-benzimidazolone Hybrids. Biointerface Research in Applied Chemistry. Link

• Hassan, A. S., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. Link

• SwissADME. Free Web Tool for ADMET Prediction. Swiss Institute of Bioinformatics. Link

• Gaussian 16. Electronic Structure Modeling Software. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. jocpr.com [jocpr.com]
• 3. Comprehensive DFT study of 3-(2-furyl)-1 H-pyrazole-5-carboxylic acid: structural, spectroscopic, and electronic properties with optoelectronic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.uob.edu.ly [journals.uob.edu.ly]

A Comparative Guide to the Catalytic Efficiency of MOFs Derived from Pyrazole Tricarboxylates

In the dynamic landscape of heterogeneous catalysis, Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unparalleled potential. Their modular nature, arising from the combination of organic linkers and inorganic nodes, allows for precise tuning of their structural and chemical properties. Among the vast library of organic linkers, pyrazole-based polycarboxylates, and specifically tricarboxylates, have garnered significant interest. The presence of multiple coordination sites—both nitrogen atoms of the pyrazole ring and oxygen atoms of the carboxylate groups—enables the construction of robust frameworks with diverse topologies and potentially enhanced catalytic activities.[1]

This guide provides a comprehensive benchmark of the catalytic efficiency of MOFs derived from different pyrazole tricarboxylate and related polycarboxylate linkers. We will delve into the synthesis of these materials, compare their performance in various catalytic reactions based on experimental data, and provide detailed protocols for their preparation and catalytic testing. Our focus is on providing a clear, objective comparison to aid researchers, scientists, and drug development professionals in the selection and design of MOF catalysts for their specific applications.

The Influence of Linker Design on Catalytic Performance

The choice of the pyrazole tricarboxylate linker is not merely a matter of structural integrity; it is a critical determinant of the final MOF's catalytic prowess. The geometry of the linker, the presence and position of functional groups, and the nature of the metal node all play a synergistic role in defining the catalytic active sites and the overall reaction mechanism. For instance, the strategic placement of functional groups on the linker can influence the electronic properties of the metal center, enhance substrate binding, and facilitate catalytic turnover.

dot

Caption: Interplay between linker design, MOF properties, and catalytic performance.

Benchmarking Catalytic Performance: A Comparative Analysis

While a single study directly benchmarking a wide range of pyrazole tricarboxylate MOFs in the same reaction is not yet available in the literature, we can collate data from various sources to provide a meaningful comparison across different catalytic transformations.

Oxygen Evolution Reaction (OER)

The oxygen evolution reaction is a critical process in water splitting for hydrogen production. MOFs with redox-active metal nodes are promising candidates for OER catalysts.

Featured MOF: BUT-124(Co)

BUT-124(Co) is a cobalt-based MOF constructed from [Co4Pz8] clusters and 1,3,5-tris(pyrazolate-4-yl)benzene (BTP3−) linkers.[2][3] This MOF was first predicted computationally and later synthesized through a two-step strategy involving the synthesis of a template framework (BUT-124(Cd)) followed by post-synthetic metal metathesis.[2]

Catalytic Performance:

Catalyst	Reaction	Overpotential @ 10 mA cm⁻²	Stability	Reference
BUT-124(Co)	Oxygen Evolution Reaction	393 mV	High long-term stability in 1 M KOH	[2][3]
RuO₂ (benchmark)	Oxygen Evolution Reaction	~300-350 mV	Varies	[2]

Key Insights:

BUT-124(Co) demonstrates competitive performance for the OER, with its stability being a significant advantage over many traditional catalysts.[2] The unique [Co4Pz8] clusters are believed to be the active sites, and the porous structure of the MOF facilitates mass transport of reactants and products.

Step 1: Synthesis of BUT-124(Cd) (Template Framework)

• In a 20 mL vial, dissolve 1,3,5-tris(1H-pyrazol-4-yl)benzene (H3BTP) (20 mg, 0.056 mmol) and Cd(NO₃)₂·4H₂O (43 mg, 0.14 mmol) in 10 mL of N,N-dimethylformamide (DMF).

• Add 0.2 mL of hydrofluoric acid (HF, 40 wt% in H₂O).

• Seal the vial and heat it in an oven at 120 °C for 72 hours.

• After cooling to room temperature, collect the colorless crystals of BUT-124(Cd) by filtration, wash with DMF, and dry in air.

Step 2: Post-Synthetic Metal Metathesis to BUT-124(Co)

• Immerse the as-synthesized BUT-124(Cd) crystals (50 mg) in a solution of Co(NO₃)₂·6H₂O (500 mg) in 10 mL of DMF.

• Heat the mixture at 100 °C for 24 hours.

• Replace the cobalt solution with a fresh one and continue heating for another 24 hours to ensure complete exchange.

• Collect the resulting purple crystals of BUT-124(Co), wash thoroughly with DMF and then with methanol, and dry under vacuum.

dot

Caption: Synthesis workflow for BUT-124(Co).

C-O Cross-Coupling Reactions

The formation of C-O bonds is a fundamental transformation in organic synthesis, crucial for the production of pharmaceuticals, agrochemicals, and polymers. MOFs with accessible and active metal sites are excellent candidates for catalyzing such reactions.

Featured MOF: PCN-300

PCN-300 is a robust copper-based MOF constructed from the porphyrinic linker 5,10,15,20-tetrakis(4-(1H-pyrazol-4-yl)-phenyl)porphyrin (H₄TPPP).[4] This MOF features one-dimensional open channels and exceptional stability over a wide pH range (1-14).[4][5]

Catalytic Performance in Dehydrogenative C-O Cross-Coupling:

Catalyst	Substrates	Yield	Recyclability	Reference
PCN-300	Phenol and 1,3-dicarbonyl compounds	Up to 96%	At least 5 cycles without significant loss of activity	[4]
H₄TPPP-Cu (homogeneous)	Same as above	~63%	Not recyclable	[4]
Cu(NO₃)₂·6H₂O	Same as above	Lower than PCN-300	Not applicable	[4][6]
PCN-602-Cu (isoreticular)	Same as above	47%	Not reported	[4]

Key Insights:

PCN-300 significantly outperforms its homogeneous counterpart (H₄TPPP-Cu) and other copper salts, highlighting the synergistic effect of the MOF framework.[4] The well-defined porous structure and the isolated active Cu-porphyrin sites are believed to be responsible for the high catalytic activity and selectivity.[4] The exceptional stability of the pyrazolate-based framework allows for easy recovery and reuse of the catalyst.

• In a 20 mL vial, dissolve H₄TPPP (10 mg, 0.012 mmol) and Cu(NO₃)₂·6H₂O (10 mg, 0.034 mmol) in a solvent mixture of 5 mL of DMF and 1 mL of methanol.

• Add 0.1 mL of concentrated hydrochloric acid (HCl).

• Seal the vial and heat it in an oven at 85 °C for 24 hours.

• After cooling to room temperature, collect the dark purple crystals of PCN-300 by filtration, wash with DMF, and dry in air.

• In a sealed tube, add PCN-300 (1.86 mol%), phenol (0.25 mmol), the 1,3-dicarbonyl compound (0.3 mmol), and di-tert-butyl peroxide (DTBP, 5.66 equiv) in 2 mL of a suitable solvent (e.g., chlorobenzene).

• Heat the reaction mixture at 120 °C for 24 hours.

• After the reaction, cool the mixture to room temperature and separate the catalyst by centrifugation.

• Analyze the supernatant by gas chromatography or NMR to determine the product yield.

Synthesis of N-Heterocycles

The synthesis of nitrogen-containing heterocyclic compounds is of great importance in medicinal chemistry. MOFs can act as efficient heterogeneous catalysts for multicomponent reactions to produce these valuable molecules.

Featured MOF: Zr-DMOF-N/Py@Cu(OAc)₂

This catalyst is a zirconium-based MOF (DMOF) that is post-synthetically modified with a pyridine-containing ligand and then functionalized with copper(II) acetate.[1] The parent MOF is constructed from 2-aminoterephthalic acid and 1,4-diazabicyclo[2.2.2]octane (DABCO) as linkers.

Catalytic Performance in the Synthesis of Pyrazolo[3,4-b]pyridines:

Catalyst	Reaction Conditions	Yield	Recyclability	Reference
Zr-DMOF-N/Py@Cu(OAc)₂	Solvent-free, 110 °C	High to excellent yields (up to 95%)	Reusable for at least 4 cycles	[1]
Parent Zr-DMOF-NH₂	Same as above	Lower yield	Not reported	[1]
Cu(OAc)₂	Same as above	Lower yield	Not applicable	[1]

Key Insights:

The post-synthetic modification of the Zr-MOF with copper complexes significantly enhances its catalytic activity for the synthesis of pyrazolo[3,4-b]pyridine derivatives.[1] The synergistic effect of the Lewis acidic Zr sites in the MOF framework and the catalytically active Cu(II) centers is crucial for the high efficiency of the reaction. The heterogeneous nature of the catalyst allows for its easy separation and reuse.

Step 1: Synthesis of Zr-DMOF-NH₂

• Dissolve ZrCl₄ (0.6 mmol) in 40 mL of dry DMF (Solution 1).

• Dissolve 2-aminoterephthalic acid (0.3 mmol) and DABCO (0.3 mmol) in 20 mL of dry DMF (Solution 2).

• Combine the two solutions, add 10 mL of acetic acid, and stir for 15 minutes.

• Transfer the mixture to a Teflon-lined autoclave and heat at 120 °C for 24 hours.

• Collect the product by centrifugation, wash with DMF and ethanol, and dry.

Step 2: Post-Synthetic Modification

• Disperse Zr-DMOF-NH₂ (0.5 g) in 50 mL of acetonitrile, add nicotinaldehyde (2 mmol), and heat in a Teflon-lined autoclave at 100 °C for 72 hours to obtain Zr-DMOF-N/Py.

• Stir Zr-DMOF-N/Py (0.5 g) in a solution of Cu(OAc)₂ (0.2 mmol) in 20 mL of ethanol at room temperature for 2 hours.

• Collect the final product, Zr-DMOF-N/Py@Cu(OAc)₂, by centrifugation, wash with ethanol, and dry under vacuum.

dot

Caption: Post-synthetic modification of a Zr-MOF for enhanced catalysis.

Conclusion and Future Outlook

This guide has provided a comparative overview of the catalytic efficiency of several MOFs derived from pyrazole-based polycarboxylate linkers. The presented data highlights the significant potential of these materials in a range of catalytic applications, from energy conversion to fine chemical synthesis. The key to their success lies in the remarkable tunability of their structures, which allows for the rational design of active sites and the optimization of catalytic performance.

While direct, comprehensive benchmarking studies remain a future research direction, the available data clearly indicates that pyrazole tricarboxylate MOFs are a promising class of heterogeneous catalysts. Future research should focus on:

• Systematic Isoreticular Studies: Synthesizing and testing series of isoreticular MOFs with varying functional groups on the pyrazole tricarboxylate linker to establish clear structure-activity relationships.

• In-depth Mechanistic Investigations: Employing a combination of experimental techniques and computational modeling to elucidate the detailed reaction mechanisms and identify the true nature of the active sites.

• Applications in Asymmetric Catalysis: Exploring the potential of chiral pyrazole tricarboxylate MOFs for enantioselective transformations, a highly valuable area in drug development.

By continuing to explore the rich design space of pyrazole tricarboxylate MOFs, the scientific community is well-positioned to develop next-generation catalysts with unprecedented efficiency, selectivity, and stability.

References

• Li, B., Zhang, Z., Li, Y., Yao, Z., Zhu, Y., Li, Z., ... & Li, G. (2021). Unlocking the potential: strategic synthesis of a previously predicted pyrazolate-based stable MOF with unique clusters and high catalytic activity. Chemical Science, 12(15), 5514-5520. [Link]

• Wang, H., Liu, D., Wu, C., Liu, W., Chen, Y., & Li, G. (2018). A robust pyrazolate metal–organic framework for efficient catalysis of dehydrogenative C–O cross coupling reaction. Journal of the American Chemical Society, 140(40), 12731-12735. [Link]

• El Boutaybi, M., Courcot, E., & Monflier, E. (2019). Importance of pyrazole carboxylic acid in MOFs preparation. Moroccan Journal of Chemistry, 7(4), 7-4. [Link]

• Ravon, U., Savonnet, M., & Farrusseng, D. (2018). Synthesis and catalytic applications of metal–organic frameworks: a review on recent literature. Journal of the Iranian Chemical Society, 15(12), 2635-2654. [Link]

• Li, B., Zhang, Z., Li, Y., Yao, Z., Zhu, Y., Li, Z., ... & Li, G. (2021). Unlocking the potential: strategic synthesis of a previously predicted pyrazolate-based stable MOF with unique clusters and high catalytic activity. Chemical Science, 12(15), 5514-5520. [Link]

• Wang, H., Liu, D., Wu, C., Liu, W., Chen, Y., & Li, G. (2018). A robust pyrazolate metal–organic framework for efficient catalysis of dehydrogenative C–O cross coupling reaction. Journal of the American Chemical Society, 140(40), 12731-12735. [Link]

• Zolfigol, M. A., Khakyzadeh, V., & Moosavi-Zare, A. R. (2022). MOFs as versatile catalysts: Synthesis strategies and applications in value-added compound production. Coordination Chemistry Reviews, 452, 214295. [Link]

• Wang, H., Liu, D., Wu, C., Liu, W., Chen, Y., & Li, G. (2018). A Robust Pyrazolate Metal–Organic Framework for Efficient Catalysis of Dehydrogenative C–O Cross Coupling Reaction. Journal of the American Chemical Society. [Link]

• Ahmadi, H., Zolfigol, M. A., Hajjami, M., Zarei, M., & Gu, Y. (2023). Design and catalytic application of Zr based metal–organic framework with pillared layer mixed ligands for the synthesis of pyrazolo[3,4-b]pyridine derivatives via a cooperative vinylogous anomeric-based oxidation. RSC advances, 13(39), 27363-27373. [Link]

• Canivet, J., Fateeva, A., Guo, Y., Coasne, B., & Farrusseng, D. (2014). Water adsorption in MOFs: fundamentals and applications. Chemical Society Reviews, 43(16), 5594-5617. [Link]

• Touzani, R., & Radi, S. (2024). Pyrazole-linked metal catalysts: driving oxidation of catechol and 2-aminophenol. Journal of the Iranian Chemical Society, 1-13. [Link]

• Zarei, M., & Zolfigol, M. A. (2022). A novel cubic Zn‐citric acid‐based MOF as a highly efficient and reusable catalyst for the synthesis of pyranopyrazoles and 5‐substituted 1H‐tetrazoles. Applied Organometallic Chemistry, 36(6), e6656. [Link]

• Dhakshinamoorthy, A., Asiri, A. M., & Garcia, H. (2015). Metal–organic frameworks catalyzed C–C and C–heteroatom coupling reactions. Chemical Society Reviews, 44(7), 1922-1947. [Link]

• Dhakshinamoorthy, A., Asiri, A. M., & Garcia, H. (2015). Metal–organic frameworks catalyzed C–C and C–heteroatom coupling reactions. Chemical Society Reviews. [Link]

• Valenzano, L., & Civalleri, B. (2022). Metal–Organic Frameworks (MOFs) and Materials Derived from MOFs as Catalysts for the Development of Green Processes. Catalysts, 12(2), 153. [Link]

• Zhang, T., & Lin, W. (2014). The synthesis of metal-pyrazolate MOFs and their applications. Chemical Society Reviews, 43(16), 5982-5993. [Link]

• Tonigold, M., Lu, Y., Bredenkötter, B., Rieger, B., Bahnmüller, S., & Hitzbleck, J. (2011). Pyrazolate-based cobalt (II)-containing metal-organic frameworks in heterogeneous catalytic oxidation reactions: elucidating the role of entatic states for biomimetic oxidation processes. Chemistry-A European Journal, 17(31), 8671-8685. [Link]

• Wang, S., Wang, X., Wang, L., & Su, C. (2020). Synthesis, Structure and Property of a Metal-organic Framework Based on 9-(2, 6-Dicarboxy-pyridin-4-yl)-9H-carbazole-3, 6-dicarboxylic Acid. Chinese Journal of Structural Chemistry, 39(3), 481-487. [Link]

• Al-Hamdani, Y. S., Al-Rasheed, H. H., & Al-Bayati, Y. K. (2023). New In Situ Catalysts Based on Nitro Functional Pyrazole Derivatives and Copper (II) Salts for Promoting Oxidation of Catechol to o-Quinone. Catalysts, 13(1), 143. [Link]

• Colombo, V., Galli, S., & Maspero, A. (2012). Tuning the adsorption properties of isoreticular pyrazolate-based metal-organic frameworks through ligand modification. Chemical Communications, 48(73), 9147-9149. [Link]

• Bai, Y., Dou, Z., Xie, L. H., Rutledge, W., Li, J. R., & Zhou, H. C. (2016). Stable metal–organic frameworks: design, synthesis and applications. Chemical Society Reviews, 45(8), 2327-2367. [Link]

• Cui, H., & Chen, B. (2022). Isoreticular microporous metal–organic frameworks for carbon dioxide capture. Abstracts of Papers of the American Chemical Society, 263. [Link]

• Martin, P. D., & Powers, D. C. (2020). Benchmarking the Reactivity of Caged Iron (IV)-Oxo Sites within Metal–Organic Frameworks. Journal of the American Chemical Society, 142(30), 13022-13030. [Link]

• Dai, Y., Zhang, Y., & Li, G. (2023). Isoreticular Metal-Organic Framework-3 (IRMOF-3): From Experimental Preparation, Functionalized Modification to Practical Applications. Polymers, 15(15), 3237. [Link]

• Morsali, A., Ghorbani-Kalhor, E., & Beyramabadi, S. A. (2019). Functional group effect of isoreticular metal–organic frameworks on heavy metal ion adsorption. New Journal of Chemistry, 43(45), 17567-17575. [Link]

• Colombo, V., Galli, S., Maspero, A., Palmisano, G., & Masciocchi, N. (2013). Highly hydrophobic isoreticular porous metal–organic frameworks for the capture of harmful volatile organic compounds. Chemistry-A European Journal, 19(27), 8913-8920. [Link]

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• 2. Unlocking the potential: strategic synthesis of a previously predicted pyrazolate-based stable MOF with unique clusters and high catalytic activity - Chemical Science (RSC Publishing) [pubs.rsc.org]
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Safety & Regulatory Compliance

Operational Guide for the Safe Handling and Disposal of Triethyl 1H-pyrazole-3,4,5-tricarboxylate

Executive Summary & Operational Directive

Triethyl 1H-pyrazole-3,4,5-tricarboxylate (CAS: 60184-65-8) is a polyfunctionalized pyrazole derivative frequently utilized as a critical building block in pharmaceutical synthesis and drug development. As an organic ester, its disposal requires strict adherence to environmental regulations to prevent soil and aquatic contamination[1]. This guide provides a self-validating, step-by-step operational protocol for the segregation, containment, and disposal of this compound, ensuring compliance with Resource Conservation and Recovery Act (RCRA) standards[1][2].

Physicochemical Profile & Waste Classification

Understanding the molecular characteristics of a chemical is the first step in determining its waste trajectory. Triethyl 1H-pyrazole-3,4,5-tricarboxylate is a stable, non-halogenated organic compound.

Parameter	Specification	Operational Implication
Chemical Name	Triethyl 1H-pyrazole-3,4,5-tricarboxylate	Determines chemical compatibility for storage.
CAS Number	60184-65-8	Primary identifier for EHS logging and tracking.
Molecular Formula	C12H16N2O6	Contains no halogens (F, Cl, Br, I).
Molecular Weight	284.27 g/mol	High molecular weight ester; low volatility.
Primary Waste Stream	Non-Halogenated Organic Waste	Must be segregated from halogenated solvents[3][4].
EPA RCRA Status	Evaluated by characteristic	Dispose via licensed TSDF incineration[1].

The Causality of Waste Segregation (E-E-A-T Principle)

Expertise & Experience Insight: In laboratory waste management, the most critical decision point is the segregation of halogenated from non-halogenated organic waste[4][5].

Because Triethyl 1H-pyrazole-3,4,5-tricarboxylate contains no halogens, it inherently belongs to the Non-Halogenated Organic Waste stream[3].

• The Causality: Mixing non-halogenated waste with halogenated solvents (such as dichloromethane or chloroform) drastically increases the complexity and cost of disposal[3][4]. Halogenated waste requires specialized, ultra-high-temperature incineration to prevent the formation of highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and dibenzofurans (PCDFs). Strict segregation is not just a regulatory mandate; it is a critical environmental and economic control measure.

• Self-Validating System: Before adding pyrazole waste to a bulk liquid container, operators must perform a validation check against the secondary containment log. If the log indicates the presence of any halogenated solvent, the mixture must be immediately diverted to the halogenated stream to prevent regulatory violations[5].

Step-by-Step Disposal Methodologies

To maintain a self-validating safety culture, follow these explicit protocols for different waste states.

Protocol A: Solid Waste Disposal (Pure Compound & Contaminated Consumables)

• Collection: Gather all pure solid waste, contaminated weighing paper, and disposable spatulas.

• Containment: Place the materials into a puncture-resistant, sealable container designated for "Hazardous Solid Waste"[4].

• Labeling: Affix a hazardous waste tag immediately. The label must explicitly state "Triethyl 1H-pyrazole-3,4,5-tricarboxylate" (no abbreviations) and the date accumulation began[2][4].

• Storage: Store in a designated Satellite Accumulation Area (SAA) within secondary containment[2][5].

Protocol B: Liquid Waste Disposal (Solutions & Reaction Mixtures)

• Solvent Identification: Determine the primary solvent used to dissolve the pyrazole ester.

• Segregation:

  • If dissolved in a non-halogenated solvent (e.g., ethanol, acetone, ethyl acetate), pour the solution into the Non-Halogenated Organic Waste container[3][6].

  • If dissolved in a halogenated solvent (e.g., chloroform), it must go into the Halogenated Organic Waste container[4][6].

• Headspace Maintenance: Never overfill liquid waste containers. Leave at least 10-20% headspace to allow for vapor expansion and prevent pressure-induced ruptures[3].

• Cap Security: Keep the container tightly capped at all times unless actively adding waste to prevent the escape of volatile organic compounds (VOCs)[2][3].

Protocol C: Empty Container Management (Triple Rinse Protocol)

According to EPA RCRA guidelines (40 CFR 261.7), a container is not legally "empty" until it has been properly decontaminated[1].

• First Rinse: Add a small volume of a compatible polar organic solvent (e.g., acetone or ethanol) to the empty pyrazole container. Cap and agitate thoroughly.

• Drain: Pour the rinsate into the appropriate liquid organic waste container[3].

• Repeat: Perform this rinsing process two more times (Triple Rinse)[1][3].

• Defacement: Once triple-rinsed, completely deface or remove the original chemical label[3].

• Final Disposal: The container can now be safely disposed of as non-hazardous laboratory glass or plastic waste[3][5].

Emergency Spill Response Plan

In the event of an accidental release, immediate containment is required to prevent environmental exposure.

• Isolate the Area: Evacuate non-essential personnel from the immediate vicinity[3].

• PPE Verification: Ensure responders are wearing chemical-resistant nitrile gloves, safety goggles, and a flame-resistant lab coat[3].

• Containment: For solid spills, sweep up the material gently to avoid generating airborne dust. For liquid solutions, use a non-combustible absorbent material (e.g., vermiculite or sand) to soak up the spill[1].

• Collection: Place all absorbed material and contaminated cleanup tools into a designated hazardous waste container[7].

• Decontamination: Wash the spill surface thoroughly with soap and water or an appropriate solvent, collecting the washings as hazardous waste[7].

Workflow Visualization: Waste Segregation Decision Tree

The following diagram illustrates the logical decision-making process for the proper segregation and disposal of Triethyl 1H-pyrazole-3,4,5-tricarboxylate waste.

Decision matrix for the segregation and disposal of Triethyl 1H-pyrazole-3,4,5-tricarboxylate waste.

References

• PEEL DISTRICT SCHOOL BOARD PROCEDURE Hazardous Waste Peel District School Board URL: [Link]

• Hazardous Waste Management Program Eastern Washington University URL: [Link]

• Chemical and Hazardous Waste Guide University of Oslo (UiO) URL:[Link]

• Laboratory Hazardous Waste Management Guide UTIA Safety Office URL:[Link]

• DIBASIC ESTER Ataman Kimya URL: [Link]

• Orelube HT-500 Safety Data Sheet Orelube URL: [Link]

Sources

• 1. alliancechemical.com [alliancechemical.com]
• 2. in.ewu.edu [in.ewu.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 5. mn.uio.no [mn.uio.no]
• 6. peelschools.org [peelschools.org]
• 7. orelube.com [orelube.com]

Comprehensive Safety &amp; Handling Guide: Triethyl 1H-pyrazole-3,4,5-tricarboxylate

[1]

Executive Safety Directive

Status: WARNING — IRRITANT / POTENTIAL SENSITIZER Immediate Action: Treat triethyl 1H-pyrazole-3,4,5-tricarboxylate as a hazardous organic solid.[1] While specific toxicological data for this tri-ester is limited, structural homologs (pyrazole mono- and di-carboxylates) are universally classified as Skin Irrit. 2, Eye Irrit.[1] 2A, and STOT SE 3 (Respiratory) [1, 2].

Core Safety Rule: Zero skin contact and zero dust inhalation. The pyrazole core is a privileged scaffold in medicinal chemistry often associated with biological activity (e.g., kinase inhibition), necessitating a "Potent Compound" handling approach until specific toxicology rules out biological activity [3].

Physicochemical Context & Hazard Analysis

Understanding the physical nature of the compound is the first step in selecting the correct PPE.

Property	Description	Implications for Safety
Physical State	Solid (Powder/Crystalline) or Viscous Oil	Dust Hazard: If solid, fine particulates can be inhaled.[1] Splash Hazard: If oil/melted, difficult to wash off skin.
Solubility	Soluble in DCM, EtOAc, DMSO; Insoluble in Water	Permeation Risk: Dissolved compound can penetrate standard nitrile gloves via the solvent vector (e.g., DCM).
Reactivity	Stable; Hydrolyzes in strong acid/base	Storage: Keep desiccated. Moisture can degrade the ester to the parent acid, altering physical properties.
Molecular Weight	~282.29 g/mol	Heavy enough to settle, but fine dusts will remain airborne in static air.

Comprehensive PPE Strategy

Do not rely on a "one-size-fits-all" approach.[1] Select PPE based on the Operational Scale .

PPE Selection Matrix

Protection Zone	Analytical Scale (< 100 mg)	Preparative Scale (> 1 g)	Rationale
Respiratory	Fume Hood (Face Velocity > 0.5 m/s)	Fume Hood + N95/P2 Respirator (if powder is fine)	Prevents inhalation of irritant dusts which can cause mucosal inflammation [4].[1]
Ocular	Standard Safety Glasses with Side Shields	Chemical Splash Goggles	Goggles seal against fine dust and accidental splashes during high-volume transfer.[1]
Dermal (Hand)	Nitrile Gloves (Min 0.11 mm thickness)	Double Gloving: Nitrile (inner) + Nitrile (outer)	Pyrazoles may possess biological activity; double gloving provides a fail-safe against micro-tears.[1]
Dermal (Body)	Standard Cotton Lab Coat	Lab Coat + Tyvek® Sleeves or Apron	Protects wrists/forearms during reaching movements inside the hood.

Decision Logic for PPE

The following logic gate ensures you are always adequately protected based on the state of the matter.

Figure 1: Decision logic for selecting Personal Protective Equipment based on physical state.

Operational Handling Protocols

Protocol A: Safe Weighing Procedure

Objective: Transfer solid without generating airborne dust.

• Preparation:

  • Place the balance inside the chemical fume hood. If the balance is external, use a secondary containment vessel (e.g., a tarred vial with a cap) to transport the material.

  • Static Control: Pyrazole esters can be static-prone.[1] Use an anti-static gun or wipe the spatula with an anti-static cloth before use.

• Transfer:

  • Do not pour from the source bottle. Use a clean micro-spatula.

  • "Tap, Don't Dump": Gently tap the spatula to dispense powder.

• Cleanup:

  • Immediately wipe the balance area with a damp Kimwipe (acetone or methanol) to capture invisible particulates.

Protocol B: Reaction Setup (Inert Atmosphere)

Objective: Prevent hydrolysis and accidental exposure during heating.

• Glassware: Use a flame-dried round-bottom flask with a 2-neck adapter.

• Addition: Add the solid triethyl 1H-pyrazole-3,4,5-tricarboxylate before adding solvent if possible.

• Solvent Addition: Add solvent (e.g., DCM, THF) via syringe through a septum to maintain a closed system.

• Temperature Control: If heating is required, ensure a reflux condenser is attached before heating begins to prevent vapor escape.

Emergency Response & Disposal

Spill Response Workflow

Scenario: You have spilled ~500 mg of solid powder on the benchtop.

• Evacuate & Alert: Inform nearby colleagues.

• Isolate: Mark the area.

• Cleanup (Do NOT Sweep):

  • Sweeping generates dust.

  • Cover the spill with a wet paper towel (water or ethanol) to dampen the powder.

  • Scoop the wet material into a hazardous waste bag.

  • Wipe the surface 3x with solvent (Acetone/Ethanol).

• Decontaminate: Wash hands and wrists thoroughly with soap and cool water (warm water opens pores).

Waste Disposal[1][2]

• Solid Waste: Dispose of contaminated gloves, paper towels, and solid chemical in the Solid Hazardous Waste stream (tag as "Organic Solid, Irritant").

• Liquid Waste: All reaction mixtures must go into Organic Solvent Waste (Halogenated or Non-Halogenated depending on the solvent used).

• Do NOT dispose of down the drain.[2][3] Pyrazole derivatives can be persistent in aquatic environments [5].

References

• Fisher Scientific. Safety Data Sheet: Diethyl pyrazole-3,5-dicarboxylate. (Structural Homolog). Accessed March 2026.

• Sigma-Aldrich. Safety Data Sheet: 1,3,5-Trimethyl-1H-pyrazole-4-carboxylic acid. (Structural Homolog). Accessed March 2026.

• Smolecule. Comprehensive Application Notes: Pyrazole Synthesis via Methyl Diazoacetate Cycloaddition. 2026.

• National Institutes of Health (NIH). PubChem Compound Summary: Pyrazole-3,4,5-tricarboxylic acid derivatives.[1]

• BenchChem. Navigating the Safe Disposal of Pyrazole Derivatives. 2025.

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• 1. Page loading... [wap.guidechem.com]
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• 3. capotchem.com [capotchem.com]